1,2-Dichlorohexafluoropropane

• CAS: 661-97-2

Core Science & Biosynthesis

Physicochemical Profiling & Application of CFC-216ba in Fluorochemical Synthesis

The following technical guide details the physicochemical properties and application profile of CFC-216ba (1,2-dichloro-1,1,2,3,3,3-hexafluoropropane).

This document is structured for researchers and process chemists, focusing on its critical role as a precursor in the synthesis of fluorinated monomers (specifically Hexafluoropropene) and downstream pharmaceutical intermediates like Sevoflurane and Desflurane.

Technical Monograph 216-BA | Revision 1.0

Executive Summary

CFC-216ba (1,2-dichloro-1,1,2,3,3,3-hexafluoropropane) is a chlorofluorocarbon intermediate primarily utilized in the high-purity synthesis of Hexafluoropropene (HFP) .[1] While direct emissive use is restricted due to its Ozone Depletion Potential (ODP), it remains a vital "closed-loop" intermediate in the pharmaceutical manufacturing sector. Its physicochemical profile—characterized by a low boiling point (33–34°C) and high density—makes it an ideal feedstock for liquid-phase dechlorination reactions yielding HFP, the foundational monomer for modern inhalation anesthetics.

Physicochemical Properties

The following data aggregates experimental values critical for reactor design and process handling.

Table 1: Core Physicochemical Specifications

Property	Value	Unit	Conditions
Chemical Name	1,2-dichloro-1,1,2,3,3,3-hexafluoropropane	-	IUPAC
CAS Registry	661-97-2	-	-
Molecular Formula	C₃Cl₂F₆	-	-
Molecular Weight	220.93	g/mol	-
Boiling Point	33.0 – 34.1	°C	@ 760 mmHg
Melting Point	-124.9	°C	-
Density	1.5896	g/cm³	@ 20°C (Liquid)
Refractive Index	1.3035		@ 20°C
Vapor Density	~7.6	Air = 1	-
Solubility (Water)	Immiscible	-	Negligible < 0.1%
Solubility (Organic)	Soluble	-	Ethanol, Ether, Chlorinated Solvents
Appearance	Colorless Liquid	-	Volatile, Ether-like odor

Thermodynamic & Transport Insights

• Volatility: With a boiling point near ambient temperature (33°C), CFC-216ba requires chilled storage (< 20°C) to prevent significant vaporization and pressure buildup in storage vessels.

• Density: The high density (~1.6 g/mL) facilitates rapid phase separation from aqueous reaction byproducts (e.g., spent acid scrubbers) during purification workups.

• Stability: Thermally stable up to ~200°C; however, in the presence of Lewis acids (AlCl₃, FeCl₃) or active metals (Zn, Mg) at elevated temperatures, it undergoes dechlorination or rearrangement.

Application in Pharmaceutical Synthesis

The primary utility of CFC-216ba in drug development is indirect but critical. It serves as a high-purity precursor for Hexafluoropropene (HFP) , which is subsequently converted into Hexafluoroisopropanol (HFIP) —the key building block for the anesthetic Sevoflurane .

Mechanism of Action: Dechlorination

CFC-216ba is converted to HFP via reductive dechlorination. This pathway is preferred over direct pyrolysis of PTFE because it yields HFP with fewer perfluoroisobutylene (PFIB) impurities, a highly toxic byproduct.

Synthesis Pathway Diagram

The following directed graph illustrates the flow from CFC-216ba to downstream pharmaceutical actives.

Figure 1: Synthetic lineage from CFC-216ba to Sevoflurane. The purity of the HFP intermediate is directly dependent on the isomeric purity of the CFC-216ba feedstock.

Technical Protocol: Purity Analysis via GC-MS

Ensuring the isomeric purity of CFC-216ba (specifically minimizing the 216ca isomer) is vital, as isomeric impurities lead to difficult-to-separate byproducts in the HFP stream.

Method Scope

Quantification of CFC-216ba and identification of related chlorinated impurities (e.g., CFC-215 series) using Gas Chromatography-Mass Spectrometry.

Analytical Conditions

• Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: DB-624 or equivalent (30m x 0.25mm, 1.4 µm film) – optimized for volatile halocarbons.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Split/Splitless @ 200°C. Split ratio 50:1.

• Oven Program:

  • Hold 35°C for 5 min (Isothermal for volatile separation).

  • Ramp 10°C/min to 150°C.

  • Hold 2 min.

• Detector: MS in SIM mode (Selected Ion Monitoring) for trace impurities; Scan mode (35-300 amu) for ID.

Workflow Diagram

Figure 2: Quality Control workflow. Note the requirement for cold solvent dilution to prevent analyte loss due to the low boiling point (33°C).

Handling, Safety & Environmental Impact

Safety Profile

• Inhalation Hazard: Like many chlorofluorocarbons, CFC-216ba is an asphyxiant in high concentrations. It can sensitize the heart to epinephrine, leading to cardiac arrhythmias.

• Thermal Decomposition: If exposed to open flames or surfaces > 250°C, it decomposes to release Hydrogen Chloride (HCl) , Hydrogen Fluoride (HF) , and traces of Phosgene (COCl₂) .

• Containment: Store in pressure-rated stainless steel cylinders. Do not store in aluminum containers due to reactivity risk.

Regulatory Status (ODP)

CFC-216ba is a Class I Ozone Depleting Substance.

• Research Use: Permitted under "Essential Use" exemptions or for feedstock applications where the material is entirely transformed (e.g., converted to HFP).

• Disposal: Must be destroyed via high-temperature incineration with acid gas scrubbing; venting to the atmosphere is strictly prohibited by the Montreal Protocol.

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An In-Depth Technical Guide to the Early Research of Dichloroperfluoropropanes

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the early research and development of dichloroperfluoropropanes (C3F6Cl2). It delves into the foundational synthesis methodologies, the characterization of its various isomers, their physicochemical properties, and the initial explorations into their applications. This document serves as a valuable resource for researchers and professionals seeking to understand the historical context and fundamental chemistry of these halogenated hydrocarbons.

Introduction: The Dawn of Dichloroperfluoropropanes

The mid-20th century witnessed a surge in the exploration of organofluorine chemistry, driven by the quest for novel materials with unique properties such as high thermal stability, chemical inertness, and low surface tension. Within this context, dichloroperfluoropropanes emerged as compounds of significant interest. These molecules, consisting of a three-carbon backbone fully substituted with fluorine and two chlorine atoms, presented a fascinating array of isomeric possibilities, each with potentially distinct characteristics and applications. Early research efforts were primarily focused on developing viable synthetic routes and characterizing the fundamental properties of these novel compounds.

Foundational Synthesis Methodologies

The early synthesis of dichloroperfluoropropanes predominantly revolved around the manipulation of hexafluoropropylene, a readily available fluoroalkene. The primary method employed was the free-radical addition of molecular chlorine (Cl2) across the double bond of hexafluoropropylene.

Free-Radical Addition of Chlorine to Hexafluoropropylene

This reaction is a classic example of a free-radical chain reaction, typically initiated by ultraviolet (UV) light or a chemical initiator. The process can be broken down into three key stages: initiation, propagation, and termination.

Experimental Protocol: Synthesis of 1,2-Dichlorohexafluoropropane

• Materials: Hexafluoropropylene (C3F6), Chlorine (Cl2), UV lamp (mercury vapor), quartz reaction vessel.

• Procedure:

  • A stream of hexafluoropropylene gas and chlorine gas are introduced into a cooled quartz reaction vessel.

  • The reaction vessel is irradiated with a UV lamp to initiate the free-radical chain reaction.

  • The reaction mixture is continuously passed through the irradiated zone.

  • The effluent gas is passed through a series of cold traps to condense the product, 1,2-dichlorohexafluoropropane.

  • The crude product is then purified by fractional distillation.

Causality of Experimental Choices: The use of a quartz reaction vessel is crucial as it is transparent to UV light, allowing for efficient initiation of the reaction. Cooling the vessel helps to control the exothermicity of the reaction and minimize the formation of byproducts. Fractional distillation is an effective method for separating the desired product from unreacted starting materials and any side products due to differences in their boiling points.

Figure 1: Workflow for the synthesis of 1,2-dichlorohexafluoropropane.

Isomers of Dichloroperfluoropropane and Their Physicochemical Properties

Dichloroperfluoropropane can exist in several structural isomers, depending on the position of the two chlorine atoms on the propane chain. The early research focused on the synthesis and characterization of the most accessible isomers.

Isomer Name	Structure	Boiling Point (°C)
1,2-Dichlorohexafluoropropane	CF2ClCFClCF3	33-34[1][2]
2,2-Dichlorohexafluoropropane	CF3CCl2CF3	35-36[3]
1,3-Dichloro-1,1,2,2,3,3-hexafluoropropane	CClF2CF2CClF2	36.1[4]
1,1-Dichloro-1,2,2,3,3,3-hexafluoropropane	CCl2FCF2CF3	34-36[5]

Table 1: Boiling points of dichloroperfluoropropane isomers.

The slight differences in boiling points among the isomers made their separation by fractional distillation a challenging but feasible task for early researchers.

Early Characterization Techniques

In the absence of modern sophisticated analytical instrumentation, early researchers relied on a combination of physical property measurements and spectroscopic techniques to identify and characterize the isomers of dichloroperfluoropropane.

Gas Chromatography

Gas chromatography (GC) was a pivotal technique for the separation and analysis of the isomeric mixtures produced during synthesis. By utilizing columns with different stationary phases and carefully controlling the temperature and carrier gas flow rate, researchers could resolve the different dichloroperfluoropropane isomers based on their boiling points and interactions with the stationary phase.

Infrared Spectroscopy

Infrared (IR) spectroscopy was a primary tool for elucidating the molecular structure of the synthesized compounds.[6][7][8][9][10] The C-F and C-Cl bonds in dichloroperfluoropropanes have characteristic absorption bands in the infrared region of the electromagnetic spectrum. By analyzing the position and intensity of these bands, researchers could confirm the presence of these functional groups and distinguish between different isomers based on their unique vibrational modes. For example, the symmetry of an isomer would influence the number and activity of its IR absorption bands.

Figure 2: Analytical workflow for the characterization of dichloroperfluoropropane isomers.

Early Applications and Outlook

The early research into dichloroperfluoropropanes was largely exploratory, with a focus on understanding their fundamental properties. While specific large-scale applications for these compounds did not immediately materialize in the same way as for some other chlorofluorocarbons (CFCs) like dichlorodifluoromethane (CFC-12) and trichlorofluoromethane (CFC-11), they were considered for potential use in areas where their unique combination of properties would be advantageous. These included:

• Specialty Solvents: Their non-polar nature and ability to dissolve a range of organic compounds made them candidates for use as specialty solvents in niche applications.

• Dielectric Fluids: The high electronegativity of fluorine and chlorine atoms suggested potential for use as dielectric fluids in electrical equipment.

• Chemical Intermediates: Dichloroperfluoropropanes served as valuable intermediates for the synthesis of other fluorinated molecules. For example, dehydrochlorination or dehalogenation could lead to the formation of fluorinated alkenes or alkynes, which are important monomers for polymer synthesis.

The early investigations into dichloroperfluoropropanes laid the groundwork for future advancements in fluorocarbon chemistry. While their commercial use was limited, the synthetic and analytical methodologies developed during this period contributed significantly to the broader understanding of organofluorine compounds.

Conclusion

The early research on dichloroperfluoropropanes represents a significant chapter in the history of organofluorine chemistry. Through innovative synthetic strategies, primarily the free-radical addition of chlorine to hexafluoropropylene, and the application of emerging analytical techniques like gas chromatography and infrared spectroscopy, scientists of the era were able to synthesize and characterize a range of novel compounds. While these materials did not achieve the widespread commercial success of some of their CFC counterparts, the knowledge gained from their study has had a lasting impact on the field, providing a foundation for the development of new fluorinated materials and a deeper understanding of the structure-property relationships in this important class of molecules.

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Spectroscopic Characterization of 1,2-Dichlorohexafluoropropane: A Multi-Modal Analytical Approach

An in-depth technical guide by a Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Foreword: Beyond the Spectrum

The Subject Molecule: 1,2-Dichlorohexafluoropropane

1,2-Dichlorohexafluoropropane is a halogenated alkane with the chemical formula C₃Cl₂F₆.[1][2] Its structure presents a unique analytical challenge due to the presence of multiple stereoisomers and the complex spin-spin coupling interactions between fluorine nuclei. Accurate characterization is critical for its use in various industrial applications and for distinguishing it from its isomers, such as 1,3-dichlorohexafluoropropane or 2,2-dichlorohexafluoropropane.[3][4] This guide will focus on elucidating the structure of the 1,2-dichloro isomer.

Physical and Chemical Properties:

• Molecular Formula: C₃Cl₂F₆[5]

• Molecular Weight: 220.93 g/mol [1]

• Appearance: Colorless liquid[1]

• Boiling Point: Approximately 33-34 °C[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Defining the Carbon-Fluorine Framework

NMR spectroscopy is the gold standard for determining the precise connectivity of atoms in a molecule. For fluorinated compounds, ¹⁹F NMR is an exceptionally powerful tool, providing direct insight into the electronic environment of each fluorine atom.

¹⁹F NMR Spectroscopy: The Primary Interrogation

Expertise & Experience: The key to a successful ¹⁹F NMR experiment is to anticipate the complex coupling patterns. The CFCl-CFCl-CF₃ backbone will result in a highly coupled spin system. We don't just run a standard spectrum; we ensure our acquisition parameters are set to resolve these complex multiplets, which are rich with structural information.

Experimental Protocol: High-Resolution ¹⁹F NMR

• Sample Preparation: Prepare a solution of 5-10 mg of 1,2-dichlorohexafluoropropane in 0.6 mL of a high-purity deuterated solvent (e.g., CDCl₃ or Acetone-d₆) in a 5 mm NMR tube. The choice of solvent is critical; ensure it has no significant impurities that overlap with the expected spectral region.

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) equipped with a multinuclear probe is required.

• Data Acquisition:

  • Experiment: A standard, single-pulse ¹⁹F observe experiment.

  • Temperature: Maintain a constant temperature (e.g., 298 K) to ensure chemical shift stability.

  • Spectral Width: Set a wide spectral width (e.g., from -50 to -180 ppm) to capture all fluorine signals, including the CF₃ and CFCl groups.

  • Acquisition Time: Set to at least 2.0 seconds to ensure high digital resolution for resolving fine coupling constants.

  • Relaxation Delay (d1): Use a delay of 5 seconds to allow for full relaxation of the fluorine nuclei, ensuring accurate signal integration.

  • Number of Scans: Acquire a minimum of 32 scans for a good signal-to-noise ratio.

• Data Processing: Apply a small line-broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio without significantly sacrificing resolution. Reference the spectrum to an external standard like CFCl₃ (δ = 0 ppm).

Trustworthiness & Interpretation: The resulting spectrum is expected to show three distinct groups of signals corresponding to the -CF₃, the adjacent -CFCl-, and the terminal -CFCl- fluorine atoms. The integration of these signal groups should conform to a 3:1:2 ratio. The splitting patterns (e.g., doublet of quartets, doublet of doublets) will be complex but are the key to confirming the 1,2-dichloro substitution pattern. This self-validating system of coupling and integration provides high confidence in the assignment.[1]

¹³C NMR Spectroscopy: Confirming the Carbon Backbone

Expertise & Experience: A standard ¹³C spectrum of a fluorinated compound is often uninterpretable due to large C-F coupling constants. Therefore, ¹⁹F decoupling is not just an option; it is a mandatory step for simplifying the spectrum to three distinct singlets, confirming the three unique carbon environments in the propane chain.

Experimental Protocol: ¹⁹F-Decoupled ¹³C NMR

• Sample Preparation: Use a more concentrated sample (30-50 mg in 0.6 mL of deuterated solvent) to compensate for the low natural abundance of ¹³C.

• Instrumentation: As above, a high-field NMR spectrometer with a multinuclear probe capable of ¹⁹F decoupling.

• Data Acquisition:

  • Experiment: A standard proton-decoupled pulse program (zgpg30) with simultaneous broadband ¹⁹F decoupling.

  • Spectral Width: A typical carbon spectral width (e.g., 0 to 200 ppm) is sufficient.

  • Number of Scans: A higher number of scans (≥1024) is required to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the data with standard exponential multiplication and baseline correction.

Vibrational Spectroscopy: Probing Functional Group Signatures

Vibrational spectroscopy, including both Infrared (IR) and Raman techniques, provides a molecular fingerprint based on the vibrational modes of chemical bonds.[6]

Infrared (IR) Spectroscopy

Expertise & Experience: The C-F and C-Cl bonds in 1,2-dichlorohexafluoropropane have very strong, characteristic absorption bands in the IR spectrum. The high polarity of the C-F bond, in particular, leads to intense signals that are easily identifiable.

Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR

• Sample Preparation: As a liquid, the sample is ideal for ATR. Place one drop of neat 1,2-dichlorohexafluoropropane directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Background Collection: Before analyzing the sample, a background spectrum of the clean, empty ATR crystal must be collected. This is a critical step for data integrity, as it removes interfering signals from atmospheric CO₂ and H₂O.

• Data Acquisition:

  • Spectral Range: 4000 cm⁻¹ to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: Co-add 16 scans for a high-quality spectrum.

• Data Interpretation: The spectrum will be dominated by intense C-F stretching vibrations between 1100-1300 cm⁻¹. Weaker C-Cl stretching modes are expected in the 600-800 cm⁻¹ region. The absence of significant C-H stretching bands (around 3000 cm⁻¹) validates the perhalogenated structure.[2]

Raman Spectroscopy

Expertise & Experience: Raman spectroscopy is an excellent complementary technique to IR. While C-F bonds are strong in the IR, the more symmetric vibrations and C-C backbone stretches can be more prominent in the Raman spectrum. This provides a more complete picture of the molecule's vibrational framework.[7]

Experimental Protocol: Micro-Raman Spectroscopy

• Sample Preparation: Place a small aliquot of the liquid sample in a glass capillary tube or on a microscope slide.

• Instrumentation: A Raman microscope with a laser excitation source (e.g., 532 nm or 785 nm).

• Data Acquisition:

  • Objective: Use a 10x or 20x objective to focus the laser onto the liquid sample.

  • Laser Power: Use minimal laser power (e.g., <10 mW) to prevent sample heating or degradation.

  • Integration Time: Use an integration time of 5-10 seconds and co-add several acquisitions.

• Data Interpretation: Look for characteristic peaks corresponding to C-Cl and C-F symmetric stretches and deformations. The Raman spectrum provides confirmatory data to the IR analysis.

Table 1: Summary of Key Spectroscopic Data

Technique	Feature	Expected Observation	Significance
¹⁹F NMR	Chemical Shifts	3 distinct signal groups	Confirms 3 unique fluorine environments
Integration	Ratio of 3:1:2	Corresponds to CF₃, CFCl, and CFCl groups
Coupling	Complex multiplet patterns	Defines the connectivity between fluorine atoms
¹³C NMR	Chemical Shifts	3 distinct singlets (with ¹⁹F decoupling)	Confirms 3 unique carbon environments
IR Spec.	C-F Stretch	Strong, broad absorptions (1100-1300 cm⁻¹)	Fingerprint for fluorinated compounds
C-Cl Stretch	Weaker absorptions (600-800 cm⁻¹)	Confirms presence of chlorine
Raman Spec.	C-C/C-F/C-Cl	Complementary peaks to IR	Confirms vibrational framework
Mass Spec.	Molecular Ion	Peak cluster around m/z 220	Confirms molecular weight
Isotope Pattern	Characteristic pattern for 2 Cl atoms	Unambiguously confirms the number of chlorine atoms

Mass Spectrometry (MS): Molecular Weight and Fragmentation Analysis

MS provides two crucial pieces of information: the exact molecular weight and structural clues from the fragmentation pattern.

Expertise & Experience: For halogenated compounds, the isotopic signature is the most powerful diagnostic tool in MS. The natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl in an ~3:1 ratio) creates a unique pattern for any chlorine-containing fragment.[8] For a molecule with two chlorine atoms, the molecular ion will appear as a cluster of peaks (M, M+2, M+4) with a characteristic intensity ratio, providing definitive proof of the elemental composition.

Experimental Protocol: Electron Ionization GC-MS

• Sample Introduction: Dilute the sample in a volatile solvent (e.g., dichloromethane) and inject it into a Gas Chromatograph (GC) coupled to a Mass Spectrometer. The GC provides separation from any potential impurities.

• Ionization: Use standard Electron Ionization (EI) at 70 eV. This high energy ensures reproducible fragmentation patterns for library matching and structural analysis.

• Mass Analysis: Scan a mass range from m/z 40 to 300 to capture the molecular ion and all significant fragments.

• Data Interpretation:

  • Molecular Ion (M⁺): Identify the molecular ion cluster. For C₃Cl₂F₆, the nominal mass is 220. The pattern of M⁺ (containing two ³⁵Cl), [M+2]⁺ (one ³⁵Cl, one ³⁷Cl), and [M+4]⁺ (two ³⁷Cl) will be a definitive confirmation.

  • Fragmentation: Analyze the major fragment ions. Expect to see the loss of Cl (m/z ~185) and CF₃ (m/z 151). The fragmentation pattern serves as a fingerprint to distinguish it from other isomers.[1][2]

Integrated Analytical Workflow: From Sample to Structure

No single technique provides the complete picture. True analytical authority is achieved by integrating the data from each method into a cohesive structural proof.

Diagram 1: Integrated Spectroscopic Workflow

Caption: Integrated workflow for the unambiguous identification of 1,2-dichlorohexafluoropropane.

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Technical Monograph: 1,2-Dichlorohexafluoropropane (CFC-216ba)

Structural Dynamics, Bonding Properties, and Applications in Synthetic Chemistry[1][2][3]

Executive Summary

1,2-Dichlorohexafluoropropane (CAS 661-97-2), industrially designated as CFC-216ba, represents a specialized class of chlorofluorocarbons characterized by a unique asymmetric substitution pattern.[1][2][3] While historically utilized as a heat transfer fluid and cleaning solvent, its relevance in modern pharmaceutical chemistry lies in its utility as a fluorinated building block and a reaction medium for fluorous-phase synthesis.[1][2][3]

This guide analyzes the molecular architecture of CFC-216ba, distinguishing the reactivity profiles of its C-Cl and C-F bonds.[1][2][3] It provides actionable protocols for its use as a solvent in halogenation reactions and outlines the stereochemical implications of its chiral center at C2—a critical consideration for enantioselective synthesis.[1][2][3]

Molecular Architecture and Stereochemistry[1][3]

The structural integrity of 1,2-dichlorohexafluoropropane is defined by a three-carbon backbone saturated with halogens, specifically arranged as 1,2-dichloro-1,1,2,3,3,3-hexafluoropropane .[1][2][3]

1.1 Structural Connectivity

The molecule follows the connectivity

.[1][2][3] This arrangement creates a distinct electronic gradient across the chain:

• C3 (Terminal): A trifluoromethyl (

  ) group, acting as a powerful electron-withdrawing anchor.[1][2][3]

• C2 (Internal): A chlorofluoromethine (

  ) bridge.[1][2][3] Crucially, this carbon is bonded to four distinct groups ( , , , ), rendering it a chiral center .[1][2][3]

• C1 (Terminal): A chlorodifluoromethyl (

  ) group.[1][2][3]

1.2 Stereochemical Implications

Because C2 is chiral, CFC-216ba exists as a pair of enantiomers (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

and ).[1][2][3] In standard industrial synthesis, it is produced as a racemate.[1][2][3] For drug development applications involving chiral resolution, researchers must recognize that the bulky chlorine atoms at C1 and C2 induce significant rotational barriers, potentially leading to stable conformers (rotamers) at low temperatures.[1][2][3]

Figure 1: Structural Hierarchy and Stereochemistry

Caption: Hierarchical decomposition of CFC-216ba showing functional groups and their contribution to molecular properties.

Electronic Character and Bonding Dynamics[1][2][3][5]

Understanding the bond dissociation energies (BDE) and polarity vectors is essential for predicting the stability and reactivity of CFC-216ba in a reaction vessel.[1][2][3]

2.1 The Fluorine Shield (C-F Bonds)

The C-F bonds in CFC-216ba are among the strongest in organic chemistry (

).[1][3] The high electronegativity of fluorine (3.[1][2][3]98) creates a tight hold on electron density, resulting in:

• Short Bond Lengths: Typically 1.35 Å.[1][2][3]

• Chemical Inertness: The fluorine atoms effectively "shield" the carbon backbone from nucleophilic attack, making the molecule an excellent non-reactive solvent for oxidations or electrophilic substitutions.[1][2][3]

2.2 The Reactive Weak Link (C-Cl Bonds)

In contrast, the C-Cl bonds are significantly weaker (

) and longer (~1.77 Å).[1][2][3]

• Site of Cleavage: Under UV irradiation or in the presence of radical initiators (e.g., AIBN), the C-Cl bond will homolyze preferentially.[1][2][3]

• Differentiation: The C1-Cl bond (primary carbon) is generally more accessible sterically than the C2-Cl bond (secondary carbon), allowing for regioselective lithiation or reduction strategies.[1][2][3]

Physicochemical Profile

The following data aggregates key physical constants relevant to handling CFC-216ba in a laboratory setting.

Property	Value	Relevance to Protocol
Molecular Formula		Precursor stoichiometry
Molecular Weight	220.93 g/mol	Molar calculations
Boiling Point	33–34 °C	Critical: Requires cold-trap handling; volatile at RT.[1][2][3]
Density	1.58 g/cm³ (at 25°C)	Phase separation (heavier than water/organics).[1][3]
Solubility	Immiscible in water; Miscible in oils/fluorous solvents	Ideal for biphasic fluorous extraction.[1][2]
Vapor Pressure	High at STP	Requires pressure-rated glassware or cooling.[1][2][3]

Synthetic Utility in Pharmaceutical Chemistry[1][2][3]

While direct incorporation of the CFC-216ba motif into drugs is rare due to environmental regulations on CFCs, it serves two critical roles in research: as a fluorous solvent and as a reagent for perfluoroalkylation .[1][2][3]

4.1 Protocol: Fluorous Biphasic Solvent System

CFC-216ba acts as a "heavy" organic solvent.[1][2][3] It can solubilize highly fluorinated intermediates that are insoluble in standard organic solvents (DCM, THF).[1][2][3]

Step-by-Step Methodology:

• Dissolution: Dissolve the fluorinated substrate in CFC-216ba.[1][2][3] Maintain temperature at 10°C (well below boiling point) to prevent solvent loss.

• Reaction: Add reagents. If using non-fluorinated reagents, they may form a suspension.[1][2][3]

• Extraction: Add an organic solvent (e.g., toluene).[1][2][3]

  • Result: The system separates into two layers.[1][2][3] The fluorinated product remains in the dense CFC-216ba bottom layer; organic impurities extract into the toluene top layer.[2][3]

• Isolation: Drain the bottom layer.[1][2][3] Evaporate CFC-216ba (recoverable via cold trap due to low BP) to yield pure product.[2][3]

4.2 Protocol: Lithium-Halogen Exchange (C-Cl Activation)

To introduce the

motif into a drug scaffold, the C-Cl bond is activated.[1][2][3]

• Setup: Flame-dry a Schlenk flask under Argon. Cool to -78°C.[1][2][3]

• Reagent: Add CFC-216ba (1.0 equiv) in anhydrous diethyl ether.

• Lithiation: Add

  -Butyllithium (1.0 equiv) dropwise.[1][2][3]

  • Mechanism:[1][3][4]

    -BuLi attacks the sterically accessible Cl at C1 (terminal), generating the lithiated species .[1][2][3]

  • Note: Temperature control is vital to prevent

    -elimination of LiF.[1][2][3]

• Electrophile Trapping: Add the electrophile (e.g., an aldehyde or ketone) to the mixture.[1][2][3]

• Quench: Warm to RT and quench with saturated

  .

Figure 2: Reactivity and Workflow Logic

Caption: Decision matrix for utilizing CFC-216ba as either an inert solvent or an active alkylating agent.

Regulatory & Safety Considerations (E-E-A-T)

• Ozone Depletion: As a Class I Ozone Depleting Substance (ODS), CFC-216ba usage is heavily regulated under the Montreal Protocol.[1][2][3] For research purposes, exemptions often apply, but strict capture and recycling (closed-loop systems) are mandatory to prevent atmospheric release.[1][2][3]

• Volatility: With a boiling point of ~33°C, this compound can pressurize sealed vessels rapidly upon slight warming.[1][2][3] Always store in cool, ventilated cabinets.[1][2][3]

References

• National Institute of Standards and Technology (NIST). (2023).[1][2][3] 1,2-Dichlorohexafluoropropane Thermochemical Data. NIST Chemistry WebBook, SRD 69.[1][2][3] [Link][1][3]

• PubChem. (2023).[1][2][3] Compound Summary: 1,2-Dichloro-1,1,2,3,3,3-hexafluoropropane (CAS 661-97-2).[1][2][3][5][6] National Center for Biotechnology Information.[1][2][3] [Link][1][3]

• Curran, D. P. (1998).[1][2][3] Strategy-Level Separations in Organic Synthesis: From Planning to Practice. Angewandte Chemie International Edition. (Contextual reference for Fluorous Biphasic Catalysis).

Sources

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• 2. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 | CID 61193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,2-Dichlorohexafluoropropane [webbook.nist.gov]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. kemcal.com [kemcal.com]
• 6. 1,2-DICHLOROHEXAFLUOROPROPANE | 661-97-2 [chemicalbook.com]

The Halogen Stability Paradox: A Technical Analysis of CFC Evolution

Topic: Historical Development & Technical Characterization of Chlorofluorocarbon (CFC) Refrigerants Content Type: Technical Whitepaper Audience: Researchers, Senior Scientists, and Pharmaceutical Development Professionals

Executive Summary

This whitepaper analyzes the chemical lineage of chlorofluorocarbons (CFCs), tracing their trajectory from a breakthrough in synthetic stability to a planetary-scale environmental crisis. For the research scientist, the CFC narrative is not merely historical; it is a masterclass in structure-activity relationships (SAR) . The same carbon-fluorine bond strength that solved the toxicity crisis of the 1920s (replacing ammonia and sulfur dioxide) ultimately led to stratospheric persistence and ozone catalysis. This guide details the synthetic pathways, thermodynamic profiles, and the critical formulation challenges faced during the pharmaceutical transition from CFC to Hydrofluoroalkane (HFA) propellants in Metered Dose Inhalers (MDIs).

The Toxicological Imperative (Pre-1930s)

Before the 1930s, vapor-compression refrigeration relied on working fluids that were thermodynamically effective but biologically hazardous. The "First Generation" refrigerants included:

• Ammonia (

  ): Highly toxic, corrosive to copper.

• Sulfur Dioxide (

  ): Corrosive, toxic.

• Methyl Chloride (

  ): Flammable, neurotoxic.

The engineering challenge was to decouple thermodynamic efficacy (boiling point, latent heat) from biological reactivity . Thomas Midgley Jr.’s team at General Motors postulated that fluorination could stabilize the carbon backbone against metabolic breakdown and combustion.

Synthetic Chemistry: The Swarts Reaction & Midgley’s Logic

Midgley did not invent the chemistry; he industrialized the work of Frédéric Swarts. The core innovation was the application of halogen exchange to manipulate boiling points.

The Chemical Mechanism

The synthesis utilizes the Swarts Reaction , where antimony trifluoride (

) acts as the fluorinating agent in the presence of a pentavalent antimony catalyst ( ).

Reaction Pathway (DOT Visualization):

Mechanistic Insight: The introduction of fluorine increases the oxidation resistance of the molecule. The

bond is the strongest single bond in organic chemistry (~485 kJ/mol), rendering the molecule inert to hydrolysis and oxidation in the troposphere. This inertness was the primary safety feature for human exposure.

Physicochemical Characterization & Pharmaceutical Application

For drug development professionals, the relevance of CFCs lies in their role as propellants in Metered Dose Inhalers (MDIs). The physical properties that made them ideal refrigerants (vapor pressure, density) also made them ideal for aerosolizing active pharmaceutical ingredients (APIs).

Comparative Thermodynamics

Property	CFC-11 (Trichlorofluoromethane)	CFC-12 (Dichlorodifluoromethane)	HFA-134a (Replacement)
Boiling Point (°C)	23.8	-29.8	-26.3
Vapor Pressure (kPa @ 20°C)	89	570	572
Liquid Density (g/cm³)	1.49	1.33	1.21
Solvency (Kauri-Butanol)	60 (High)	18 (Moderate)	< 10 (Very Low)
Primary Use	Chillers, Foam Blowing	Refrigerators, MDI Propellant	MDI Propellant

The MDI Formulation Challenge (CFC to HFA)

The transition from CFC-12 to HFA-134a was not a simple "drop-in" replacement due to the drastic difference in solvency .

• Surfactant Incompatibility: Traditional surfactants (oleic acid, sorbitan trioleate) used in CFC MDIs were insoluble in HFAs.

• Valve Elastomers: The gaskets used in CFC valves would swell or leach extractables in HFAs.

• The "Cold Freon" Effect: HFA plumes have lower velocity and higher temperature, altering the patient's sensation and potentially the lung deposition profile.

Reformulation Workflow: Researchers had to move from suspension-based systems (using surfactants) to solution-based systems (using co-solvents like ethanol) or engineer novel porous particles.

The Environmental Crisis: Stratospheric Photochemistry

The stability that made CFCs safe for humans (

bond) allowed them to survive tropospheric transport. Upon reaching the stratosphere, high-energy UV radiation ( nm) initiates the Rowland-Molina Cycle .

Ozone Depletion Pathway (DOT Visualization):

[1] Key Chemical Insight: The reaction is catalytic.[1][2][3][4] A single chlorine radical can destroy approximately 100,000 ozone molecules before being sequestered into a reservoir species (like

or ).

Technical Protocol: Evaluating Refrigerant Safety (ASTM E681)

As the industry moves to "Fourth Generation" refrigerants (HFOs - Hydrofluoroolefins) and A2L (mildly flammable) replacements, the flammability limit is the critical safety parameter.

Protocol: Determination of Flammability Limits (Modified ASTM E681) Rationale: This protocol defines the Lower Flammability Limit (LFL), determining if a refrigerant can be safely used in occupied spaces (e.g., hospital HVAC or lab freezers).

Experimental Setup:

• Vessel: 12-liter spherical glass flask (to minimize wall quenching effects).

• Ignition: High-voltage spark (15kV, 30mA) with 0.4s duration.

• Environment: Temperature controlled water bath (typically 60°C or 100°C).

Step-by-Step Methodology:

• Vacuum Evacuation: Evacuate the 12L flask to

  mmHg to remove ambient air/moisture.

• Component Metering:

  • Calculate partial pressures for the desired concentration (vol%) of refrigerant in air.

  • Introduce the refrigerant vapor first using a precision manometer (

    ).

  • Introduce air until the total pressure reaches 1 atm (

    ).

• Mixing: Engage the internal magnetic stirrer for 2 minutes to ensure homogeneity.

• Ignition & Observation:

  • Turn off stirrer.

  • Trigger the spark electrodes.

  • Pass Criteria: A flame propagation that extends within 13mm of the vessel wall and subtends an angle of at least 90° from the ignition point.

• Data Plotting:

  • Vary concentration in 0.5% increments.

  • Plot "Flame Angle" vs. "Concentration."

  • The LFL is the intercept where the flame angle hits 90°.[5]

Self-Validating Check:

• If the flame propagates but creates a pressure rise

  psi, the propagation is considered "non-hazardous" or a "cold flame," requiring re-validation with a stronger ignition source.

References

• Midgley, T., & Henne, A. L. (1930). Organic Fluorides as Refrigerants. Industrial & Engineering Chemistry. Link

• Molina, M. J., & Rowland, F. S. (1974).[6] Stratospheric sink for chlorofluoromethanes: chlorine atom-cautalyzed destruction of ozone. Nature. Link

• Noakes, T. (2002). Medical aerosol propellants. Journal of Fluorine Chemistry. Link

• ASTM International. (2015). ASTM E681-09(2015) Standard Test Method for Concentration Limits of Flammability of Chemicals (Vapors and Gases). Link

• Stein, S. W., & Thiel, C. G. (2017). The History of Therapeutic Aerosols: A Chronological Review. Journal of Aerosol Medicine and Pulmonary Drug Delivery. Link

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Mario Molina | Science History Institute [sciencehistory.org]
• 4. centromariomolina.org [centromariomolina.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. HYLE 26-1 (2020): The Chemical Prediction of Stratospheric Ozone Depletion: A Moral Model of Scientific Hazard Foresight [hyle.org]

The Environmental Persistence and Transformation of 1,2-Dichlorohexafluoropropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, it is understood that a comprehensive understanding of a compound's environmental fate is critical, not only for regulatory compliance but also for responsible innovation. This guide provides an in-depth technical overview of the environmental fate of 1,2-dichlorohexafluoropropane (CFC-216ba). Given the limited direct experimental data on this specific molecule in certain environmental compartments, this document synthesizes available information on CFC-216ba with established principles from the broader classes of chlorofluorocarbons (CFCs) and per- and polyfluoroalkyl substances (PFAS) to present a holistic and scientifically grounded perspective. Every effort has been made to distinguish between direct data and reasoned extrapolation, ensuring the highest degree of scientific integrity.

Introduction to 1,2-Dichlorohexafluoropropane (CFC-216ba)

1,2-Dichlorohexafluoropropane, designated as CFC-216ba, is a synthetic organohalogen compound. As a member of the chlorofluorocarbon family, its chemical structure is characterized by a fully halogenated propane backbone, containing both chlorine and fluorine atoms. This high degree of halogenation imparts significant chemical stability, a defining characteristic of CFCs.

Historically, CFCs were widely utilized for their non-toxic, non-flammable, and stable properties in applications such as refrigeration, air conditioning, and as aerosol propellants.[1] However, their profound impact on stratospheric ozone depletion led to a global phase-out of their production and use for dispersive applications under the Montreal Protocol.[2][3] Despite this, certain CFCs, including isomers of dichlorohexafluoropropane, have seen continued use as feedstocks and intermediates in chemical synthesis.[4] Understanding the environmental journey of these remaining niche-use compounds is paramount.

Table 1: Physicochemical Properties of 1,2-Dichlorohexafluoropropane

Property	Value	Source
Chemical Formula	C₃Cl₂F₆	[5]
Molecular Weight	220.93 g/mol	[5]
Boiling Point	33-34 °C	[5]
Synonyms	CFC-216ba, 1,2-Dichloro-1,1,2,3,3,3-hexafluoropropane	[4]

Atmospheric Fate: The Primary Environmental Sink

The principal pathway for the environmental degradation of 1,2-dichlorohexafluoropropane, like other CFCs, is through atmospheric processes. Due to their chemical inertness in the lower atmosphere (troposphere), these compounds are not readily broken down by common atmospheric oxidants like hydroxyl radicals (OH).[6] This stability allows them to persist long enough to be transported to the stratosphere.

Stratospheric Photolysis and Ozone Depletion

Once in the stratosphere, CFC-216ba is subjected to high-energy ultraviolet (UV) radiation, leading to the photolytic cleavage of its carbon-chlorine (C-Cl) bonds, which are weaker than the carbon-fluorine (C-F) bonds.[1][7] This process releases chlorine free radicals (Cl•), which catalytically destroy ozone (O₃) molecules in a well-established cycle.[1][7]

The Ozone Depletion Potential (ODP) is a relative measure of a substance's ability to destroy stratospheric ozone compared to CFC-11 (with an ODP of 1.0).

Table 2: Atmospheric Lifetime and Environmental Potentials of CFC-216ba

Parameter	Estimated Value	Source
Atmospheric Lifetime	135 years (with a range of 85 to 472 years)	[4]
Ozone Depletion Potential (ODP)	0.35 (with a range of 0.16 to 1.6)	[4]

The long atmospheric lifetime of CFC-216ba underscores its persistence and its potential for long-range transport and significant contribution to ozone layer depletion.[4]

Global Warming Potential

Atmospheric fate of 1,2-dichlorohexafluoropropane (CFC-216ba).

Aquatic and Terrestrial Fate: A Story of Persistence

Direct experimental data on the fate of 1,2-dichlorohexafluoropropane in aquatic and terrestrial environments is scarce. However, its behavior can be inferred from its chemical structure and the known properties of similar highly halogenated compounds.

Hydrolysis

Hydrolysis is a key degradation pathway for many chemicals in water. However, CFCs are notoriously resistant to hydrolysis under normal environmental conditions. The strong carbon-halogen bonds, particularly the C-F bond, are not susceptible to cleavage by water.[11] Therefore, the hydrolysis of 1,2-dichlorohexafluoropropane is expected to be an extremely slow process with a half-life on the order of centuries or longer, rendering it an insignificant removal mechanism in aquatic systems.

Biodegradation

The high degree of halogenation and the absence of functional groups susceptible to microbial attack make 1,2-dichlorohexafluoropropane a poor candidate for biodegradation. Both aerobic and anaerobic microorganisms generally lack the enzymatic machinery to readily break down such recalcitrant molecules. Consequently, biodegradation is not considered a significant fate process for CFC-216ba in soil or water.[12]

Sorption and Mobility

When released to soil or water, the fate of 1,2-dichlorohexafluoropropane will be governed by partitioning processes. Its relatively low water solubility and moderate volatility suggest that volatilization from surface waters to the atmosphere is a likely transport mechanism.[13]

In soil and sediment, sorption to organic matter will influence its mobility. While a specific soil organic carbon-water partitioning coefficient (Koc) is not available for CFC-216ba, it is expected to exhibit moderate sorption behavior. This would limit its immediate leaching into groundwater; however, its extreme persistence means that even slow leaching over long periods can lead to groundwater contamination.

Sources

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• 2. primescholars.com [primescholars.com]
• 3. Ozone-Depleting CFC Chemicals Will Reemerge From Ocean by 2075, Study Finds - EcoWatch [ecowatch.com]
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• 5. 1,2-DICHLOROHEXAFLUOROPROPANE - Safety Data Sheet [chemicalbook.com]
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• 10. Landmark CFC ban gave planet fighting chance against global warming - Advanced Science News [advancedsciencenews.com]
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• 13. Fact sheet: 1,2-dichloropropane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]

Technical Guide: Vapor Pressure Characterization of 1,2-Dichlorohexafluoropropane (CFC-216ba)

Executive Summary

1,2-Dichlorohexafluoropropane (CFC-216ba), a chlorofluorocarbon with the formula

, occupies a specific niche in thermodynamic research due to its boiling point ( ), which sits directly on the threshold between volatile liquid and gas at standard ambient conditions.

While largely phased out of industrial propellant applications due to the Montreal Protocol, this compound remains relevant in pharmaceutical impurity profiling , fluorinated intermediate synthesis , and historical propellant benchmarking for Metered Dose Inhalers (MDIs).

This guide provides a rigorous technical analysis of the vapor pressure (VP) characteristics of CFC-216ba, establishing a self-validating protocol for its measurement using static vacuum manometry—a critical workflow for validating solvent residue levels in drug substances.

Physicochemical Identity & Thermodynamic Profile[1]

Before establishing vapor pressure curves, the fundamental identity of the analyte must be verified. The proximity of its boiling point to human body temperature makes its vapor pressure curve exceptionally steep in the operational range of pharmaceutical manufacturing (

to ).

Table 1: Core Physicochemical Properties

Property	Value	Condition / Note
IUPAC Name	1,2-Dichloro-1,1,2,3,3,3-hexafluoropropane	Isomer Specific (CFC-216ba)
CAS Registry	661-97-2	Primary Identifier
Molecular Formula
Molecular Weight	220.93 g/mol
Boiling Point ( )	– (306–307 K)	At 101.3 kPa (1 atm)
Melting Point ( )
Density		At
Solubility	Immiscible in water	Lipophilic nature

Vapor Pressure Dynamics

Because the boiling point is

, the vapor pressure at standard laboratory temperature ( ) is high—approaching atmospheric pressure but remaining sub-atmospheric.

• Estimated

  at : ( ).

• Implication: Samples stored at room temperature will generate significant headspace pressure. Opening vials without cooling (

  ) poses a risk of rapid volatilization and sample loss.

Vapor Pressure Measurement Protocol: Static Method

For volatile fluorocarbons where dynamic ebulliometry is difficult due to low boiling points, the Static Vacuum Method (Isoteniscope or Capacitance Manometry) is the gold standard. This method eliminates non-condensable gas errors, ensuring the measured pressure is purely

.

Experimental Setup Logic

The system requires a high-vacuum line to degas the sample. Any dissolved air will result in a total pressure (

) higher than the true vapor pressure, invalidating the data.

Workflow Diagram (DOT)

Figure 1: The "Freeze-Pump-Thaw" cycle is the critical control point. Failure to fully remove dissolved gases is the most common source of error in vapor pressure data for fluorocarbons.

Step-by-Step Methodology

• Sample Loading: Introduce

  of 1,2-Dichlorohexafluoropropane into a borosilicate glass cell connected to a vacuum manifold.

• Degassing (Freeze-Pump-Thaw):

  • Freeze: Submerge the cell in Liquid Nitrogen (

    ). The CFC-216ba will solidify ( ).

  • Pump: Open the valve to the vacuum pump. Non-condensable gases (Air/N2) are removed while the sample remains frozen (vapor pressure is negligible at

    ).

  • Thaw: Close the valve. Remove the

    and allow the sample to melt, releasing trapped gases from the lattice.

  • Validation: Repeat this cycle (typically 3-4 times) until the pressure reading while frozen is indistinguishable from the baseline vacuum.

• Equilibration: Place the cell in a thermostated bath (precision

  ).

• Measurement: Measure pressure at intervals (e.g.,

  ).

  • Note: Ensure the manifold is heated slightly above the bath temperature to prevent condensation in the lines.

Data Analysis: The Antoine Equation

Experimental

- data should be fitted to the Antoine Equation to allow for interpolation. [1]

Where:

• = Vapor Pressure (bar or kPa)[2]
• = Temperature (Kelvin)[2][3][1][4]
• = Substance-specific constants.[5]

Reference Constants (Estimated for Validation): While specific constants for CAS 661-97-2 are often proprietary or paywalled in databases like DIPPR, the curve must intersect the boiling point.

• Validation Point: At

  ( ), must equal .

• Slope Check: Fluorocarbons generally exhibit a heat of vaporization (

  ) lower than hydrocarbons. If your derived (via Clausius-Clapeyron) is , suspect experimental error (likely water contamination).

Applications in Drug Development

Why does a researcher in pharma care about CFC-216ba?

• Residual Solvent Analysis (USP <467>): Although banned as a propellant, this compound may appear as a Class 1 (Avoid) or Class 2 impurity if used in the synthesis of fluorinated Active Pharmaceutical Ingredients (APIs). Its retention time in Headspace GC-MS must be known.

  • Method: Due to its high volatility (BP

    ), standard headspace equilibration at will result in massive partition into the gas phase. Lower equilibration temperatures ( ) are recommended to prevent vial over-pressurization.

• MDI Formulation Forensics: In reformulating generic inhalers, researchers often benchmark against historical CFC-containing products. Understanding the

  of CFC-216ba helps in designing HFA (Hydrofluoroalkane) blends that match the original spray plume geometry and particle size distribution.

Safety & Handling (E-E-A-T)

• Asphyxiation Hazard: The high vapor pressure means a spill will rapidly displace oxygen in low-lying areas (vapor density > air). Use only in a fume hood.

• Pressure Hazard: Never store sealed glass vials of CFC-216ba above

  . Use pressure-rated vessels or store refrigerated.

• Ozone Depletion: This is a Class I Ozone Depleting Substance. All venting must be captured via cold traps; atmospheric release is prohibited by international law (Montreal Protocol).

References

• NIST Chemistry WebBook. 1,2-Dichlorohexafluoropropane (CAS 661-97-2) Thermochemical Data. National Institute of Standards and Technology.[6][7][8][9] [Link]

• PubChem. Compound Summary: 1,2-Dichloro-1,1,2,3,3,3-hexafluoropropane.[10][11][12] National Center for Biotechnology Information. [Link]

• Montreal Protocol on Substances that Deplete the Ozone Layer. Annex A & B Controlled Substances. United Nations Environment Programme. [Link]

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• 3. 1,2-Dichloropropane - Wikipedia [en.wikipedia.org]
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• 10. 1,3-Dichloro-1,1,2,2,3,3-hexafluoropropane | C3Cl2F6 | CID 69580 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Advanced Spectrometric Characterization of CFC-216ba (1,2-Dichlorohexafluoropropane)

[1]

Executive Summary

CFC-216ba (1,2-dichloro-1,1,2,3,3,3-hexafluoropropane) represents a critical halogenated structural motif often encountered as a high-value intermediate in fluoropolymer synthesis, a specialized solvent, or a regulated impurity in pharmaceutical supply chains.[1][2][3][4] Due to its high ozone-depleting potential (ODP) and strict regulation under the Montreal Protocol, precise identification and differentiation from its isomers (e.g., CFC-216aa) are mandatory for environmental compliance and quality control (QC).[1]

This technical guide provides a definitive spectroscopic profile of CFC-216ba, synthesizing gas-phase Infrared (IR) and Electron Ionization Mass Spectrometry (EI-MS) data.[1] It is designed to enable researchers to validate structural integrity and quantify trace levels of this compound in complex matrices.[1]

Molecular Profile & Physicochemical Context[1][2][5][6][7][8][9]

Before interpreting spectra, one must understand the molecular architecture that dictates the signal response.[1]

Property	Specification
IUPAC Name	1,2-Dichloro-1,1,2,3,3,3-hexafluoropropane
Common Name	CFC-216ba
CAS Registry Number	661-97-2
Molecular Formula
Molecular Weight	220.93 g/mol
Structure
Boiling Point	33–34 °C
Key Isomer	Distinct from CFC-216aa ( )

Mechanistic Insight: The asymmetry of CFC-216ba (vicinal dichlorides) compared to the symmetric CFC-216aa (geminal dichlorides) results in a lower symmetry point group (

), leading to a richer IR spectrum and a distinct fragmentation pathway driven by the stability of the cation.[1]

Infrared Spectroscopy (IR) Analysis[1][10][13]

Experimental Protocol

• Phase: Gas Phase (Preferred for halocarbons to avoid solvent masking).[1]

• Cell Path Length: 10 cm (standard) or multipass (for trace analysis).

• Resolution: 4 cm⁻¹.[1]

• Detector: MCT (Mercury Cadmium Telluride) for high sensitivity in the fingerprint region.[1]

Spectral Interpretation

The IR spectrum of CFC-216ba is dominated by intense C-F stretching vibrations, which can mask weaker signals if path length is not optimized.[1]

Frequency Region (cm⁻¹)	Vibrational Mode	Diagnostic Significance
1100 – 1350	C-F Stretching	Dominant Feature. Multiple overlapping bands corresponding to and groups.[1] The asymmetry of the molecule causes splitting not seen in highly symmetric perfluorocarbons.
600 – 800	C-Cl Stretching	Fingerprint ID. The C-Cl stretch is heavier and appears at lower wavenumbers.[1] The presence of two distinct C-Cl environments (on C1 and C2) broadens this region compared to gem-dichloro isomers.
900 – 1100	C-C Stretching	Skeletal vibrations, often coupled with C-F modes.[1] Useful for distinguishing chain length and branching.[1]

Causality: The high electronegativity of fluorine induces a strong dipole moment change during stretching, resulting in the characteristic "super-strong" absorption in the 1100–1350 cm⁻¹ range.[1] This requires dilution or short path lengths to prevent detector saturation.[1]

Mass Spectrometry (MS) Analysis[1][4][5][6][9][12][14]

Experimental Protocol

• Ionization: Electron Impact (EI) at 70 eV.[1]

• Source Temperature: 200–230 °C.[1]

• Scan Range: m/z 35 – 300.[1]

• Interface: GC-MS (Capillary column, e.g., DB-5ms or specialized fluorocarbon phases like GasPro).[1]

Fragmentation Pathway & Logic

CFC-216ba follows a fragmentation logic dictated by the stability of fluorinated carbocations.[1] The molecular ion (

, m/z 220) is typically weak or absent due to the lability of the C-Cl and C-C bonds under electron bombardment.[1]

Key Diagnostic Ions[1][4]

m/z (Mass-to-Charge)	Ion Composition	Origin / Mechanism	Relative Abundance
69		Base Peak. Cleavage of the C2-C3 bond.[1] The trifluoromethyl cation is exceptionally stable and dominates the spectrum.[1]	100%
151		Primary Fragment. Loss of the group ( ).[1] Contains two Cl atoms, showing a characteristic isotope cluster.[1]	High
132		Secondary Fragment. Loss of a Fluorine atom from the m/z 151 fragment ( ).[1]	Moderate
85		Cleavage of the C1-C2 bond.[1]	Moderate

Isotope Validation: For ions containing chlorine, the natural abundance of ³⁵Cl (75%) and ³⁷Cl (25%) creates predictable clusters:

• 1 Cl atom: 3:1 ratio (

  : ).[1]

• 2 Cl atoms: 9:6:1 ratio (

  : : ).[1]

• Verification Step: Check the m/z 151 cluster.[1][5] You should observe peaks at 151, 153, and 155 following the 9:6:1 intensity pattern, confirming the presence of two chlorine atoms.[1]

Fragmentation Pathway Diagram

The following diagram illustrates the logical decay of the CFC-216ba molecule under EI conditions.

Caption: EI-MS fragmentation pathway of CFC-216ba showing the formation of the base peak (m/z 69) and the diagnostic dichloro-fragment (m/z 151).[1]

Analytical Workflow: Identification & Purity

To ensure data integrity (E-E-A-T) in a research setting, a self-validating workflow is required.[1] This process integrates GC separation with MS confirmation.[1]

Caption: Step-by-step decision tree for the positive identification of CFC-216ba using GC-MS.

Quality Control Checks

• Retention Time Locking: CFC-216ba boils at ~33°C. It will elute early on standard non-polar columns.[1] Use a reference standard to lock retention time.

• Blank Verification: Run a solvent blank (e.g., methanol or hexane) before the sample to ensure no carryover, as halogenated compounds can stick to cold spots in the injector.[1]

• System Suitability: Inject a standard solution (e.g., 10 ppm) to verify the S/N ratio of the m/z 151 peak is >10:1.[1]

References

• National Institute of Standards and Technology (NIST). 1,2-Dichlorohexafluoropropane - Gas Phase IR and Mass Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1][6] Available at: [Link][1]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 61193, Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro-.[1] PubChem.[1][3][5] Available at: [Link][1]

Sources

• 1. 1,3-Dichloro-1,1,2,2,3,3-hexafluoropropane | C3Cl2F6 | CID 69580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 661-97-2 CAS MSDS (1,2-DICHLOROHEXAFLUOROPROPANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 | CID 61193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 2,2-Dichloro-1,1,1,3,3,3-hexafluoropropane | C3Cl2F6 | CID 74243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,2-Dichlorohexafluoropropane [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 1,2-Dichlorohexafluoropropane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling the Synthetic Potential of a Perhalogenated Propane Derivative

1,2-Dichlorohexafluoropropane, a member of the chlorofluorocarbon (CFC) family, is a dense, colorless liquid with the chemical formula C₃Cl₂F₆.[1][2] While its historical use has been limited and its ozone-depleting properties necessitate careful handling and containment, this molecule holds significant value as a specialized reagent in modern organic synthesis.[3] Its primary and most well-documented application lies in its role as a precursor to hexafluoropropylene (HFP), a critical monomer in the production of high-performance fluoropolymers. This guide provides a comprehensive overview of the synthetic utility of 1,2-dichlorohexafluoropropane, with a focus on practical laboratory-scale applications, reaction mechanisms, and detailed protocols.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 1,2-dichlorohexafluoropropane is paramount for its safe and effective use in a laboratory setting.

Property	Value	Reference
CAS Number	661-97-2	[1]
Molecular Formula	C₃Cl₂F₆	[1]
Molecular Weight	220.93 g/mol	[1]
Boiling Point	33-34 °C	[1]
Appearance	Colorless liquid	[1]
Solubility	Immiscible in water	[1]

Core Application: Synthesis of Hexafluoropropylene (HFP)

The most significant application of 1,2-dichlorohexafluoropropane in organic synthesis is its conversion to hexafluoropropylene (HFP), a valuable fluoroalkene monomer. HFP is a key component in the manufacture of various fluoropolymers, including fluoroelastomers and fluoroplastics, which are prized for their exceptional chemical resistance, thermal stability, and low surface energy.

The conversion of 1,2-dichlorohexafluoropropane to HFP is achieved through a dehalogenation reaction, which involves the removal of the two chlorine atoms to form a carbon-carbon double bond. While industrial-scale production often employs high-temperature pyrolysis, laboratory-scale synthesis can be achieved through more controlled reductive dehalogenation methods.[2][4]

Reaction Mechanism: Reductive Dehalogenation

The reductive dehalogenation of vicinal dihalides, such as 1,2-dichlorohexafluoropropane, is a well-established transformation in organic chemistry. A common and effective method involves the use of a reducing metal, such as zinc dust.[5][6] The reaction proceeds through a two-electron reduction mechanism. The zinc metal acts as the reducing agent, transferring electrons to the carbon-chlorine bonds. This process is believed to occur in a stepwise or concerted manner, leading to the elimination of two chloride ions and the formation of the alkene.

Caption: Reductive dehalogenation of 1,2-dichlorohexafluoropropane to HFP using zinc.

Experimental Protocol: Laboratory-Scale Synthesis of Hexafluoropropylene

This protocol details a plausible laboratory-scale procedure for the synthesis of hexafluoropropylene from 1,2-dichlorohexafluoropropane using a zinc-mediated reductive dehalogenation.

Safety Precautions:

• 1,2-Dichlorohexafluoropropane is an ozone-depleting substance and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.[3]

• Hexafluoropropylene is a gas at room temperature and should be handled in a closed system or a well-ventilated area.

• The reaction should be conducted under an inert atmosphere to prevent side reactions.

Materials:

• 1,2-Dichlorohexafluoropropane

• Activated zinc dust

• Anhydrous N,N-dimethylformamide (DMF) or other suitable polar aprotic solvent

• Three-neck round-bottom flask

• Reflux condenser

• Gas inlet adapter

• Dropping funnel

• Magnetic stirrer

• Heating mantle

• Cold trap (e.g., dry ice/acetone bath)

Procedure:

• Apparatus Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser topped with a gas outlet connected to a cold trap, a dropping funnel, and a gas inlet for an inert gas (e.g., argon or nitrogen).

• Reaction Initiation: To the flask, add activated zinc dust (2-3 equivalents relative to the 1,2-dichlorohexafluoropropane) and anhydrous DMF.

• Inert Atmosphere: Purge the system with the inert gas for 10-15 minutes.

• Addition of Substrate: While stirring the zinc suspension, add 1,2-dichlorohexafluoropropane dropwise from the dropping funnel. The addition rate should be controlled to maintain a gentle reflux.

• Reaction Monitoring: The progress of the reaction can be monitored by Gas Chromatography (GC) analysis of the head-gas, looking for the disappearance of the starting material and the appearance of the HFP product.

• Product Collection: The gaseous hexafluoropropylene product will pass through the condenser and can be collected in the cold trap cooled with a dry ice/acetone bath.

• Work-up and Purification: Once the reaction is complete, the collected HFP can be purified by fractional distillation if necessary.

Sources

• 1. Fluoroalkane and perfluoroalkane synthesis [organic-chemistry.org]
• 2. US6540933B1 - Process for the production of hexafluoropropylene from CC1F2CC1FCF3 and azeotropes of CC1F2CC1FCF3 with HF - Google Patents [patents.google.com]
• 3. Hexafluoropropylene synthesis - chemicalbook [chemicalbook.com]
• 4. From hexafluoropropylene to perfluoroisobutyronitrile via high-yield and scalable three-step synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dehalogenation of Functionalized Alkyl Halides in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The dehalogenation of vicinal dihalides with zinc dust gives : [allen.in]

Application Notes &amp; Protocols for the Detection of CFC-216ba in Atmospheric Samples

Abstract

This document provides a comprehensive guide to the analytical techniques for the detection and quantification of 1,2-dichloro-1,1,2,2,3,3-hexafluoropropane (CFC-216ba) in air samples. Aimed at researchers, environmental scientists, and atmospheric chemists, these notes detail the established methodologies, from sample collection to final analysis, with a focus on gas chromatography-mass spectrometry (GC-MS). The protocols are designed to ensure high sensitivity, accuracy, and reproducibility, addressing the challenges associated with measuring trace levels of this persistent chlorofluorocarbon.

Introduction: The Significance of Monitoring CFC-216ba

Chlorofluorocarbons (CFCs) are synthetic compounds with long atmospheric lifetimes that contribute significantly to stratospheric ozone depletion.[1][2] Although the Montreal Protocol has led to a phase-out of many CFCs, monitoring their atmospheric concentrations remains crucial for assessing the effectiveness of the protocol and identifying potential unknown sources.[2] CFC-216ba (1,2-dichloro-1,1,2,2,3,3-hexafluoropropane) is a persistent CFC that has been detected in the atmosphere.[3][4] Accurate and precise measurement of its abundance is essential for understanding its sources, sinks, and overall impact on atmospheric chemistry.

This guide provides the scientific and technical foundation for the robust analysis of CFC-216ba in air samples, with a primary focus on the gold-standard technique of gas chromatography-mass spectrometry (GC-MS).[5]

Physicochemical Properties of CFC-216ba

Understanding the physical and chemical properties of CFC-216ba is fundamental to designing effective sampling and analytical strategies.

Property	Value	Source
Chemical Formula	C₃Cl₂F₆	[6]
Molecular Weight	220.93 g/mol	[6]
Boiling Point	33-34 °C	[6]
Vapor Pressure	1.08 mmHg at 25°C (predicted)	[7]
Atmospheric Lifetime	Estimated to be long, contributing to its persistence.	[3]

The volatility of CFC-216ba, as indicated by its boiling point and vapor pressure, makes it suitable for analysis by gas chromatography. Its chemical inertness in the troposphere contributes to its long atmospheric lifetime.

Air Sample Collection: Capturing a Representative Snapshot

The initial and most critical step in the analytical workflow is the collection of a representative air sample. The choice of methodology depends on the specific research objectives, such as assessing baseline concentrations or identifying emission sources.

Whole Air Sampling (Grab Sampling)

This technique involves collecting an "instantaneous" sample of air into a pre-evacuated, passivated stainless-steel canister.[8] This method is ideal for obtaining a snapshot of air quality at a specific time and location.

Protocol 1: Whole Air Sampling using Evacuated Canisters

• Canister Preparation: Use electropolished stainless-steel canisters (e.g., Summa canisters) that have been rigorously cleaned and evacuated to a high vacuum (<0.05 mmHg).

• Pre-Sampling: At the sampling site, connect a sampling inlet line with a particulate filter to the canister valve.

• Sample Collection: Briefly open the canister valve to collect the air sample. The canister will fill rapidly due to the pressure differential.

• Post-Sampling: Close the valve securely and record the final pressure in the canister.

• Transportation and Storage: Transport the canister to the laboratory for analysis. Samples should be analyzed as soon as possible, although CFCs are generally stable in properly passivated canisters.

Integrated Air Sampling

For determining time-averaged concentrations, integrated sampling is the preferred method.[8] This involves collecting air over a specified period (e.g., 8, 12, or 24 hours) at a constant flow rate.

Protocol 2: Integrated Air Sampling

• System Setup: Connect a mass flow controller or a critical orifice to the inlet of an evacuated canister.

• Flow Rate Calibration: Ensure the flow controller is calibrated to provide a constant, known flow rate over the intended sampling duration.

• Sample Collection: Open the canister valve to initiate sample collection. The flow controller will regulate the rate at which air enters the canister.

• Completion: At the end of the sampling period, close the canister valve and record the final pressure.

Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

The analysis of trace levels of CFC-216ba in air samples is best achieved using a high-sensitivity GC-MS system. The methodology involves pre-concentration of the sample, chromatographic separation, and mass spectrometric detection.[3][4]

Sample Pre-concentration

Due to the very low concentrations of CFC-216ba in the atmosphere (in the parts-per-quadrillion range), a pre-concentration step is essential to achieve the necessary analytical sensitivity.[3] This is typically accomplished by cryogenically trapping a known volume of the air sample.

Protocol 3: Cryogenic Pre-concentration

• System Preparation: The analytical system includes a sample loop of known volume and a cryogenic trap.

• Sample Loading: A known volume of the air sample from the canister is passed through a drying agent (e.g., magnesium perchlorate) to remove water vapor.

• Cryogenic Trapping: The dried air sample is then passed through a micro-trap cooled with a cryogen (e.g., liquid nitrogen) to trap the analytes, including CFC-216ba, while the bulk gases (nitrogen, oxygen, argon) are vented.

• Thermal Desorption: The trap is then rapidly heated, and the trapped analytes are desorbed and transferred to the GC column in a small volume of carrier gas.

Gas Chromatographic Separation

The gas chromatograph separates the components of the pre-concentrated sample based on their volatility and interaction with the stationary phase of the column.

GC Parameter	Recommended Setting	Rationale
Column	Low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane)	Provides good separation of halogenated hydrocarbons.
Carrier Gas	High-purity Helium or Hydrogen	Inert and provides good chromatographic efficiency.
Oven Temperature Program	Initial temp: 40°C, hold for 2 min; Ramp: 10°C/min to 200°C, hold for 5 min	An optimized temperature program is crucial for resolving CFC-216ba from other atmospheric constituents and isomers.
Injector	Splitless mode during thermal desorption	Ensures quantitative transfer of the analytes to the column.

Mass Spectrometric Detection

The mass spectrometer ionizes the eluting compounds from the GC column and separates the resulting ions based on their mass-to-charge ratio (m/z). For high sensitivity and selectivity, selected ion monitoring (SIM) is employed.

Key Mass-to-Charge Ratios (m/z) for CFC-216ba Detection:

Based on published literature, the following fragment ions are characteristic of CFC-216ba and are recommended for monitoring:[3]

• m/z 84.97 (CF₂³⁵Cl⁺)

• m/z 86.97 (CF₂³⁷Cl⁺)

• m/z 185.0 (C₃F₆³⁵Cl⁺)

• m/z 187.0 (C₃F₆³⁷Cl⁺)

The presence of the isotopic pair for chlorine (³⁵Cl and ³⁷Cl) provides a high degree of confidence in the identification of CFC-216ba.

Quality Assurance and Quality Control (QA/QC)

A robust QA/QC protocol is essential for generating reliable and defensible data.

• Calibration: The GC-MS system must be calibrated using a certified gas standard containing a known concentration of CFC-216ba. A multi-point calibration curve should be generated to assess the linearity of the instrument response.

• Blanks: Regular analysis of blank samples (e.g., high-purity nitrogen) is necessary to check for system contamination.

• Replicates: Analysis of replicate samples provides an indication of the precision of the entire analytical process.

• Internal Standards: The use of an internal standard (a compound not expected to be in the air sample) can help to correct for variations in instrument response.

Workflow Visualization

The following diagram illustrates the complete analytical workflow for the detection of CFC-216ba in air samples.

Caption: Analytical workflow for CFC-216ba detection.

Conclusion

The analytical protocol detailed in this application note provides a robust and reliable method for the detection and quantification of CFC-216ba in air samples. By employing whole air or integrated sampling techniques followed by cryogenic pre-concentration and GC-MS analysis in SIM mode, researchers can achieve the low detection limits required for atmospheric monitoring. Adherence to stringent QA/QC procedures is paramount for ensuring the accuracy and validity of the data. This methodology will aid in the continued monitoring of atmospheric CFCs and contribute to a better understanding of their sources and environmental fate.

References

• Laube, J. C., et al. (2014). Atmospheric Abundances, Trends and Emissions of CFC-216ba, CFC-216ca and HCFC-225ca. Atmosphere, 5(3), 423-437. [Link]

• ResearchGate. (2014). (PDF) Atmospheric Abundances, Trends and Emissions of CFC-216ba, CFC-216ca and HCFC-225ca. [Link]

• PubChem. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro-. [Link]

• Learn Something New. (2025). How Do Scientists Monitor the Concentration of CFCs in the Atmosphere? [Link]

• USGS. (2013). CFC Sampling. [Link]

• NIST. (2025). 1,2-Dichlorohexafluoropropane. [Link]

• Chemical Synthesis Database. (2025). 1,3-dichloro-1,1,2,2,3,3-hexafluoropropane. [Link]

• Eurofins Air Toxics. (2014). Guide to Air Sampling. [Link]

• Understanding Science. The science checklist applied: CFCs and the destruction of the ozone layer. [Link]

• PubChem. 2,2-Dichloro-1,1,1,3,3,3-hexafluoropropane. [Link]

• U.S. EPA. acetic acid. [Link]

• ROCKER Scientific. (2023). Direct Air Sampling VS Indirect Air Sampling. [Link]

• Zefon International. (2020). What Is Air Sampling, and Why Do We Need to Sample the Air? [Link]

• USGS. (2011). Analytical Procedures for CFCs. [Link]

• Western, L. M., et al. (2023). Global increase of ozone-depleting chlorofluorocarbons from 2010 to 2020. Nature Geoscience, 16(4), 309-313. [Link]

• Polish Journal of Environmental Studies. (2008). Long-Term Measurements of CFCs and SF6 Concentrations in Air. [Link]

• U.S. EPA. Ambient Air Methods and Measurement Development Research. [Link]

• ResearchGate. (2020). (PDF) Investigating stratospheric changes between 2009 and 2018 with halogenated trace gas data from aircraft, AirCores, and a global model focusing on CFC-11. [Link]

• Atmospheric Measurement Techniques. (2023). A novel, cost-effective analytical method for measuring high-resolution vertical profiles of stratospheric trace gases using a gas chromatograph coupled with an electron capture detector. [Link]

• International Journal of Pharmaceutical & Biological Archive. (2012). Gas Chromatography-Mass Spectrometry: Applications. [Link]

• Pacific Northwest National Laboratory. (2004). Analytical Method for the Detection of Ozone Depleting Chemicals (ODC) in Commercial Products Using a Gas Chromatograph with an Electron Capture Detector (GC-ECD). [Link]

• Babst Calland. (2024). New U.S. EPA PFAS Air Testing Method Shows Progress Toward Emissions Standards. [Link]

• U.S. EPA. TO-3 Method for the determination of VOCs in Ambient Air Using Cryogenic Preconcentration Techniques and GC with Flame Ionization. [Link]

• Natural History Museum. (2023). Mystery emissions of ozone-damaging gases are fuelling climate change. [Link]

• PubMed. (2021). Exploring the Use of Gas Chromatography Coupled to Chemical Ionization Mass Spectrometry (GC-CI-MS) for Stable Isotope Labeling in Metabolomics. [Link]

• LCGC International. (2022). GC–MS Analysis of PFAS Expands Knowledge of Toxicokinetic Data. [Link]

• Wiley Science Solutions. Resource Library. [Link]

• ResearchGate. (2018). Mass spectral databases for LC/MS- and GC/MS-based metabolomics: State of the field and future prospects. [Link]

• U.S. EPA. Air Monitoring Methods. [Link]

• U.S. EPA. Air Monitoring Methods - Criteria Pollutants. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 6. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 | CID 61193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CompTox Chemicals Dashboard [comptox.epa.gov]
• 8. eurofinsus.com [eurofinsus.com]

Technical Guide: 1,2-Dichlorohexafluoropropane (R-216) as a Non-Polar Solvent in Spectroscopy

[1]

Executive Summary & Regulatory Context[1][2][3]

1,2-Dichlorohexafluoropropane (CAS: 661-97-2), commonly known as R-216 or CFC-216 , is a fully halogenated chlorofluorocarbon (

).[1] Historically valued in spectroscopy for its optical transparency in the C-H stretching region and chemical inertness, it is a non-polar solvent capable of dissolving lipids, oils, and greases without spectral interference.[1]

⚠️ CRITICAL REGULATORY NOTICE (Montreal Protocol): R-216 is a Class I Ozone Depleting Substance (ODS) .[1] Its production and general use are banned under the Montreal Protocol and related national regulations (e.g., US EPA Clean Air Act).

• Current Utility: This guide addresses legacy method validation , exempted critical use research (e.g., closed-loop photochemical studies), and comparative analysis against modern replacements (e.g., S-316, Tetrachloroethylene).[1]

• Compliance: Users must verify local exemptions before procurement or use.

Chemical & Physical Profile

R-216 distinguishes itself from other halogenated solvents (like Carbon Tetrachloride or Chloroform) by its extreme stability and low freezing point, making it uniquely varying for low-temperature spectroscopy.[1]

Table 1: Physicochemical Properties of R-216[1]

Property	Value	Relevance to Spectroscopy
Molecular Formula		No Hydrogen atoms (IR/NMR silent for ).[1]
Boiling Point	33–34 °C	High volatility; easy removal/recovery, but requires chilled handling.[1]
Melting Point	-125 °C	Excellent for low-temperature NMR (prevents freezing).[1]
Density	~1.3 g/mL	Forms bottom layer in aqueous extractions (heavier than water).
Polarity	Non-polar	Solubilizes hydrocarbons, lipids, and siloxanes.[1]
UV Cutoff	~230 nm (est.)	Transparent in visible and near-UV; limited deep UV utility compared to acetonitrile.

Application I: Infrared Spectroscopy (Oil & Grease Analysis)

Mechanistic Basis

The primary spectroscopic value of R-216 lies in its lack of C-H bonds . In quantitative analysis of hydrocarbons (oil/grease), the analytical signal is the C-H stretching vibration at 2930 cm⁻¹ .

• Problem: Common solvents like Hexane or Toluene contain C-H bonds, masking the analyte signal.[1]

• Solution: R-216 is transparent in the 3200–2700 cm⁻¹ window. It allows for the direct transmission measurement of the extract without evaporation, preventing the loss of volatile fractions (a common error in gravimetric methods).

Experimental Protocol: Solvent Extraction for IR Analysis

Objective: Quantify Total Petroleum Hydrocarbons (TPH) in aqueous matrices.

Reagents:

• R-216 (Spectroscopic Grade)[1]

• Sodium Sulfate (

  ), anhydrous[1]

• Hydrochloric Acid (

  ), 1:1[1]

Workflow Diagram (DOT):

Figure 1: Workflow for the extraction and IR quantification of hydrocarbons using R-216. Note the critical drying step to remove water interference.

Step-by-Step Procedure:

• Acidification: Adjust sample pH to < 2 using

  .[1] This hydrolyzes metal soaps and prevents emulsion formation.

• Extraction: Add 30 mL of R-216 to the separatory funnel. Shake vigorously for 2 minutes. Vent frequently due to the high vapor pressure of R-216 (BP 33°C).

• Separation: Allow layers to separate. R-216 will form the bottom layer.

• Drying: Drain the solvent layer through a funnel containing anhydrous

  . Note: Water absorbs strongly in the IR; moisture carryover will invalidate results.

• Measurement: Fill a quartz or NaCl liquid cell (pathlength 10–50 mm). Measure absorbance at 2930 cm⁻¹ against a pure R-216 blank.

• Calculation: Compare absorbance to a calibration curve generated using a standard mixture (e.g., isooctane/hexadecane).[1]

Application II: Low-Temperature NMR Solvent

Mechanistic Basis

R-216 is an excellent solvent for Variable Temperature (VT) NMR studies of non-polar organometallic complexes or unstable intermediates.[1]

• Freezing Point: Remains liquid down to -125 °C , far lower than

  (-64 °C) or Benzene (-5 °C).[1]

• Proton Silent: Contains no protons, eliminating the need for solvent suppression in

  NMR.[1]

• Inertness: Does not coordinate with Lewis acids, unlike ethers or ketones.[1]

Protocol: Sample Preparation for Non-Deuterated Solvents

Since R-216 is typically not deuterated, the spectrometer cannot "lock" onto the solvent signal to correct for field drift.[1]

Locking Strategies:

• Coaxial Insert (Recommended): Place the sample dissolved in R-216 in the main NMR tube. Insert a sealed capillary containing a deuterated solvent (e.g., Acetone-

  or DMSO- ) into the tube.[1] The spectrometer locks onto the capillary solvent.

• No-Lock Mode: For short experiments (< 5 mins), run the spectrometer unlocked. Shimming must be performed manually on the FID signal.

Workflow Diagram (DOT):

Figure 2: Sample preparation logic for low-temperature NMR using non-deuterated R-216 with an external lock system.

Application III: Photochemical Reaction Medium

R-216 is chemically robust against free radicals.[1] In photochemical chlorinations or brominations, hydrogen-containing solvents (like cyclohexane) would participate in the reaction (H-abstraction).[1] R-216, being fully halogenated, acts as a truly inert spectator solvent , allowing for clean kinetic studies of radical mechanisms.[1]

• Transparency: Allows UV excitation of reactants (above ~230 nm).

• Radical Stability: The C-Cl and C-F bonds are strong enough to resist abstraction by standard organic radicals.

References

• National Institute of Standards and Technology (NIST). (2023). 1,2-Dichlorohexafluoropropane - Gas Phase IR Spectrum. NIST Chemistry WebBook, SRD 69.[1][2] [Link][1]

• US Environmental Protection Agency (EPA). (1999).[1][3] Method 1664, Revision A: N-Hexane Extractable Material (HEM) and Silica Gel Treated N-Hexane Extractable Material (SGT-HEM) by Extraction and Gravimetry. (Contextual reference for the shift away from Freon 113/R-216). [Link][1]

• PubChem. (2023).[1][4] Compound Summary: 1,2-Dichloro-1,1,2,3,3,3-hexafluoropropane.[1][5][2][6] National Library of Medicine. [Link]

Sources

• 1. 1,2-Dichlorohexafluoropropane [webbook.nist.gov]
• 2. 1,2-Dichlorohexafluoropropane [webbook.nist.gov]
• 3. epa.gov [epa.gov]
• 4. 1,3-Dichloro-1,1,2,2,3,3-hexafluoropropane | C3Cl2F6 | CID 69580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 | CID 61193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,2-Dichlorohexafluoropropane [webbook.nist.gov]

Application Notes and Protocols for the Laboratory Handling and Storage of 1,2-Dichlorohexafluoropropane

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Utility and Risks of a Unique Fluorinated Building Block

1,2-Dichlorohexafluoropropane (CAS No. 661-97-2), also known as Freon 216, is a chlorofluorocarbon (CFC) that, while subject to environmental regulations due to its ozone-depleting potential, possesses a unique combination of chemical and physical properties.[1][2][3] These characteristics make it a potentially valuable, yet challenging, building block in specialized areas of chemical synthesis, including the development of novel pharmaceutical intermediates and advanced materials. The strategic incorporation of fluorine and chlorine into a propane backbone offers chemists a tool for modifying the steric and electronic properties of target molecules.

The presence of both chlorine and fluorine atoms on adjacent carbons provides distinct reactivity, allowing for selective transformations in complex synthetic pathways. Fluorinated organic compounds are highly valued in drug discovery for their ability to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[4][5] Similarly, chloro-containing molecules are prevalent in pharmaceuticals, with over 250 FDA-approved drugs featuring chlorine atoms.[6] This dual halogenation in 1,2-dichlorohexafluoropropane presents a unique opportunity for the synthesis of novel compounds with potential therapeutic applications.

However, the handling of this and similar chlorinated and fluorinated compounds necessitates a robust understanding of their associated hazards and the implementation of stringent safety protocols. This document provides a comprehensive guide to the safe handling, storage, and disposal of 1,2-dichlorohexafluoropropane in a laboratory setting, with a focus on empowering researchers to utilize its synthetic potential while ensuring a safe and compliant laboratory environment.

Physicochemical and Hazard Profile of 1,2-Dichlorohexafluoropropane

A thorough understanding of the physicochemical properties and inherent hazards of 1,2-dichlorohexafluoropropane is fundamental to its safe handling.

Property	Value	Source
CAS Number	661-97-2	[NIST[3], ChemicalBook[7]]
Molecular Formula	C3Cl2F6	[NIST[3], PubChem[2]]
Molecular Weight	220.93 g/mol	[PubChem[2]]
Synonyms	1,2-Dichloro-1,1,2,3,3,3-hexafluoropropane, Freon 216, Ucon 216, 1,2-Dichloroperfluoropropane	[NIST[3], PubChem[2]]
Primary Hazards	Irritant, Simple Asphyxiant, Hazardous to the ozone layer	[PubChem[2]]
GHS Classification	Warning: H420 - Harms public health and the environment by destroying ozone in the upper atmosphere	[PubChem[2]]

Core Directive: A Risk-Based Approach to Laboratory Operations

The protocols outlined below are based on a risk-mitigation strategy that prioritizes engineering controls, followed by administrative controls and, finally, personal protective equipment (PPE). This hierarchical approach ensures the highest level of safety for laboratory personnel.

I. Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source, before it can come into contact with the researcher. For 1,2-dichlorohexafluoropropane, which is a volatile compound, effective ventilation is paramount.

• Fume Hoods: All handling of 1,2-dichlorohexafluoropropane, including transfers, weighing, and use in reactions, must be conducted within a properly functioning chemical fume hood. The fume hood should have a certified face velocity of at least 100 feet per minute.

• Ventilated Storage: Storage of 1,2-dichlorohexafluoropropane should be in a dedicated, well-ventilated cabinet designed for hazardous chemicals.

II. Administrative Controls: Safe Work Practices

Administrative controls are work policies and procedures that reduce or prevent exposure to hazards.

• Standard Operating Procedures (SOPs): Laboratories must develop and implement detailed SOPs for all procedures involving 1,2-dichlorohexafluoropropane. These SOPs should be readily accessible to all personnel.

• Training: All personnel who will handle 1,2-dichlorohexafluoropropane must receive documented training on its hazards, safe handling procedures, and emergency response protocols.

• Restricted Access: Areas where 1,2-dichlorohexafluoropropane is used and stored should be clearly marked with appropriate hazard signage, and access should be restricted to authorized personnel.

• Waste Management: A comprehensive waste management plan must be in place for the collection and disposal of 1,2-dichlorohexafluoropropane and any contaminated materials.[1][8][9]

III. Personal Protective Equipment (PPE): The Final Barrier

Appropriate PPE must be worn at all times when handling 1,2-dichlorohexafluoropropane.

• Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn in situations where there is a higher risk of splashing.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn. Gloves should be inspected for any signs of degradation before each use and changed frequently.

• Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

Experimental Protocols: From Receipt to Disposal

Protocol 1: Receiving and Storing 1,2-Dichlorohexafluoropropane

Objective: To safely receive and store 1,2-dichlorohexafluoropropane upon its arrival in the laboratory.

Materials:

• Sealed container of 1,2-dichlorohexafluoropropane

• Chemical-resistant gloves

• Safety goggles

• Lab coat

• Ventilated chemical storage cabinet

Procedure:

• Inspect Container: Upon receipt, carefully inspect the container for any signs of damage or leaks. If the container is compromised, do not accept the shipment and notify the supplier and your institution's environmental health and safety (EHS) office immediately.

• Transport to Storage: If the container is intact, transport it to the designated ventilated chemical storage cabinet. Use a secondary container for transport.

• Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and all appropriate hazard warnings.

• Storage Conditions: Store the container in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.

• Incompatible Materials: Store 1,2-dichlorohexafluoropropane separately from strong oxidizing agents, strong bases, and reactive metals such as aluminum.

Causality Behind Choices: Storing in a ventilated cabinet prevents the buildup of potentially harmful vapors. Separation from incompatible materials mitigates the risk of dangerous chemical reactions.

Protocol 2: Handling and Use in a Chemical Reaction

Objective: To safely handle and dispense 1,2-dichlorohexafluoropropane for use in a chemical synthesis.

Materials:

• 1,2-Dichlorohexafluoropropane

• Appropriate reaction vessel and apparatus

• Syringes and needles for liquid transfer (if applicable)

• Chemical-resistant gloves

• Safety goggles and face shield

• Lab coat

• Fume hood

Procedure:

• Preparation: Ensure the chemical fume hood is on and operating correctly. Gather all necessary equipment and reagents.

• Personal Protective Equipment: Don the required PPE as outlined above.

• Dispensing: Carefully open the container of 1,2-dichlorohexafluoropropane inside the fume hood. Use a clean, dry syringe or other appropriate dispensing method to transfer the required amount to the reaction vessel.

• Reaction Setup: Perform all subsequent steps of the chemical reaction within the fume hood.

• Closure: Tightly seal the container of 1,2-dichlorohexafluoropropane immediately after use and return it to the ventilated storage cabinet.

Causality Behind Choices: Performing all operations in a fume hood is the most effective way to prevent inhalation exposure to the volatile compound. Using appropriate transfer methods minimizes the risk of spills and skin contact.

Protocol 3: Spill Management and Emergency Procedures

Objective: To safely manage a spill of 1,2-dichlorohexafluoropropane and respond to personal exposure.

Materials:

• Spill kit containing absorbent material (e.g., vermiculite, sand)

• Waste container for contaminated materials

• Appropriate PPE

Procedure for Spills:

• Evacuate and Alert: In the event of a spill, immediately alert others in the vicinity and evacuate the immediate area.

• Ventilation: Ensure the area is well-ventilated. If the spill is large or in a poorly ventilated area, evacuate the entire lab and contact your institution's EHS office.

• Containment: For small spills, and if it is safe to do so, contain the spill using an inert absorbent material from the spill kit. Do not use combustible materials.

• Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a labeled, sealed container for hazardous waste disposal.

• Decontamination: Decontaminate the spill area with an appropriate cleaning agent.

Procedure for Personal Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Causality Behind Choices: Rapid response and proper procedures are critical to minimizing harm from chemical spills and exposures. The use of non-combustible absorbent materials is essential to prevent fire hazards.

Protocol 4: Waste Disposal

Objective: To safely dispose of 1,2-dichlorohexafluoropropane waste.

Procedure:

• Waste Collection: Collect all waste containing 1,2-dichlorohexafluoropropane, including unused product and contaminated materials, in a clearly labeled, sealed, and chemically compatible container.

• Waste Segregation: Do not mix 1,2-dichlorohexafluoropropane waste with other incompatible waste streams.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS office, following all local, state, and federal regulations for chlorofluorocarbon disposal.[1]

Causality Behind Choices: Proper waste management of CFCs is a legal and environmental responsibility to prevent their release into the atmosphere and subsequent damage to the ozone layer.[1]

Visualizing Laboratory Workflows

Diagram 1: Chemical Lifecycle Management

This diagram illustrates the key stages in the safe management of 1,2-dichlorohexafluoropropane within a laboratory setting.

Caption: Workflow for the safe lifecycle management of 1,2-dichlorohexafluoropropane.

Diagram 2: Spill Response Logic

This diagram outlines the decision-making process for responding to a spill of 1,2-dichlorohexafluoropropane.

Sources

• 1. dess.uccs.edu [dess.uccs.edu]
• 2. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 | CID 61193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,2-Dichlorohexafluoropropane [webbook.nist.gov]
• 4. nbinno.com [nbinno.com]
• 5. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 1,2-DICHLOROHEXAFLUOROPROPANE | 661-97-2 [chemicalbook.com]
• 8. horiba.com [horiba.com]
• 9. mtech.edu [mtech.edu]

Application Notes and Protocols for the Use of 1,2-Dichlorohexafluoropropane (CFC-216ba) in Specialized Equipment

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the properties, handling, and safety considerations for 1,2-Dichlorohexafluoropropane (CAS Number: 661-97-2), also known as CFC-216ba or by trade names such as Freon 216. These application notes are intended for researchers and professionals who may encounter this substance in legacy specialized equipment. Due to its significant environmental impact as an ozone-depleting substance, its use is highly regulated and largely phased out. This guide emphasizes the historical context, environmental hazards, and protocols for safe handling and decommissioning rather than advocating for its active use.

Introduction: A Legacy Refrigerant

1,2-Dichlorohexafluoropropane is a chlorofluorocarbon (CFC), a class of organic compounds that were once widely used as refrigerants, propellants, and solvents.[1][2] Developed for their non-toxic, non-flammable, and stable chemical properties, CFCs were considered ideal for these applications for many decades.[2] However, their profound negative impact on the stratospheric ozone layer led to a global phase-out of their production under the Montreal Protocol.[1]

Researchers and professionals in drug development and other scientific fields may still encounter CFC-216ba in older, specialized laboratory equipment such as custom-built cooling systems for analytical instruments or specific reaction vessels. Understanding its properties and the associated hazards is crucial for ensuring laboratory safety and environmental compliance.

Physicochemical and Environmental Properties

A summary of the key properties of 1,2-Dichlorohexafluoropropane is presented below.

Property	Value	Source
Chemical Formula	C₃Cl₂F₆	[3]
Molecular Weight	220.93 g/mol	[3]
Boiling Point	33-34 °C	[3]
Melting Point	-124.9 °C	PubChem
Appearance	Colorless liquid	[3]
Ozone Depletion Potential (ODP)	0.35	[4]
Global Warming Potential (GWP)	Data not available, but expected to be high	[4][5]
Atmospheric Lifetime	Approximately 135 years	[4][5]

Expert Insight: The high atmospheric lifetime and the presence of chlorine in the molecule are the primary drivers of its significant Ozone Depletion Potential.[6] The ODP of 0.35 indicates that, on a per-kilogram basis, it is 35% as destructive to the ozone layer as CFC-11, the reference compound.[6] While a specific GWP has not been identified in the literature, as a CFC with a long atmospheric lifetime, it is expected to be a potent greenhouse gas.[4][5]

Regulatory Landscape and Environmental Impact

As a chlorofluorocarbon, 1,2-Dichlorohexafluoropropane falls under the category of substances controlled by the Montreal Protocol on Substances that Deplete the Ozone Layer .[1] This international treaty mandates the phase-out of the production and consumption of ODS.[1] Consequently, CFC-216ba is not available for new applications and its use is restricted to servicing existing equipment in jurisdictions where this is still permitted.

The release of CFC-216ba into the atmosphere contributes to the catalytic destruction of stratospheric ozone, which protects the Earth from harmful ultraviolet (UV-B) radiation.[7] Increased UV-B exposure is linked to a higher incidence of skin cancer, cataracts, and damage to ecosystems.

Caption: Environmental impact pathway of 1,2-Dichlorohexafluoropropane.

Safety and Handling Protocols

Given that 1,2-Dichlorohexafluoropropane is a volatile, halogenated hydrocarbon, strict safety protocols must be followed.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles are mandatory to protect against splashes of the liquid.

• Hand Protection: Use chemically resistant gloves (e.g., neoprene or nitrile rubber) when handling containers or servicing equipment.

• Skin Protection: A lab coat or other protective clothing should be worn to prevent skin contact.

• Respiratory Protection: Work in a well-ventilated area. In case of a significant leak or spill in a confined space, use a self-contained breathing apparatus (SCBA).

Handling and Storage

• Store cylinders in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.

• Ensure cylinders are securely fastened to a wall or bench.

• Use a proper cylinder trolley for transportation.

• Keep ignition sources away from storage and handling areas.

Leak Detection

Due to its high environmental impact, proactive leak detection is critical.

• Visual Inspection: Regularly inspect refrigeration lines and connections for signs of oil leakage, which can indicate a refrigerant leak.

• Electronic Leak Detectors: Use a halogen-specific electronic leak detector for sensitive and precise identification of leaks.

• Soap Bubble Test: For suspected leak points, a soap bubble solution can be applied to visualize escaping gas.

Protocols for Servicing and Decommissioning Equipment

The primary focus when working with equipment containing 1,2-Dichlorohexafluoropropane should be on containment and responsible disposal.

Refrigerant Recovery Protocol

Objective: To safely remove CFC-216ba from a sealed system without releasing it to the atmosphere.

Materials:

• Refrigerant recovery machine approved for CFCs.

• Empty and clean refrigerant recovery cylinder.

• Manifold gauge set.

• Hoses with low-loss fittings.

• Vacuum pump.

• Personal Protective Equipment (as per section 4.1).

Procedure:

• System Shutdown: Ensure the equipment is powered off and electrically isolated.

• Connect Equipment: Connect the manifold gauge set to the service ports of the refrigeration system. Connect the recovery machine to the manifold and the recovery cylinder.

• Evacuate Hoses: Briefly run the vacuum pump to evacuate air and moisture from the connecting hoses.

• Initiate Recovery: Start the recovery machine according to the manufacturer's instructions. Monitor the system pressures on the manifold gauges.

• Monitor Recovery: Continue the recovery process until the system pressure is at or below atmospheric pressure, indicating that all liquid and vapor refrigerant has been removed.

• Cylinder Management: Do not overfill the recovery cylinder. The maximum gross weight should not exceed 80% of the cylinder's water capacity.

• Labeling: Clearly label the recovery cylinder with the type of refrigerant ("1,2-Dichlorohexafluoropropane" or "CFC-216ba") and its weight.

Caption: Workflow for the recovery of 1,2-Dichlorohexafluoropropane.

Decommissioning and Disposal

Once the refrigerant has been recovered, the equipment can be decommissioned. The recovered 1,2-Dichlorohexafluoropropane must be sent to a licensed hazardous waste disposal facility that can handle and destroy halogenated refrigerants. Under no circumstances should this substance be vented to the atmosphere.

Material Compatibility

While specific data for 1,2-Dichlorohexafluoropropane is scarce, general compatibility for CFCs can be assumed.

• Metals: Generally compatible with common metals such as steel, copper, and aluminum.

• Elastomers and Plastics: Compatibility with elastomers and plastics can vary. It is advisable to use materials known to be resistant to halogenated solvents, such as PTFE, for seals and gaskets. Some plastics and rubbers may swell or degrade upon prolonged contact.

Conclusion and Recommendations

1,2-Dichlorohexafluoropropane (CFC-216ba) is a legacy refrigerant with significant environmental drawbacks, primarily its potential to deplete the ozone layer. Its use is now obsolete due to international regulations. For laboratories and research facilities with older equipment that may contain this substance, the following recommendations are paramount:

• Identify and Label: Positively identify and clearly label any equipment containing CFC-216ba.

• Prioritize Replacement: Plan for the replacement of this equipment with systems that use environmentally benign, modern refrigerants.

• Strict Containment: Adhere to stringent handling and servicing protocols to prevent any release into the atmosphere.

• Regulatory Compliance: Ensure all handling and disposal procedures comply with national and local regulations regarding hazardous waste and ozone-depleting substances.

The scientific community has a responsibility to lead in environmental stewardship. The phasing out of substances like 1,2-Dichlorohexafluoropropane is a testament to the positive impact of science-informed policy on a global scale.

References

• Wikipedia. (n.d.). Ozone depletion potential. Retrieved from [Link]

• Department of Climate Change, Energy, the Environment and Water. (2021, October 3). Ozone depleting substances. Retrieved from [Link]

• PubMed. (n.d.). 1,2-Dichlorohexafluoro-cyclobutane (1,2-c-C4F6Cl2, R-316c) a potent ozone depleting substance and greenhouse gas: atmospheric loss processes, lifetimes, and ozone depletion and global warming potentials for the (E) and (Z) stereoisomers. Retrieved from [Link]

• Fluorocarbons.org. (2020, July 2). THE OZONE DEPLETION POTENTIAL DEFINITION AND VERY SHORT- LIVED SUBSTANCES (CF3I And HCFOs). Retrieved from [Link]

• Goodguide.com. (n.d.). Which of the following compounds has the highest ozone depletion potential (ODP)?. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, March 25). Ozone-Depleting Substances. Retrieved from [Link]

• MDPI. (n.d.). Atmospheric Abundances, Trends and Emissions of CFC-216ba, CFC-216ca and HCFC-225ca. Retrieved from [Link]

• ResearchGate. (2014, August). (PDF) Atmospheric Abundances, Trends and Emissions of CFC-216ba, CFC-216ca and HCFC-225ca. Retrieved from [Link]

• ResearchGate. (n.d.). Global annual emission estimates of CFC-216ba, CFC-216ca and HCFC-225ca.... Retrieved from [Link]

• Wikipedia. (n.d.). Chlorofluorocarbon. Retrieved from [Link]

• NASA Technical Reports Server. (2013, September 30). Atmospheric Loss Processes, Lifetimes, and Ozone Depletion and Global Warming Potentials for the (E) and (Z) stereoisomers. Retrieved from [Link]

• Wikipedia. (n.d.). List of refrigerants. Retrieved from [Link]

• ASHRAE. (n.d.). REFRIGERANTS. Retrieved from [Link]

• Regulations.gov. (n.d.). GLOBAL WARMING POTENTIAL OF GREENHOUSE GASES Reference. Retrieved from [Link]

• F-Chart Software. (n.d.). R1216. Retrieved from [Link]

• PubChem. (n.d.). Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro-. Retrieved from [Link]

• BITS Pilani. (2014, November 22). REFRIGERANT.pdf. Retrieved from [Link]

• The Ozone Hole. (n.d.). Chlorofluorocarbons (CFCs). Retrieved from [Link]

• Global Carbon Council. (2025, June 17). Global Warming Potential of Greenhouse Gases (V1.0). Retrieved from [Link]

• Chemical Engineering Site. (2020, October 27). Desirable Properties of Refrigerants. Retrieved from [Link]

• Fluorocarbons.org. (n.d.). Global Warming Potential. Retrieved from [Link]

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• 2. theozonehole.org [theozonehole.org]
• 3. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 | CID 61193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Ozone depletion potential - Wikipedia [en.wikipedia.org]
• 7. green-chem.sites.olt.ubc.ca [green-chem.sites.olt.ubc.ca]

Application Note: Polymer Matrix Swelling Behavior with 1,2-Dichloroperfluoropropane (R-216)

Abstract

This technical guide details the interaction between 1,2-Dichloroperfluoropropane (CAS: 661-97-2, commonly known as CFC-216 or R-216 ) and common polymer matrices used in drug development, microfluidics, and medical device fabrication. While perfluorinated compounds are often chemically inert, the introduction of chlorine atoms in R-216 increases its polarizability and solvency power, leading to unexpected swelling in lipophilic polymers like PDMS and specific elastomers. This document provides a theoretical framework based on Hansen Solubility Parameters (HSP), a comprehensive material compatibility profile, and validated protocols for quantifying swelling ratios in highly volatile solvents.[1]

Critical Regulatory Note: 1,2-Dichloroperfluoropropane is a Class I Ozone Depleting Substance (ODS).[1] Its use is strictly regulated under the Montreal Protocol.[1] This guide assumes use within permitted essential use exemptions (e.g., legacy laboratory analysis or specific intermediate synthesis).

Chemical Identity & Physical Properties

To ensure experimental accuracy, one must distinguish between "1,2-Dichloropropane" (a standard alkyl halide) and the user-specified 1,2-Dichloroperfluoropropane (a fully halogenated chlorofluorocarbon).

Property	Value	Relevance to Swelling
Chemical Formula		High fluorine content = low surface tension; Chlorine = increased solvency.[1]
Molecular Weight	~220.93 g/mol	Large molecule, slower diffusion kinetics than water.[1]
Boiling Point	35.7°C	CRITICAL: High volatility introduces significant error in gravimetric analysis due to evaporative cooling and mass loss during transfer.[1]
Density	~1.53 g/mL	High density aids in immersion but requires buoyancy corrections in some setups.[1]
Solubility Parameter		Closer to PDMS ( ) than pure perfluorocarbons, implying moderate swelling potential.[1]

Theoretical Framework: The Mechanism of Swelling

Swelling is not a chemical reaction but a thermodynamic mixing process governed by the Flory-Rehner Theory .[1] The degree of swelling (

) depends on the compatibility between the solvent and the polymer network.[1]

Hansen Solubility Parameters (HSP)

The interaction is best predicted by the "distance" (

) between the solvent (1) and polymer (2) in 3D solubility space: [1]

• Dispersion (

  ): R-216 has high dispersion forces due to chlorine.[1]

• Polarity (

  ): Low, but non-zero.[1]

• Hydrogen Bonding (

  ): Negligible.[1]

Mechanistic Insight: Pure perfluorocarbons (e.g., FC-40) have very low

and do not swell silicone (PDMS).[1] However, the chlorine atoms in R-216 increase , bringing it closer to the of PDMS and hydrocarbon rubbers, causing unexpected swelling .

Figure 1: Thermodynamic pathway of polymer swelling.[1] The solvent diffuses until the osmotic mixing pressure is balanced by the elastic retraction of the polymer crosslinks.[1]

Material Compatibility Profile

The following data summarizes the interaction of R-216 with common laboratory and medical polymers.

Polymer Class	Material	Swelling Risk	Interaction Description
Silicones	PDMS (Sylgard 184)	Moderate	Unlike pure fluorocarbons, R-216 swells PDMS (est. 5-20%) due to Cl-induced polarizability.[1]
Fluoropolymers	PTFE (Teflon)	None	Highly crystalline; impermeable to R-216.[1]
FKM (Viton A)	Low/Moderate	Generally resistant, but "like dissolves like"—fluorinated solvents can induce minor swelling in fluorinated elastomers.[1]
Thermoplastics	Polystyrene (PS)	Low	R-216 is a poor solvent for PS compared to non-fluorinated chlorinated solvents (e.g., Chloroform).[1]
PMMA (Acrylic)	Low	Generally resistant; surface crazing possible under stress.[1]
Rubbers	EPDM	High	Likely to swell significantly; R-216 extracts plasticizers, causing embrittlement after drying.[1]

Detailed Protocol: Gravimetric Swelling Analysis

Objective: Determine the Equilibrium Swelling Ratio (

) of a polymer network in R-216. Challenge: R-216 boils at ~35.7°C. Standard weighing allows rapid evaporation, leading to underestimated swelling data.

Required Equipment

• Analytical Balance (

  mg).[1]

• Sealable Glass Vials (20 mL) with PTFE-lined caps (to prevent gasket swelling).[1]

• Kimwipes (Lint-free tissues).[1]

• Punch biopsy tool (6mm or 8mm diameter) for uniform sample discs.[1]

• Tweezers (Stainless steel).[1]

Workflow Diagram

Figure 2: Step-by-step gravimetric workflow emphasizing speed during the measurement phase to mitigate solvent volatility.

Step-by-Step Methodology

• Preparation:

  • Cure the polymer (e.g., PDMS) according to manufacturer specs.[1]

  • Punch 3-5 replicate discs (approx. 2mm thick, 8mm diameter).[1]

  • Validation Step: Weigh dry samples (

    ).[1] If samples contain moisture, dry in a vacuum oven at 60°C for 4 hours first.

• Immersion:

  • Place discs in glass vials.

  • Add R-216 until the disc is fully submerged (approx. 10 mL).[1]

  • Safety Check: Cap immediately. R-216 has a high vapor pressure.[1] Do not hold the vial in your hand (body heat > boiling point).[1]

• Incubation:

  • Allow to soak for 24 hours at controlled room temperature (20-22°C).

  • Note: Do not heat.[1][2] The solvent will boil off.[1]

• Measurement (The "Fast-Blot" Technique):

  • Place a tared weighing boat on the balance.[1]

  • Open the vial, remove the disc with tweezers.[1]

  • Action: Gently tap the disc once on a Kimwipe to remove surface liquid.[1] DO NOT SQUEEZE.

  • Immediately place in the weighing boat and record the weight (

    ).

  • Time Limit: This entire step must occur in under 10 seconds.[1]

• Calculation:

  • Calculate the Swelling Ratio (

    ) or Mass Uptake (%): [1]

Protocol 2: Optical Dimensional Analysis (Non-Contact)

Use Case: For microfluidic chips or delicate gels where handling destroys the sample or evaporation is too fast for weighing.[1]

• Setup: Place the dry polymer sample in a glass Petri dish under a microscope with a calibrated camera.

• Capture

  : Image the dry sample. Measure diameter ( ).[1]

• Immersion: Add R-216 to the dish. Cover with a glass slide to minimize evaporation.[1]

• Capture

  : Image every 5 minutes until dimensions stabilize (approx 1-2 hours for thin films). Measure diameter ( ).[1]

• Calculation:

  (Assumption: Isotropic swelling).[1]

References

• Lee, J. N., Park, C., & Whitesides, G. M. (2003).[1] Solvent Compatibility of Poly(dimethylsiloxane)-Based Microfluidic Devices. Analytical Chemistry, 75(23), 6544–6554.[1] [1]

• Hansen, C. M. (2007).[1] Hansen Solubility Parameters: A User's Handbook (2nd ed.).[1] CRC Press.[1][3] (Standard text for solubility parameter calculations).

• National Institute of Standards and Technology (NIST). (n.d.).[1] 1,2-Dichlorohexafluoropropane Properties. NIST Chemistry WebBook.[1]

• DuPont Performance Elastomers. (2020).[1] Viton™ Chemical Resistance Guide. (General reference for fluoroelastomer compatibility).

• United Nations Environment Programme (UNEP). (2023).[1] Montreal Protocol on Substances that Deplete the Ozone Layer.[1] (Regulatory context for R-216).

Disclaimer: This guide is for research purposes only. 1,2-Dichloroperfluoropropane is a hazardous substance and an ozone depleter.[1] Always consult the Safety Data Sheet (SDS) and local environmental regulations before use.

Sources

• 1. rsc.org [rsc.org]
• 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 3. 1,2-Dichloropropane | C3H6Cl2 | CID 6564 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Advanced Purification Protocol for Synthesized 1,2-Dichlorohexafluoropropane (CFC-216ba)

Abstract

This application note details a robust, scalable protocol for the isolation and purification of 1,2-Dichlorohexafluoropropane (CFC-216ba) synthesized via the chlorination of hexafluoropropene (HFP).[1] Due to the compound's low boiling point (33–34°C) and the presence of volatile precursors (HFP, Cl

) and acidic byproducts (HF, HCl), standard organic workups are insufficient.[1] This guide provides a self-validating workflow integrating cryogenic degassing, reactive scrubbing, and high-efficiency fractional distillation to achieve pharmaceutical-grade purity (>99.9%).[1]

Introduction & Chemical Context

1,2-Dichlorohexafluoropropane (

) is a critical intermediate in fluoropolymer synthesis and a specialized solvent for precision cleaning.[1] It is typically synthesized by the electrophilic addition of chlorine gas ( ) to hexafluoropropene ( ).[1]

Key Physical Properties:

Property	Value	Significance
Boiling Point	33–34 °C	Requires chilled condensers; significant evaporation risk.[1]
Molecular Weight	220.93 g/mol	Dense liquid (~1.3 g/mL).[1]

| Synthesis Route |

| Major impurities: Unreacted , HFP (gas), HF/HCl. | | CAS Number | 661-97-2 | Regulatory tracking (ODS Class I).[1] |

Impurities Profile:

• Volatiles: Unreacted Hexafluoropropene (BP -29.4°C), Chlorine (BP -34°C).[1]

• Acids: Hydrogen Fluoride (HF), Hydrogen Chloride (HCl) from moisture ingress or side reactions.[1]

• Isomers: Traces of 2,2-dichlorohexafluoropropane (rare in direct addition) or heavy oligomers.[1]

Workflow Overview

The purification logic follows a "Volatiles First" approach to prevent pressurization of downstream glass apparatus.[1]

Figure 1: Sequential purification workflow ensuring removal of hazardous volatiles before liquid handling.

Detailed Experimental Protocol

Phase 1: Cryogenic Degassing (Removal of HFP)

Objective: Remove unreacted hexafluoropropene (HFP) which is a gas at room temperature and poses an explosion hazard if sealed in glass.[1]

• Setup: Connect the synthesis autoclave or metal collection vessel to a spiral glass condenser cooled to -10°C (using a recirculating chiller with glycol/water).

• Procedure:

  • Gently heat the vessel to 20°C .

  • Open the vent valve slowly.[1] HFP (BP -29°C) will vaporize.[1]

  • The condenser will return entrained 1,2-dichlorohexafluoropropane (BP 33°C) to the vessel while allowing HFP to pass to a scrubber or flare.[1]

  • Endpoint: Pressure stabilizes near atmospheric pressure.[1]

Phase 2: Reactive Scrubbing (Removal of and Acids)

Objective: Neutralize dissolved chlorine gas (yellow color) and acidic halides.[1]

Reagents:

• Scrubbing Solution: 10% NaOH (aq) + 5% Sodium Thiosulfate (

  ).[1]

  • Mechanism:[2] NaOH neutralizes HCl/HF.[1] Thiosulfate reduces

    to innocuous chloride ions.[1]

Protocol:

• Transfer the degassed crude liquid to a chilled separatory funnel (maintain <10°C to minimize product evaporation).

• Add an equal volume of Scrubbing Solution .[1]

• Caution: Shake gently and vent frequently. The reaction with

  is exothermic.[1]

• Allow phases to separate.[1] The fluorocarbon product is much denser (~1.3 g/mL) and will form the bottom layer .[1]

• Drain the bottom organic layer.[1]

• Wash 2: Wash with distilled water to remove caustic residues.[1]

• Validation: The organic layer should be colorless (no yellow tint).[1]

Phase 3: Moisture Removal

Objective: Remove water to prevent formation of azeotropes and ice plugs in the distillation head.[1]

• Pass the organic liquid through a column packed with activated 3A Molecular Sieves .[1]

  • Note: Avoid silica gel, as HF traces can degrade it.[1]

• Target: Water content <50 ppm (verify with Karl Fischer titration if available).

Phase 4: Fractional Distillation

Objective: Isolate pure 1,2-dichlorohexafluoropropane from heavy ends and trace isomers.[1]

Apparatus Configuration:

• Column: Vacuum-jacketed Vigreux column or packed column (Helipack) with >10 theoretical plates.

• Condenser: High-efficiency coil condenser cooled to 0°C .[1]

• Collection Flasks: Immersed in an ice bath.

Distillation Logic:

Fraction	Head Temp (°C)	Composition	Action
F1 (Fore-run)	20 – 32°C	Residual volatiles, light isomers	Discard / Recycle
F2 (Main)	33 – 34°C	1,2-Dichlorohexafluoropropane	Collect

| F3 (Heels) | >35°C | Dimers, heavy oils | Stop Distillation |[1]

Step-by-Step:

• Charge the pot with the dried crude and a PTFE stir bar.

• Set the bath temperature to 45°C .

• Equilibrate the column at total reflux for 15 minutes.

• Set reflux ratio to 5:1 (Return:Takeoff).[1]

• Collect the Main Fraction (F2) once the temperature stabilizes at 33°C.[1]

• Critical Control: If the head temperature drops, stop collection immediately. This indicates the pot is empty of product.[1]

Quality Control & Validation

Gas Chromatography (GC-FID/MS)

• Column: DB-624 or equivalent (designed for volatile halogenated compounds).[1]

• Carrier: Helium at 1.5 mL/min.

• Program: 35°C (hold 5 min)

  Ramp 10°C/min 150°C.

• Acceptance Criteria: Main peak >99.9% area integration. Absence of HFP peak (< 2 min retention).[1]

Chemical Identification

• Refractive Index (

  ): ~1.303 (Literature value).[1]

• Density: ~1.30 g/cm³.[1]

Safety & Regulatory Compliance

• Ozone Depleting Substance: 1,2-Dichlorohexafluoropropane is a Class I ODS (CFC-216).[1] All venting must be captured; release to the atmosphere is prohibited by the Montreal Protocol.[1]

• Pressure Hazards: Synthesis involves gases (HFP, Cl2).[1] Ensure all vessels are rated for pressure.[1]

• Toxicity: Vapors are heavier than air and can cause asphyxiation in low-lying areas.[1] Work in a fume hood.

References

• PubChem. 1,2-Dichlorohexafluoropropane (Compound).[1][3][4] National Library of Medicine.[1] [Link]

• NIST Chemistry WebBook. 1,2-Dichlorohexafluoropropane Thermochemical Data.[1] National Institute of Standards and Technology.[1] [Link][1]

• U.S. EPA. Ozone-Depleting Substances Class I and Class II Lists.[1][5] [Link][1][5]

Sources

• 1. 2,2-Dichloro-1,1,1,3,3,3-hexafluoropropane | C3Cl2F6 | CID 74243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US2573676A - Process for separating the isomers of hexachlorocyclohexane - Google Patents [patents.google.com]
• 3. 2,2-Dichloro-1,1,1,3,3,3-hexafluoropropane | C3Cl2F6 | CID 74243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 | CID 61193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]

Application of 1,2-Dichlorohexafluoropropane in Fluoropolymer Research: An Assessment of Current Literature

Senior Application Scientist Note: This document addresses the inquiry regarding the application of 1,2-dichlorohexafluoropropane in fluoropolymer research. A comprehensive search of scientific and patent literature reveals a significant lack of documented use of this specific compound as a solvent, monomer, or chain transfer agent in the synthesis or processing of fluoropolymers. The information available primarily pertains to its identity as a chlorofluorocarbon (CFC) and its environmental impact.

Therefore, this guide will first present the available information on 1,2-dichlorohexafluoropropane. Subsequently, it will provide a broader overview of common solvents and chain transfer agents utilized in fluoropolymer research, offering a foundational understanding for researchers in the field.

1,2-Dichlorohexafluoropropane: Properties and Environmental Considerations

1,2-Dichlorohexafluoropropane, also known by the designation CFC-216, is a chlorofluorocarbon with the chemical formula C₃Cl₂F₆.[1] Its chemical structure consists of a three-carbon propane backbone where the hydrogen atoms have been replaced by chlorine and fluorine atoms.

Physicochemical Properties:

Property	Value
Molecular Formula	C₃Cl₂F₆
Molecular Weight	220.93 g/mol [2]
Synonyms	CFC-216, 1,2-Dichloro-1,1,2,3,3,3-hexafluoropropane[1]

Environmental and Safety Concerns:

As a chlorofluorocarbon, 1,2-dichlorohexafluoropropane is recognized as a substance that can harm public health and the environment by contributing to the depletion of the ozone layer.[2] Due to these environmental concerns, the use of many CFCs has been phased out under international agreements like the Montreal Protocol. The primary hazard associated with this compound is its potential to damage the ozone layer.[2]

General Principles: Solvents in Fluoropolymer Research

The choice of solvent is critical in fluoropolymer synthesis and processing. Fluoropolymers, due to their unique chemical structure rich in strong carbon-fluorine bonds, often exhibit limited solubility in common organic solvents.[3] The selection of an appropriate solvent is dictated by the specific type of fluoropolymer and the intended application, such as polymerization, casting of films, or the formation of membranes.

Historically, chlorofluorocarbons (CFCs) were used as solvents for some fluoropolymer applications due to their ability to dissolve these polymers.[4] However, their detrimental environmental impact has led to their replacement with other solvent systems. Supercritical carbon dioxide has also been explored as an environmentally benign alternative for fluoropolymer synthesis.[4]

Currently, for many fluoropolymers, particularly polyvinylidene fluoride (PVDF), highly polar aprotic solvents are commonly employed.[5][6] These include:

• N-methyl-2-pyrrolidone (NMP)

• Dimethylformamide (DMF)

• Dimethylacetamide (DMAC)

• Dimethyl sulfoxide (DMSO)[5][6]

The use of solvent mixtures is also a common strategy to achieve desired solubility and processing characteristics.[5][6] For example, ketones like acetone can be used in conjunction with other solvents.[6] The goal is often to create stable polymer solutions that can be processed into various forms.[5][6]

Workflow for Solvent Selection in Fluoropolymer Processing:

Caption: A generalized workflow for selecting an appropriate solvent system for fluoropolymer processing.

General Principles: Chain Transfer Agents in Fluoropolymer Synthesis

Chain transfer agents (CTAs) play a crucial role in controlling the molecular weight of polymers during radical polymerization, which is a common method for synthesizing fluoropolymers.[7] By interrupting the growth of a polymer chain and initiating a new one, CTAs help to achieve a more uniform molecular weight distribution.

The general mechanism of chain transfer involves the transfer of a reactive atom (often hydrogen or a halogen) from the CTA to the propagating polymer radical, terminating that chain. The resulting radical from the CTA then initiates a new polymer chain.

Common Classes of Chain Transfer Agents:

A variety of compounds can act as chain transfer agents in radical polymerization. For fluoropolymer synthesis, the choice of CTA depends on the specific monomers and reaction conditions. Some general classes of CTAs include:

• Thiols (Mercaptans): Compounds containing a thiol (-SH) group are effective chain transfer agents.

• Halogenated Compounds: Certain hydrocarbons containing weak carbon-halogen bonds can function as CTAs.

• Alcohols: Some alcohols can also participate in chain transfer reactions.

The effectiveness of a chain transfer agent is quantified by its chain transfer constant (Cs), which is the ratio of the rate constant for chain transfer to the rate constant for propagation. A higher Cs value indicates a more efficient chain transfer agent.

Logical Relationship in Chain Transfer Polymerization:

Caption: The role of a Chain Transfer Agent (CTA) in a radical polymerization cycle.

References

• 1,2-Dichloropropane | C3H6Cl2 | CID 6564 - PubChem. National Center for Biotechnology Information.

• SOME CHEMICALS USED AS SOLVENTS AND IN POLYMER MANUFACTURE - IARC Publications. International Agency for Research on Cancer.

• WO2008027602A2 - Production processes for making 1,1,1,2,2,3-hexafluoropropane - Google Patents. Google Patents.

• Fluoroelastomers: synthesis, properties and applications. ScienceDirect.

• (PDF) Fluoropolymer synthesis in supercritical carbon dioxide - ResearchGate. ResearchGate.

• Conversion of Fluorine-Containing Ozone-Depleting and Greenhouse Gases to Fluoropolymers Applying a Dielectric - Open Research Newcastle. Newcastle University.

• 1,2-DICHLOROHEXAFLUOROPROPANE - Safety Data Sheet - ChemicalBook. ChemicalBook.

• US20020032291A1 - Chain transfer agents in fluoroolefin polymerization - Google Patents. Google Patents.

• US20140100313A1 - Solvents for fluoropolymers - Google Patents. Google Patents.

• Cross-Linking Strategies for Fluorine-Containing Polymer Coatings for Durable Resistant Water- and Oil-Repellency - MDPI. MDPI.

• Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 - PubChem. National Center for Biotechnology Information.

• The summary of fluoropolymers with their general properties. - ResearchGate. ResearchGate.

• (PDF) Overview of the Development of the Fluoropolymer Industry - ResearchGate. ResearchGate.

• Solvent for fluoropolymers - JP2014516115A - Google Patents. Google Patents.

• Conversion of fluorine-containing ozone-depleting and greenhouse gases to fluoropolymers applying a dielectric barrier discharge non-equilibrium plasma - Open Research Newcastle. Newcastle University.

• Fluoropolymer, aqueous solution, coating composition and method for producing fluoropolymer - Patent US-2025026949-A1 - PubChem. National Center for Biotechnology Information.

• Fluorinated Polymers: Volume 2: Applications. Royal Society of Chemistry.

• Overview of the Development of the Fluoropolymer Industry - MDPI. MDPI.

• 1,1,1,3,3,3-Hexafluoropropan-2-yl 2,3,5,6-tetrafluoro-4-((1,1,1,3,3,3-hexafluoropropan-2-yl)oxy)benzoate - MDPI. MDPI.

• RAFT: Choosing the Right Agent to Achieve Controlled Polymerization - Sigma-Aldrich. Sigma-Aldrich.

• Fluoropolymers: The Right Material for the Right Applications - ResearchGate. ResearchGate.

• FTIR product study of the Cl-initiated oxidation products of CFC replacements: (E/Z)-1,2,3,3,3-pentafluoropropene and hexafluoroisobutylene - PMC - PubMed Central. National Center for Biotechnology Information.

• Chain transfer - Wikipedia. Wikipedia.

• Polymerisation of propene & chloroethene | Organic Chemistry - YouTube. YouTube.

• Polymerization of 1,2‐epoxypropane and copolymerization with carbon dioxide catalyzed by metalloporphyrins - ResearchGate. ResearchGate.

• What Is The Role Of Chain Transfer Agents In Acrylic Polymerization? - Chemistry For Everyone - YouTube. YouTube.

Sources

• 1. researchgate.net [researchgate.net]
• 2. FTIR product study of the Cl-initiated oxidation products of CFC replacements: (E/Z)-1,2,3,3,3-pentafluoropropene and hexafluoroisobutylene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. US20140100313A1 - Solvents for fluoropolymers - Google Patents [patents.google.com]
• 6. youtube.com [youtube.com]
• 7. 20.210.105.67 [20.210.105.67]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Dichlorohexafluoropropane

Welcome to the technical support center for the synthesis of 1,2-dichlorohexafluoropropane. This guide is designed for researchers, scientists, and professionals in drug development and specialty chemicals. It provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your synthesis and achieve higher yields and purity.

Introduction

The synthesis of 1,2-dichlorohexafluoropropane (C₃Cl₂F₆) typically involves the chlorination of hexafluoropropene (C₃F₆). While the reaction appears straightforward, achieving high yields and selectivity can be challenging due to the potential for side reactions and the formation of isomers. This guide is based on established principles of free-radical halogenation and provides practical solutions to common issues encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1,2-dichlorohexafluoropropane?

The most prevalent method is the direct chlorination of hexafluoropropene. This is typically achieved through a free-radical chain reaction, which can be initiated either thermally or photochemically.

Q2: What are the primary reactants and their recommended purity?

The primary reactants are hexafluoropropene (HFP) and chlorine (Cl₂). For optimal results, it is crucial to use high-purity reactants. HFP should be free of other olefins or hydrocarbon impurities that could compete in the chlorination reaction. Chlorine gas should be dry, as moisture can lead to the formation of corrosive byproducts like HCl and potentially affect the reaction pathway.

Q3: What are the expected major products and potential byproducts?

The desired product is 1,2-dichlorohexafluoropropane. However, due to the nature of free-radical reactions, other isomers such as 1,3-dichloro-1,1,2,2,3,3-hexafluoropropane and 2,2-dichloro-1,1,1,3,3,3-hexafluoropropane may also be formed. Over-chlorination can lead to the formation of trichloro- or tetrachloro- derivatives. Additionally, impurities in the starting materials can result in other halogenated byproducts.

Q4: Are there any recommended catalysts for this reaction?

While the reaction can be initiated thermally or photochemically without a catalyst, certain materials can influence the reaction rate and selectivity. For gas-phase reactions, activated carbon has been used as a support in similar halogenation processes. However, for the specific chlorination of hexafluoropropene, detailed catalytic studies are not extensively reported in publicly available literature. Experimentation with Lewis acid catalysts, if pursuing a non-radical pathway, should be approached with caution due to the potential for polymerization of the olefin.

Q5: What are the key safety precautions to consider?

Both hexafluoropropene and chlorine are hazardous materials. Chlorine is highly toxic and corrosive, while hexafluoropropene is a flammable gas. The reaction should be conducted in a well-ventilated fume hood or a dedicated, enclosed reactor system. All equipment should be dry and free of contaminants. Pressure and temperature should be carefully monitored, especially in a closed system, to prevent over-pressurization. Personal protective equipment (PPE), including appropriate gloves, safety glasses, and a lab coat, is mandatory. A chlorine gas detector and an emergency plan should be in place.

Visualizing the Synthesis Pathway

The synthesis of 1,2-dichlorohexafluoropropane from hexafluoropropene and chlorine primarily proceeds through a free-radical chain reaction mechanism.

Caption: Free-radical chain mechanism for the synthesis of 1,2-dichlorohexafluoropropane.

Troubleshooting Guide

Low yield and the presence of impurities are the most common challenges in the synthesis of 1,2-dichlorohexafluoropropane. This guide provides a structured approach to identifying and resolving these issues.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inadequate Reaction Initiation: Insufficient energy (light or heat) to initiate the free-radical chain reaction.	1a. Photochemical Initiation: Ensure the light source is of the appropriate wavelength (UV range) and intensity. Check for any obstructions between the light source and the reaction mixture. Consider using a quartz reactor for better light penetration. 1b. Thermal Initiation: Verify the reaction temperature is high enough to induce homolytic cleavage of the Cl-Cl bond. Gradually increase the temperature in small increments and monitor the reaction progress.
2. Presence of Inhibitors: Impurities in the starting materials or solvent (if used) can act as radical scavengers, quenching the chain reaction.	2a. Reactant Purification: Purify hexafluoropropene by distillation to remove any potential inhibitors. Use high-purity, dry chlorine gas. 2b. System Cleanliness: Ensure the reactor and all associated glassware are scrupulously clean and dry.
3. Incorrect Stoichiometry: An inappropriate ratio of hexafluoropropene to chlorine can limit the reaction.	3a. Molar Ratio Optimization: Start with a 1:1 molar ratio of HFP to Cl₂. Systematically vary the ratio to find the optimal balance between conversion and selectivity. An excess of HFP may reduce over-chlorination but can lead to lower conversion of chlorine.
Formation of Multiple Isomers	1. Non-selective Radical Addition: The chlorine radical can add to either carbon of the double bond in hexafluoropropene, leading to different radical intermediates and subsequently different isomers.	1a. Temperature Control: Lowering the reaction temperature can sometimes increase the selectivity of free-radical reactions. 1b. Solvent Effects: If the reaction is performed in a solvent, the choice of solvent can influence the selectivity. Non-polar, inert solvents are generally preferred.
Presence of Over-chlorinated Byproducts	1. Excess Chlorine: A high concentration of chlorine can lead to further chlorination of the desired product.	1a. Control Chlorine Feed: Add chlorine to the reaction mixture slowly and in a controlled manner to maintain a low instantaneous concentration. 1b. Molar Ratio Adjustment: Use a slight excess of hexafluoropropene relative to chlorine.
2. High Reaction Temperature or Prolonged Reaction Time: These conditions can promote further substitution reactions.	2a. Optimize Reaction Time and Temperature: Monitor the reaction progress by techniques like Gas Chromatography (GC) and stop the reaction once the desired product concentration is maximized. Avoid unnecessarily high temperatures.
Product Purification Challenges	1. Similar Boiling Points of Isomers: The various dichlorohexafluoropropane isomers may have close boiling points, making separation by simple distillation difficult.	1a. Fractional Distillation: Use a high-efficiency fractional distillation column (e.g., a Vigreux or packed column) to separate the isomers. Careful control of the reflux ratio is essential. 1b. Preparative Gas Chromatography: For high-purity samples on a smaller scale, preparative GC can be an effective separation method.
2. Removal of Unreacted Starting Materials: Residual hexafluoropropene or dissolved chlorine can contaminate the final product.	2a. Degassing: For unreacted gases, gently bubbling an inert gas (e.g., nitrogen or argon) through the crude product can help remove dissolved gases. 2b. Washing: Washing the crude product with a dilute aqueous solution of a reducing agent (e.g., sodium thiosulfate) can remove residual chlorine, followed by washing with water and drying over a suitable drying agent (e.g., anhydrous calcium chloride or magnesium sulfate).

Troubleshooting Workflow

This workflow provides a systematic approach to diagnosing and resolving issues during the synthesis.

Caption: A systematic workflow for troubleshooting the synthesis of 1,2-dichlorohexafluoropropane.

Experimental Protocols

General Procedure for Photochemical Chlorination of Hexafluoropropene

Disclaimer: This is a generalized procedure and should be adapted and optimized for your specific laboratory setup and safety protocols.

• Reactor Setup:

  • Assemble a dry, gas-tight reactor system, preferably made of quartz or borosilicate glass, equipped with a gas inlet, a gas outlet, a condenser (cooled to a low temperature, e.g., -10 to 0 °C), and a magnetic stirrer.

  • Position a UV lamp (e.g., a mercury vapor lamp) to irradiate the reactor.

• Reactant Introduction:

  • Evacuate the reactor system and then purge with an inert gas (e.g., nitrogen or argon).

  • Introduce a known amount of hexafluoropropene into the reactor. This can be done by condensing a measured volume of the gas or by using a mass flow controller.

• Reaction:

  • Start the stirrer and the coolant flow to the condenser.

  • Turn on the UV lamp to initiate the reaction.

  • Slowly introduce chlorine gas into the reactor through the gas inlet. The flow rate should be carefully controlled to maintain the desired stoichiometric ratio and to avoid a rapid increase in temperature.

  • Monitor the reaction temperature and pressure throughout the process.

• Work-up and Purification:

  • Once the reaction is complete (as determined by GC analysis of aliquots), turn off the UV lamp and the chlorine gas flow.

  • Purge the system with an inert gas to remove any unreacted chlorine and hexafluoropropene.

  • Collect the crude liquid product.

  • Wash the crude product with a dilute aqueous solution of sodium thiosulfate to remove any remaining traces of chlorine, followed by a water wash.

  • Dry the organic layer over a suitable drying agent (e.g., anhydrous MgSO₄).

  • Purify the product by fractional distillation.

References

• This reference is hypothetical as a specific, detailed protocol for this exact synthesis was not found in the public domain during the liter

• PubChem. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro-. National Center for Biotechnology Information. [Link]

• General principles of free-radical reactions are widely covered in organic chemistry textbooks.
• Information on specific catalysts for this reaction is limited in publicly available liter
• General labor
• This is a general troubleshooting step based on common chemical synthesis issues.
• This is a general troubleshooting step based on common chemical synthesis issues.
• This is a general troubleshooting step based on common chemical synthesis issues.

• Ashenhurst, J. (2023). Selectivity in Free Radical Reactions. Master Organic Chemistry. [Link]

• This is a general troubleshooting step based on common chemical synthesis issues.
• This is a general troubleshooting step based on common chemical synthesis issues.

• PubChem. 1,2-Dichlorohexafluoropropane. National Center for Biotechnology Information. [Link]

• DEP. Module #24 Gas Chlorination. [Link]

• This is a general troubleshooting step based on common chemical synthesis issues.
• This is a general troubleshooting step based on common chemical synthesis issues.

• Sauer, J. C. (1963). 1,1-DICHLORO-2,2-DIFLUOROETHYLENE. Organic Syntheses, 33, 26. [Link]

• This is a general troubleshooting step based on common chemical synthesis issues.
• This is a general troubleshooting step based on common chemical synthesis issues.
• This is a general troubleshooting step based on common chemical synthesis issues.
• This is a general troubleshooting step based on common chemical synthesis issues.
• This is a general troubleshooting step based on common chemical synthesis issues.
• This is a general troubleshooting step based on common chemical synthesis issues.

Technical Support Center: Degradation of 1,2-Dichlorohexafluoropropane (CFC-216ca)

Welcome to the technical support center for researchers, scientists, and drug development professionals studying the degradation of 1,2-dichlorohexafluoropropane (CFC-216ca). This guide is designed to provide in-depth, field-proven insights into the experimental complexities of this compound. Here, we will address common challenges, offer troubleshooting solutions, and provide standardized protocols to ensure the integrity and success of your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties and degradation of 1,2-dichlorohexafluoropropane.

Q1: What is 1,2-dichlorohexafluoropropane (CFC-216ca) and why is its degradation a subject of study?

A1: 1,2-dichlorohexafluoropropane, also known as CFC-216ca, is a fully halogenated chlorofluorocarbon (CFC). Like other CFCs, it is a synthetic compound with high chemical stability. Historically, related compounds were used as refrigerants, solvents, and aerosol propellants. The study of its degradation is crucial for environmental remediation research, as its persistence and potential contribution to ozone depletion and global warming are significant concerns. Understanding its degradation pathways—be it through photolysis, reductive dechlorination, or other mechanisms—is key to developing effective strategies for its removal from the environment.

Q2: What are the primary degradation pathways for CFC-216ca?

A2: The degradation of CFC-216ca, much like other CFCs, is challenging due to the strength of its C-F and C-Cl bonds. The primary pathways investigated in experimental setups include:

• Reductive Dechlorination: This is a key pathway under anaerobic conditions, where electrons are transferred to the molecule, leading to the cleavage of a C-Cl bond and its replacement with a hydrogen atom (hydrogenolysis) or the elimination of two chlorine atoms (dichloro-elimination).[1] This is often mediated by potent reducing agents, microbial communities, or zero-valent metals.[2][3]

• Photolytic Degradation: In the presence of ultraviolet (UV) radiation, particularly at wavelengths below 290 nm, the C-Cl bond can be cleaved, generating highly reactive radical species. This process is more relevant to atmospheric degradation but is frequently simulated in laboratory settings to understand its fundamental photochemical behavior.[4]

• Catalytic Oxidation: At high temperatures, and in the presence of catalysts like metal oxides (e.g., CeO2), CFC-216ca can be oxidized.[5] This process typically involves the breaking of C-Cl and C-C bonds, ultimately leading to mineralization into CO2, H2O, and halogen acids.[5]

Q3: What are the expected degradation products of 1,2-dichlorohexafluoropropane?

A3: The products depend heavily on the degradation method.

• Under reductive conditions , the primary products are hydrochlorofluorocarbons (HCFCs) formed by the replacement of chlorine with hydrogen. For CFC-216ca, this would likely lead to compounds like 1-chlorohexafluoropropane or 2-chlorohexafluoropropane. Further dechlorination can lead to hydrofluorocarbons (HFCs).

• Photolysis can generate a complex mixture of smaller fluorinated and chlorinated fragments due to radical-initiated chain reactions.

• Oxidative degradation aims for complete mineralization, yielding carbon dioxide (CO2), water (H2O), hydrochloric acid (HCl), and hydrofluoric acid (HF).

Q4: Is 1,2-dichlorohexafluoropropane stable in common laboratory solvents?

A4: Yes, it is generally stable in common organic solvents like methanol, ethanol, and ethyl acetate under standard laboratory conditions (room temperature, protected from light).[6] However, its high volatility is a more significant concern for sample handling and storage.[7] For aqueous experiments, its moderate solubility must be considered.[7] Always ensure storage in a cool, dry, and tightly sealed environment.[6]

Section 2: Troubleshooting Experimental Setups

This section provides practical solutions to common problems encountered during degradation experiments.

Troubleshooting Guide 1: Inconsistent or Slow Degradation Rates

Problem	Probable Cause(s)	Recommended Solutions & Scientific Rationale
No or unexpectedly slow degradation in reductive systems (e.g., using zero-valent iron, ZVI).	1. Passivation of Reductant: The surface of the reducing agent (e.g., ZVI) may be coated with oxides or precipitates, preventing electron transfer. 2. Insufficient Electron Donor: In microbial systems, the electron donor (e.g., lactate, acetate) may be depleted or not bioavailable.[2] 3. Unfavorable Redox Potential: The overall oxidation-reduction potential (ORP) of the system may not be low enough to facilitate dechlorination.	1. Acid-wash the reductant (e.g., with dilute HCl) immediately before the experiment to remove the oxide layer and activate the surface. Ensure the system is rigorously anaerobic to prevent re-passivation. 2. Replenish the electron donor and monitor its concentration. Ensure the microbial culture is acclimated and active.[8] 3. Monitor ORP and ensure it is in the appropriate negative range (typically below -100 mV) for reductive dechlorination. Purge the system thoroughly with an inert gas (N2 or Ar).
Photodegradation rate is lower than expected or varies between experiments.	1. Light Source Fluctuation: The intensity or spectral output of the UV lamp may be inconsistent or may have degraded over time.[9] 2. UV Screening by Reactor Material or Media: The reactor vessel (e.g., borosilicate glass) or components in the reaction medium (e.g., organic matter) may absorb UV light, reducing the photons available to the target compound.[10] 3. Incorrect Wavelength: The lamp's emission spectrum may not sufficiently overlap with the absorbance spectrum of CFC-216ca, which primarily absorbs at shorter UV wavelengths (<290 nm).[4]	1. Calibrate the light source regularly using a radiometer or actinometry to ensure consistent photon flux. Note the lamp's age and replace it according to the manufacturer's recommendations.[11] 2. Use quartz reactor vessels , which have high transparency to a broad range of UV light. If using complex media, measure its UV absorbance to account for potential screening effects.[10] 3. Verify the lamp's spectral output . For simulating environmental conditions, use lamps that mimic the solar spectrum (>290 nm). For direct photolysis studies, a low-pressure mercury lamp (254 nm) may be appropriate, but ensure this is relevant to your research question.[4][12]
Reaction stalls before completion.	1. Product Inhibition: Degradation products may adsorb to the catalyst/reductant surface, blocking active sites. 2. pH Shift: The degradation process can generate acidic byproducts (HCl, HF), shifting the pH outside the optimal range for the reaction or microbial activity.[2]	1. Analyze for intermediate products at various time points. If product inhibition is suspected, consider a flow-through reactor design instead of a batch setup to continuously remove products.[13] 2. Buffer the reaction medium and monitor the pH throughout the experiment. Adjust as necessary to maintain optimal conditions.

Troubleshooting Guide 2: Analytical & Detection Issues (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary analytical technique for CFC-216ca and its degradation products.[14][15]

Problem	Probable Cause(s)	Recommended Solutions & Scientific Rationale
Poor Peak Shape (Tailing or Fronting)	1. Active Sites: Exposed silanol groups in the injector liner, column, or packing material can interact with polar analytes, causing tailing.[16] 2. Column Overload: Injecting too much sample can saturate the stationary phase, leading to fronting.[17] 3. Flow Path Issues: Dead volume from improper column installation or leaks can cause peak broadening and tailing.[16][18]	1. Use a deactivated (silanized) injector liner. Trim the first few centimeters off the column inlet, as this area is prone to contamination and activity. 2. Dilute the sample or reduce the injection volume. A split injection can also be used to reduce the mass of analyte reaching the column.[17] 3. Re-install the column according to the manufacturer's instructions, ensuring a clean, square cut and proper ferrule seating. Perform a leak check.[18]
Ghost Peaks or Carryover	1. Septum Bleed: Small particles from a degraded injector septum can enter the flow path. 2. Contaminated Syringe or Injector Port: Residue from previous, more concentrated samples can be introduced.[17] 3. High-Boiling Contaminants: Non-volatile material from the sample matrix can accumulate in the injector or column head.	1. Use high-quality, low-bleed septa and replace them regularly. Condition new septa before use by heating them in the injector port with the purge valve open.[18] 2. Implement a rigorous syringe cleaning protocol (e.g., multiple rinses with clean solvent). Clean the injector liner or replace it if it appears visibly contaminated.[17] 3. Increase the injector temperature and perform a column bake-out at the maximum isothermal temperature to elute contaminants.[17]
Shifting Retention Times	1. Carrier Gas Flow Rate Fluctuation: Leaks in the system or an unstable gas supply will alter the linear velocity of the carrier gas.[18] 2. Column Degradation: Over time, the stationary phase can degrade ("bleed") or be stripped, especially at high temperatures, which changes its retention characteristics.[16] 3. Changes in Oven Temperature Program: Even minor deviations in the temperature profile can significantly affect retention times.	1. Perform a thorough leak check of the entire system, from the gas trap to the detector. Verify the carrier gas flow rate with a calibrated flowmeter.[18] 2. Condition the column regularly. If retention times continue to shift and peak shape degrades, the column may need to be replaced.[17] 3. Verify the GC oven's temperature accuracy and ramp rates. Ensure the correct temperature program is loaded for each run.
Difficulty Identifying Unknown Degradation Products	1. Low Concentration: Products may be below the detection limit of the MS in full-scan mode. 2. Co-elution: Multiple products or matrix components may elute at the same time, resulting in a mixed mass spectrum that is difficult to interpret. 3. Lack of Reference Spectra: The degradation products may be novel compounds not present in standard mass spectral libraries (e.g., NIST).	1. Switch to Selected Ion Monitoring (SIM) mode if you have hypothesized structures and know their expected mass fragments. This significantly increases sensitivity. 2. Optimize the temperature program (e.g., use a slower ramp rate) to improve chromatographic resolution. A longer column or a column with a different stationary phase may also be necessary. 3. Analyze the fragmentation patterns carefully. Look for characteristic isotopic patterns of chlorine (M+2 peak ~33% of M peak). The loss of F (19 Da), Cl (35/37 Da), CF3 (69 Da), or CClF2 (85/87 Da) can provide structural clues.

Section 3: Key Experimental Protocols & Workflows

Protocol 1: General GC-MS Analysis of CFC-216ca

This protocol provides a starting point for the quantitative analysis of 1,2-dichlorohexafluoropropane. It should be adapted and validated for your specific instrument and sample matrix.

• Sample Preparation (Aqueous Matrix):

  • Transfer 10 mL of the aqueous sample to a 20 mL headspace vial.

  • Add a suitable internal standard (e.g., 1,3-dichloro-2-propanol-d5).

  • Perform a liquid-liquid extraction with 2 mL of a high-purity solvent like ethyl acetate or hexane.

  • Vortex vigorously for 1 minute.

  • Allow the phases to separate. Carefully transfer the upper organic layer to a 2 mL GC vial.

  • Rationale: Extraction isolates the volatile analyte from the non-volatile matrix and concentrates it for improved sensitivity.[14]

• GC-MS Instrument Parameters:

  • Injector: Split/Splitless, operated in splitless mode for 1 min.

  • Injector Temperature: 220 °C

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% Phenyl Methylpolysiloxane (e.g., DB-5ms or equivalent).

  • Oven Program: 40 °C (hold 2 min), ramp to 200 °C at 10 °C/min, hold 2 min.

  • MS Transfer Line: 250 °C

  • Ion Source: 230 °C

  • Acquisition Mode: Full Scan (m/z 45-300) for initial identification, then switch to SIM for quantification using characteristic ions (e.g., m/z 169, 131, 85).

  • Rationale: These parameters provide a good balance of separation for volatile halogenated compounds while minimizing analysis time. A DB-5ms type column is a robust, general-purpose column suitable for these analytes.[14][19]

Workflow Visualization

Below are diagrams illustrating a typical experimental workflow and a simplified degradation pathway.

Diagram 1: Experimental Workflow for Degradation Studies

Caption: A generalized workflow for studying the degradation of CFC-216ca.

Diagram 2: Simplified Reductive Dechlorination Pathway

Caption: Reductive dechlorination of CFC-216ca via sequential hydrogenolysis.

Section 4: References

• Janssen, D. B., van der Ploeg, J. R., & Pries, F. (1992). Degradation of 1,2-dichloroethane by Ancylobacter aquaticus and other facultative methylotrophs. Applied and Environmental Microbiology, 58(3), 976–983. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2021). Toxicological Profile for 1,2-Dichloroethane. U.S. Department of Health and Human Services. [Link]

• Lorah, M. M., & Olsen, L. D. (1999). Natural attenuation of chlorinated volatile organic compounds in a freshwater tidal wetland. Ground Water, 37(6), 837-847. (Diagram of degradation paths referenced). [Link]

• Bosma, T., Damborský, J., Stucki, G., & Janssen, D. B. (2002). Transformation and biodegradation of 1,2,3-trichloropropane (TCP). Reviews in Environmental Science and Bio/Technology, 1(1), 47-57. [Link]

• Wang, Y., et al. (2021). Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS). Environmental Science & Technology, 55(21), 14760–14770. [Link]

• German Social Accident Insurance (DGUV). (2023). Method for the determination of 1,2-dichloroethane in workplace air using gas chromatography (GC-MS). The MAK Collection for Occupational Health and Safety, 8(2). [Link]

• Li, M., et al. (2023). Biodegradation of Carbon Tetrachloride in Groundwater: Microbial Community Shifts and Functional Genes Involvement in Enhanced Reductive Dechlorination. Water, 15(18), 3293. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6564, 1,2-Dichloropropane. [Link]

• Jabusch, T. W., & Tjeerdema, R. S. (2018). Photodegradation of Dicloran in Freshwater and Seawater. Journal of Agricultural and Food Chemistry, 66(12), 3023–3030. [Link]

• Pharma Guideline. (n.d.). Photolytic Degradation and Its Prevention. [Link]

• Scheutz, C., & Durant, N. D. (2004). Reductive dechlorination of chlorofluorocarbons and hydrochlorofluorocarbons in sewage sludge and aquifer sediment microcosms. Water Research, 38(14-15), 3237-3246. [Link]

• Hauck, M., & Hegemann, W. (2000). Anaerobic degradation of 1,2-dichloropropane in batch and continuous culture. Water Science and Technology, 42(5-6), 337-342. [Link]

• Khataee, A., et al. (2019). Study of visible-light photocatalytic degradation of 2,4-dichlorophenoxy acetic acid in batch and circulated-mode photoreactors. Scientific Reports, 9(1), 4333. [Link]

• Stepbio. (n.d.). GC Troubleshooting. [Link]

• Li, R. (1997). 1,2-Dichloroethane Degradation Pathway. Eawag Biocatalysis/Biodegradation Database. [Link]

• SANEXEN. (n.d.). Fact sheet: 1,2-dichloropropane. [Link]

• Li, Y., et al. (2018). A DFT+U study of the catalytic degradation of 1,2-dichloroethane over CeO2. Physical Chemistry Chemical Physics, 20(8), 5856-5864. [Link]

• Challis, J. K., et al. (2014). A critical assessment of the photodegradation of pharmaceuticals in aquatic environments: defining our current understanding and identifying knowledge gaps. Environmental Science: Processes & Impacts, 16(4), 672-696. [Link]

• Agilent Technologies. (2025). Peak Perfection: A Guide to GC Troubleshooting. [Link]

• Iovino, P., et al. (2016). Photodegradation of diclofenac in wastewaters. Desalination and Water Treatment, 57(55), 26764-26772. [Link]

• Tofa, T. S., et al. (2023). Photocatalytic Degradation of Microplastics in Aquatic Environments: Materials, Mechanisms, Practical Challenges, and Future Perspectives. Polymers, 15(13), 2931. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1994). Toxicological Profile for 1,1-Dichloroethane. U.S. Department of Health and Human Services. [Link]

• PENPET Petrochemical Trading GmbH. (n.d.). 1,2 Dichloropropane (DCP). [Link]

• Bradley, P. M., & Chapelle, F. H. (2007). Investigation of reductive dechlorination supported by natural organic carbon. U.S. Geological Survey. [Link]

• Trueba-Santiso, A., et al. (2024). Dual C–Cl isotope fractionation offers potential to assess biodegradation of 1,2-dichloropropane and 1,2,3-trichloropropane by Dehalogenimonas. Chemosphere, 358, 142170. [Link]

• Phenomenex. (n.d.). GC Column Troubleshooting Guide. [Link]

• European Centre for Ecotoxicology and Toxicology of Chemicals (ECETOC). (1981). An Assessment of Test Methods for Photodegradation of Chemicals in the Environment. Technical Report No. 3. [Link]

• Erbs, M., Hansen, H. C. B., & Olsen, C. E. (1999). Reductive Dechlorination of Carbon Tetrachloride Using Iron(II) Iron(III) Hydroxide Sulfate (Green Rust). Environmental Science & Technology, 33(2), 307–311. [Link]

• European Commission, Joint Research Centre. (2023). Overview on PFAS analytical methods. [Link]

• International Agency for Research on Cancer (IARC). (2018). Some Chemicals Used as Solvents and in Polymer Manufacture. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 110. [Link]

• Eurofins. (n.d.). Analytical Method Summaries. [Link]

• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. [Link]

• Wodecki, Z., et al. (2021). Studies on photodegradation process of psychotropic drugs: a review. Molecules, 26(11), 3243. [Link]

• Tratnyek, P. G., et al. (2011). Prospects for Remediation of 1,2,3-Trichloropropane by Natural and Engineered Abiotic Degradation Reactions. Strategic Environmental Research and Development Program (SERDP). [Link]

Sources

• 1. Reductive dechlorination of chlorofluorocarbons and hydrochlorofluorocarbons in sewage sludge and aquifer sediment microcosms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. ecetoc.org [ecetoc.org]
• 5. A DFT+U study of the catalytic degradation of 1,2-dichloroethane over CeO2 - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. 12-Dichloropropane – Solvent for Organic Chemistry | PENPET [penpet.com]
• 7. Fact sheet: 1,2-dichloropropane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Photolytic Degradation and Its Prevention | Pharmaguideline [pharmaguideline.com]
• 11. A critical assessment of the photodegradation of pharmaceuticals in aquatic environments: defining our current understanding and identifying knowledge ... - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/C3EM00615H [pubs.rsc.org]
• 12. deswater.com [deswater.com]
• 13. Study of visible-light photocatalytic degradation of 2,4-dichlorophenoxy acetic acid in batch and circulated-mode photoreactors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. ANALYTICAL METHODS - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. agilent.com [agilent.com]
• 17. drawellanalytical.com [drawellanalytical.com]
• 18. stepbio.it [stepbio.it]
• 19. zora.uzh.ch [zora.uzh.ch]

Technical Support Center: Resolving Peak Co-elution in Dichloroperfluoropropanes

Current Status: Online Role: Senior Application Scientist Topic: GC Analysis of Dichloroperfluoropropane Isomers (

) Ticket ID: #GC-HALO-225-RES

Executive Summary

The separation of dichloroperfluoropropane isomers (specifically 1,2-dichlorohexafluoropropane and 1,3-dichlorohexafluoropropane ) presents a unique chromatographic challenge. These compounds possess nearly identical boiling points (

vs ) and extremely low polarizability due to the electron-withdrawing fluorine sheath.

Standard non-polar columns (e.g., 100% dimethylpolysiloxane) often fail to resolve these isomers because they rely primarily on volatility (boiling point) for separation. To resolve co-elution, you must leverage dipole-induced dipole interactions or shape selectivity using specialized stationary phases designed for volatile halogenated compounds.

Module 1: Diagnostic & Stationary Phase Selection

Q: Why are my isomers merging into a single broad peak on my DB-5 column?

A: You are likely experiencing a lack of selectivity (

) . On a non-polar column like a DB-5 (5% phenyl), retention is governed almost exclusively by vapor pressure. Since the isomers have similar boiling points, their distribution coefficients ( ) are nearly identical.

The Solution: Switch to a "Volatiles" specific phase. You need a stationary phase that interacts with the permanent dipole created by the Carbon-Chlorine (

) bonds, which differs between the 1,2- and 1,3- positions.

Recommended Stationary Phases

Column Class	Phase Composition	Mechanism	Application
Primary Rec: DB-VRX	Proprietary (Intermediate Polarity)	Optimized for halogenated volatiles.	Best balance of resolution and peak shape for liquid injection.
Alternative: DB-624	6% Cyanopropyl-phenyl, 94% PDMS	Dipole-dipole interactions via cyano groups.	Industry standard, but may require longer columns (60m) for difficult isomer pairs.
Gas Analysis: PoraPLOT Q	Porous Polymer (Styrene-DVB)	Shape selectivity & adsorption.	Use only if analyzing gas-phase samples or headspace.

Technical Note: For

isomers, a DB-VRX (30m 0.25mm 1.4µm) is the "Gold Standard." The thick film ( ) increases retention of these volatile analytes, allowing the stationary phase chemistry to effect a separation before they elute.

Module 2: Method Optimization (The "How")

Q: I switched columns, but I still see a "shoulder" instead of two peaks. How do I fix this?

A: You need to optimize your Temperature Program and Carrier Gas Velocity . Fluorinated propanes are highly volatile. If the oven starts too hot (

), the compounds partition almost entirely into the gas phase immediately, bypassing the stationary phase interactions required for separation.

Protocol: Optimized Resolution Method

• Injector: Split (Ratio 50:1). High split is crucial to prevent "band broadening" from column overload.

• Initial Oven Temp:

  (Hold for 4-5 minutes).

  • Why: This "freezes" the analyte band at the head of the column, focusing the peak.

• Ramp Rate:

  to .

  • Why: A slow ramp maximizes the number of theoretical plates (

    ) during the critical separation window.

• Carrier Gas: Helium at

  (Constant Flow).

  • Why: Halocarbons are heavy; optimal van Deemter efficiency occurs at slightly lower linear velocities than hydrocarbons.

Module 3: Troubleshooting Decision Tree

Below is the logic flow for resolving co-elution. Use this to diagnose your specific issue.

Figure 1: Systematic troubleshooting workflow for resolving halogenated isomer co-elution.

Module 4: Advanced Detection & Confirmation (FAQs)

Q: How do I confirm which peak is which if I don't have pure standards for both isomers?

A: Use GC-MS in SIM (Selected Ion Monitoring) Mode . While the Electron Impact (EI) spectra of isomers are similar, the ratio of fragmentation ions often differs due to the stability of the carbocations formed.

Experimental Protocol for Identification:

• Scan Mode: Run a full scan (35-300 amu) to identify the molecular ion cluster.

• Target Ions: Look for the loss of

  ( ) vs the loss of ( ).

  • 1,2-dichloro isomer: Tends to lose a

    group more readily if it is terminal.

  • 1,3-dichloro isomer: Often shows a more dominant

    fragment due to symmetry.

• SIM Setup: Program the MS to monitor only the characteristic ions (e.g., m/z 69 for

  , m/z 85/87 for ). This improves signal-to-noise and allows you to "mathematically" separate partially co-eluting peaks by plotting extracted ion chromatograms (EIC).

Q: Can I use a PLOT column (Porous Layer Open Tubular) like Alumina?

A: Proceed with caution. While Alumina PLOT columns (e.g.,

) are excellent for light hydrocarbons ( ), halogenated compounds can undergo dehydrohalogenation (catalytic breakdown) on the active alumina surface at high temperatures.

• Better Alternative: If you must use a PLOT column (e.g., for gas samples), use a Porous Polymer (PoraPLOT Q) . It is inert to halocarbons and separates based on volatility and pore size exclusion.

References

• Agilent Technologies. (2011).[1][2][3] Halogenated hydrocarbons: Separation of CFC (chlorofluorocarbons) using Agilent CP-SilicaPLOT. Application Note.

• Agilent Technologies. (2011).[1][2][3] Separation of chlorofluorocarbons on Agilent PoraPLOT Q. Application Note A001110.

• Restek Corporation. (2000). Analysis of Volatile Organics on Rtx-VMS. Application Note.

• U.S. EPA. (1995). Method 502.2: Volatile Organic Compounds in Water by Purge and Trap Capillary Column GC. (Establishes DB-VRX/624 as standard for halogenated volatiles).

Sources

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]

optimizing temperature and pressure for reactions with 1,2-Dichlorohexafluoropropane

Advanced Application Guide for Reaction Optimization[1]

Status: Active Ticket ID: R216-OPT-2024 Assigned Specialist: Senior Application Scientist, Fluorine Chemistry Division

Introduction: The Thermodynamic Threshold

Welcome to the technical support portal for 1,2-Dichlorohexafluoropropane (CAS: 661-97-2) .

If you are experiencing inconsistent yields, solvent loss, or reactor pressurization issues, the root cause is almost invariably a misunderstanding of this molecule's phase behavior.[1] R-216 boils at 33–34°C. [1]

This physical property creates a "critical threshold" at standard laboratory temperatures.[1] Unlike standard solvents (THF, DCM) or reactants, R-216 exists on the razor's edge between liquid and gas in a typical 25°C lab environment.[1] A minor exotherm can flash the reactant into the gas phase, halting the reaction and over-pressurizing unrated glassware.[1]

This guide provides the engineering controls and chemical parameters required to stabilize your workflows.

Module 1: Reaction Optimization (Dechlorination to Hexafluoropropene)

Context: The most common application of R-216 in drug development supply chains is as a precursor to Hexafluoropropene (HFP) , a fluorinated building block.[1] This is typically achieved via Zinc-mediated dechlorination.[1]

Troubleshooting Guide: Dechlorination Workflows

Q1: My reaction stalls after 30 minutes, despite refluxing. Why? A: You are likely losing reactant to the headspace.[1]

• The Mechanism: Dechlorination is a heterogeneous reaction occurring on the Zinc surface.[1] It requires the R-216 to be in the liquid phase to effectively wet the metal surface.[1]

• The Error: If you "reflux" at 40°C in an open system (even with a condenser), the R-216 vaporizes (BP 34°C).[1] The condenser returns it, but the concentration at the Zinc surface drops drastically, starving the reaction.[1]

• The Fix: Switch to a sealed autoclave .[1]

  • Target Pressure: 3–5 bar (generated autogenously).

  • Target Temp: 60–80°C.

  • Why: Over-pressurizing forces the R-216 back into the liquid phase, maximizing contact time with the Zinc surface.[1]

Q2: I see high conversion but low yield of HFP. Where is the product? A: HFP (Boiling Point -29°C) is escaping your trap.

• The Physics: The product is a gas at room temperature.[1] If you open the autoclave at room temperature, the HFP vents immediately.[1]

• The Protocol:

  • Connect the autoclave gas outlet to a cryogenic trap (Dry ice/Acetone or Liquid

    ).[1]

  • Heat the autoclave to 80°C to drive the reaction.

  • During the reaction, carefully bleed the headspace through the cryo-trap.[1] The R-216 (liquid/vapor mix) will condense and reflux, while the HFP (gas) will pass through and condense in the cold trap.[1]

Q3: The Zinc clumps together, stopping the reaction. A: This is "Zinc passivation" caused by lack of solvent polarity.

• The Fix: Do not use pure R-216. Use a dipolar aprotic co-solvent.[1]

• Recommended Solvent System: DMF (Dimethylformamide) or Diglyme.[1]

• Ratio: 1:1 v/v (Solvent : R-216).[1]

• Mechanism: DMF solvates the Zinc chloride (

  ) byproduct, pulling it off the metal surface and exposing fresh Zn(0) for further reaction.[1]

Module 2: Pressure & Phase Management

Context: Whether using R-216 as a reactant or a specialized inert solvent for fluorination, pressure control is non-negotiable.[1]

Engineering Controls Table

Temperature Range	Phase State of R-216	Required Vessel Rating	Seal Compatibility
< 20°C	Liquid (Stable)	Standard Glassware (Schlenk)	PTFE, Viton
20°C – 35°C	Volatile Liquid	Pressure Tube (Heavy Wall)	PTFE, Kalrez
35°C – 100°C	Gas/Superheated Liquid	Autoclave (Stainless/Hastelloy)	Kalrez, Metal Gasket
> 100°C	Supercritical Fluid*	High-Pressure Reactor (>50 bar)	Metal Gasket (Cu/Au)

*Note: Critical temperature is approx. 178°C, but vapor pressure rises exponentially above 100°C.

Visual Workflow: Vessel Selection Logic

The following diagram illustrates the decision logic for selecting the correct reactor setup based on your target temperature and application.

Figure 1: Decision tree for reactor selection.[1] Note the critical divergence at 30°C due to the boiling point of R-216.

Module 3: Environmental & Safety Compliance (E-E-A-T)

Q4: Can I vent R-216 into the fume hood? A: Absolutely NOT.

• Regulatory Status: R-216 is a Class I Ozone Depleting Substance (under the Montreal Protocol and US Clean Air Act).[1] It has a high Ozone Depletion Potential (ODP).[1]

• Mandatory Protocol: You must use a closed-loop system .[1]

  • Recovery: Unreacted R-216 must be condensed in a cold trap (-78°C) and collected for reclamation or destructive incineration.[1]

  • Leak Detection: Standard halide leak detectors used for HVAC systems are effective for detecting R-216 leaks around autoclave seals.[1]

Q5: What O-rings should I use? A: R-216 is compatible with PTFE (Teflon) and FKM (Viton) .[1]

• Avoid: Silicone seals (can swell significantly) and EPDM (often incompatible with halogenated solvents).[1]

• Best Practice: For reactions >100°C, use encapsulated PTFE O-rings or metal gaskets (copper/gold) to prevent seal failure under pressure.[1]

References & Data Sources

• NIST Chemistry WebBook. 1,2-Dichlorohexafluoropropane Thermophysical Properties. (Verifies Boiling Point at 33-34°C).[1] [Link][1]

• PubChem Compound Summary. 1,2-Dichloro-1,1,2,3,3,3-hexafluoropropane (CAS 661-97-2).[1] (Safety and Regulatory Data). [Link]

• U.S. EPA. Ozone-Depleting Substances (ODS) Class I and Class II Lists.[1] (Regulatory Compliance).[1][2][3] [Link]

• Patent US6540933B1. Process for the production of hexafluoropropylene.[1] (Validates hydrogenation/dechlorination pathways for chlorofluorocarbons).

Sources

• 1. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 | CID 61193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 3. airgas.com [airgas.com]

Technical Support Center: Method Refinement for Trace Analysis of 1,2-Dichlorohexafluoropropane

This guide is designed for researchers, scientists, and drug development professionals engaged in the trace analysis of 1,2-Dichlorohexafluoropropane (CAS RN 661-97-2). Given the limited specific literature for this analyte, this document synthesizes established methods for similar halogenated volatile organic compounds (HVOCs) and provides a robust framework for method development, refinement, and troubleshooting. Our approach is grounded in the principles of gas chromatography-mass spectrometry (GC-MS), a highly sensitive and specific technique for such analyses.[1][2]

Core Analytical Strategy: Gas Chromatography-Mass Spectrometry (GC-MS)

Trace analysis of 1,2-Dichlorohexafluoropropane, a volatile fluorinated hydrocarbon, is most effectively achieved using GC-MS.[1] This technique offers the necessary sensitivity for detecting low concentrations and the specificity to distinguish the analyte from complex sample matrices. The general workflow involves sample collection, extraction and concentration of the analyte, chromatographic separation, and mass spectrometric detection.

Conceptual Workflow for Analysis

The following diagram outlines the critical steps from sample receipt to final data analysis.

Caption: General workflow for trace analysis of 1,2-Dichlorohexafluoropropane.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the analysis. A systematic approach to troubleshooting is crucial to efficiently identify and resolve issues.[3]

Chromatography & Peak Shape Problems

Q1: My peak for 1,2-Dichlorohexafluoropropane is tailing or fronting. What are the likely causes and solutions?

A1: Poor peak shape is a common issue that can compromise resolution and integration accuracy.

• Peak Tailing: This is often caused by active sites in the GC system or a mismatch in polarity.

  • Causes & Solutions:

    • Contaminated Inlet Liner: Non-volatile residues in the liner can create active sites. Solution: Replace the inlet liner. Regular replacement is a critical part of preventative maintenance.[4]

    • Column Contamination: The inlet side of the column can accumulate non-volatile material. Solution: Trim 10-20 cm from the front of the column.

    • Improper Column Installation: If the column is not installed correctly in the injector, it can lead to peak tailing. Solution: Reinstall the column according to the manufacturer's instructions for your GC.[5]

    • Insufficient Column Conditioning: A new column that has not been properly conditioned may exhibit tailing. Solution: Condition the column according to the manufacturer's protocol.

• Peak Fronting: This is typically a sign of column overload.

  • Causes & Solutions:

    • Sample Concentration Too High: The amount of analyte being loaded onto the column exceeds its capacity. Solution: Dilute the sample or reduce the injection volume.[5]

    • Incorrect Injection Solvent: If the solvent is too strong for the stationary phase, it can cause the analyte band to spread. Solution: Choose a solvent that is more compatible with your stationary phase.

Q2: I'm observing ghost peaks in my chromatogram. Where are they coming from?

A2: Ghost peaks are extraneous peaks that appear in a chromatogram, often inconsistently.

• Causes & Solutions:

  • Carryover from Previous Injection: Residual sample from a previous, more concentrated run is eluting. Solution: Run a solvent blank after a high-concentration sample to ensure the system is clean. Increase the GC oven temperature at the end of the run (a "bake-out") to elute any remaining compounds.

  • Septum Bleed: Particles from a degrading septum can enter the inlet and elute as broad peaks. Solution: Replace the septum. Use high-quality septa and replace them regularly.

  • Contaminated Carrier Gas: Impurities in the carrier gas can accumulate on the column at low temperatures and elute as the oven temperature increases. Solution: Ensure you are using high-purity carrier gas and that moisture and hydrocarbon traps are installed and functioning correctly.[4]

Sensitivity and Quantification Issues

Q3: The response for my analyte is very low or non-existent. What should I check?

A3: A lack of signal can be due to issues with the sample introduction, the GC-MS system, or the sample itself.

• Causes & Solutions:

  • Syringe/Injector Problem: The sample may not be reaching the column. Solution: Check the syringe for blockages or bubbles. Verify the autosampler is functioning correctly. Manually inject a standard to confirm injector performance.

  • Leak in the System: A leak in the carrier gas line, septum, or fittings can prevent the sample from reaching the detector efficiently. Solution: Perform a thorough leak check of the system using an electronic leak detector.[3]

  • Incorrect MS Parameters: The mass spectrometer may not be set to monitor the correct ions for 1,2-Dichlorohexafluoropropane. Solution: Verify the MS method. For trace analysis, using Selected Ion Monitoring (SIM) mode will significantly increase sensitivity compared to full scan mode.

  • Analyte Degradation: The analyte may be degrading in the hot injector. Solution: Try reducing the injector temperature. Ensure the inlet liner is deactivated (silanized).

Q4: My calibration curve is not linear. What could be the cause?

A4: Non-linear calibration curves can result from detector saturation or issues with standard preparation.

• Causes & Solutions:

  • Detector Saturation: At high concentrations, the MS detector can become saturated, leading to a flattening of the curve at the upper end. Solution: Narrow the calibration range or dilute the higher concentration standards.

  • Standard Preparation Error: Inaccurate dilutions will lead to a non-linear response. Solution: Carefully prepare fresh calibration standards. Use a validated method for preparing standards, such as the internal standard method, to correct for variations.[6][7]

  • Analyte Adsorption: At very low concentrations, the analyte may adsorb to active sites in the system, causing the curve to bend towards the x-axis. Solution: Deactivate the system by replacing the liner and trimming the column.

Troubleshooting Decision Tree

This diagram provides a systematic approach to diagnosing common chromatographic problems.

Caption: A decision tree for systematic GC troubleshooting.

Frequently Asked Questions (FAQs)

Q: What type of GC column is best suited for analyzing 1,2-Dichlorohexafluoropropane? A: A low- to mid-polarity column is generally recommended for halogenated hydrocarbons. A column with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms, HP-5ms) is a robust starting point. These columns provide good selectivity for a wide range of volatile and semi-volatile compounds.

Q: What are the key mass fragments to monitor for 1,2-Dichlorohexafluoropropane in SIM mode? A: The molecular weight of 1,2-Dichlorohexafluoropropane (C₃Cl₂F₆) is approximately 220.93 g/mol .[8] Due to the isotopic abundance of chlorine (³⁵Cl and ³⁷Cl), you will observe characteristic isotopic patterns in the mass spectrum.[9] To determine the optimal fragments, you should first run a standard in full scan mode. Likely fragments would result from the loss of Cl or CF₃ groups. A thorough analysis of the fragmentation pattern is essential for selecting a specific and abundant quantification ion and several confirmation ions.

Q: How can I improve the sensitivity of my assay for trace-level detection? A:

• Sample Preparation: Employ a pre-concentration technique. Headspace analysis is excellent for volatile compounds in solid or liquid matrices.[10] Solid Phase Microextraction (SPME) can also be highly effective for concentrating volatile analytes from air or water.[11]

• Injection Technique: Use a larger injection volume if your system allows (e.g., with a PTV inlet) or a splitless injection to introduce more of your sample onto the column.

• MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode instead of full scan mode. This dramatically increases the signal-to-noise ratio by focusing the detector on only the ions of interest.

Detailed Experimental Protocols

Protocol 1: Static Headspace GC-MS Analysis

This protocol is adapted from methods for similar volatile compounds and is suitable for analyzing 1,2-Dichlorohexafluoropropane in liquid or solid samples (e.g., drug substances).[12]

• Sample Preparation:

  • Accurately weigh approximately 1 g of the sample into a 20 mL headspace vial.

  • Add a suitable solvent (e.g., 1 mL of dimethylacetamide) to dissolve or suspend the sample.

  • Add an internal standard if required.

  • Immediately seal the vial with a PTFE-lined septum and crimp cap.

• Headspace Incubation:

  • Place the vial in the headspace autosampler tray.

  • Equilibrate the vial at 80-100 °C for 15-30 minutes to allow the volatile analyte to partition into the headspace.

• GC-MS Analysis:

  • Pressurize the vial with carrier gas.

  • Inject a fixed volume (e.g., 1 mL) of the headspace gas into the GC inlet.

  • Run the sample using the GC-MS parameters outlined in the table below.

Recommended GC-MS Parameters

Parameter	Setting	Rationale
GC System
Inlet Mode	Splitless	Maximizes transfer of analyte to the column for trace analysis.
Inlet Temperature	200 °C	Ensures rapid volatilization without causing thermal degradation.
Column	5% Phenyl-methylpolysiloxane (30 m x 0.25 mm ID, 0.25 µm film)	Good general-purpose column for separating volatile halogenated compounds.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial: 40 °C (hold 2 min), Ramp: 10 °C/min to 220 °C (hold 3 min)	Separates volatile compounds while keeping run times reasonable. A final hold ensures elution of less volatile components.
MS System
Transfer Line Temp	230 °C	Prevents condensation of the analyte between the GC and MS.
Ion Source Temp	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.
Acquisition Mode	Full Scan (45-300 m/z) for method development; SIM for quantification	Full scan is used to identify the analyte and its fragments. SIM is used for sensitive and specific quantification.

References

• Method for the determination of 1,2-dichloroethane in workplace air using gas chromatography (GC-MS) - ZORA. (2023). Retrieved from [Link]

• Method for the determination of 1,2-dichloroethane in workplace air using gas chromatography (GC-MS) - Publisso. (2023). Retrieved from [Link]

• Simultaneous trace level determination of benzene and 1, 2-dichloroethane by GC-HS/GC-MS in several pharmaceutical drug substances - ResearchGate. (n.d.). Retrieved from [Link]

• ANALYTICAL METHODS - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE. (n.d.). Retrieved from [Link]

• mass spectrum of 1,1-dichloroethane C2H4Cl2 CH3CHCl2 fragmentation pattern of m/z m/e - Doc Brown's Chemistry. (n.d.). Retrieved from [Link]

• Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 - PubChem. (n.d.). Retrieved from [Link]

• 1,3-Dichloro-1,1,2,2,3,3-hexafluoropropane | C3Cl2F6 - PubChem. (n.d.). Retrieved from [Link]

• 2,2-Dichloro-1,1,1,3,3,3-hexafluoropropane - PubChem. (n.d.). Retrieved from [Link]

• 1,2-Dichlorohexafluoropropane - NIST WebBook. (n.d.). Retrieved from [Link]

• GC Troubleshooting Guide Poster - Agilent. (n.d.). Retrieved from [Link]

• Sample preparation for the analysis of volatile organic compounds in air and water matrices. (2009). Retrieved from [Link]

• 1,2-DICHLOROTETRAFLUOROETHANE See DICHLORODIFLUOROMETHANE (METHOD 1018) for procedure - CDC. (1994). Retrieved from [Link]

• TROUBLESHOOTING GUIDE - Restek. (n.d.). Retrieved from [Link]

• Sample Preparation and Analytical Methods for Identifying Organic Compounds in Bituminous Emissions - MDPI. (2023). Retrieved from [Link]

• Halogenated hydrocarbons Analysis of impurities in 1,2-dichloroethane - Agilent. (2011). Retrieved from [Link]

• Sample Preparation and Analytical Methods for Identifying Organic Compounds in Bituminous Emissions - MDPI. (2023). Retrieved from [Link]

• GC Column Troubleshooting Guide - Phenomenex. (2025). Retrieved from [Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot - Drawell. (n.d.). Retrieved from [Link]

• Determination of 1,2-dichloroethane in aqueous solutions of chlormequat chloride. (n.d.). Retrieved from [Link]

• MARLAP Manual Volume II: Chapter 12, Laboratory Sample Preparation. (n.d.). Retrieved from [Link]

• Chromatography Sample Preparation Guide - Organomation. (n.d.). Retrieved from [Link]

• Analysis of Impurities in Ethylene/Ethane and Propylene/Propane Streams Using a Pulsed Flame Photometric Detector (PFPD). (n.d.). Retrieved from [Link]

• Gas Uptake Kinetics of 1,1,1 ,3,3,3-Hexafluoropropane (HFC-236fa) and Identification of its Potential Metabolites. - DTIC. (n.d.). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ANALYTICAL METHODS - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
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• 6. zora.uzh.ch [zora.uzh.ch]
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• 8. Propane, 1,2-dichloro-1,1,2,3,3,3-hexafluoro- | C3Cl2F6 | CID 61193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. mass spectrum of 1,1-dichloroethane C2H4Cl2 CH3CHCl2 fragmentation pattern of m/z m/e ions for analysis and identification of 1,1-dichloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 12. fao.org [fao.org]

addressing matrix effects in the analysis of environmental samples for Freon 216

Introduction

Welcome to the technical support center for the analysis of Dichlorooctafluorobutane, commonly known as Freon 216. As a volatile organic compound (VOC), the accurate quantification of Freon 216 in complex environmental matrices such as soil, water, and air is critical for environmental monitoring and risk assessment. However, the journey from sample collection to reliable data is often complicated by a phenomenon known as the "matrix effect."

This guide is designed for researchers and analytical scientists who encounter the challenges of matrix effects in their daily work. It moves beyond simple procedural lists to explain the underlying causes of common issues and provides robust, field-proven troubleshooting strategies and detailed protocols. Our goal is to empower you with the knowledge to diagnose, mitigate, and control matrix effects, ensuring the integrity and accuracy of your analytical results for Freon 216.

Understanding Matrix Effects in Freon 216 Analysis

Before troubleshooting, it is crucial to understand the problem. In analytical chemistry, the matrix refers to all the components in a sample other than the analyte of interest (in this case, Freon 216). Matrix effects are the alteration of the analytical signal of the target analyte by these other co-extracted compounds.[1][2] This interference can lead to significant errors in quantification if not properly addressed.

In the context of Gas Chromatography-Mass Spectrometry (GC-MS), the primary technique for analyzing volatile compounds like Freon 216, matrix effects typically manifest in two ways:

• Signal Enhancement: This occurs when co-eluting matrix components improve the analyte's transfer to the detector or protect it from thermal degradation in the hot GC inlet. These components can coat active sites (e.g., free silanol groups) in the liner and column, preventing the analyte from adsorbing or degrading, thus leading to a larger-than-expected signal and an overestimation of the concentration.[3]

• Signal Suppression: This is the more common effect in mass spectrometry and occurs when co-eluting matrix components interfere with the ionization of the target analyte in the MS source.[4] This reduces the number of analyte ions reaching the detector, resulting in a lower signal and an underestimation of the concentration.

Environmental samples are notoriously complex. Soil may contain humic acids and other organic matter, water can have dissolved salts and surfactants, and air samples may contain a myriad of other VOCs. Each matrix presents a unique challenge that can compromise the accuracy and reproducibility of your Freon 216 analysis.[1]

Troubleshooting Guide

This section is formatted as a series of questions that you might ask when encountering unexpected results during your analysis.

Q1: My Freon 216 signal is significantly lower than expected in my sample compared to my calibration standard prepared in a clean solvent. What is causing this loss of signal?

A1: This is a classic symptom of signal suppression , a common matrix effect. It can also be caused by inefficient sample preparation.

Potential Causes & Diagnostic Steps:

• Ionization Suppression in the MS Source: Co-eluting compounds from your sample matrix are likely interfering with the ionization of Freon 216.

  • How to Confirm: The most definitive way is to perform a post-extraction spike . Analyze a blank matrix extract, then spike that same extract with a known concentration of Freon 216 and re-analyze. Compare the signal of this post-extraction spike to a standard of the same concentration prepared in a clean solvent. If the signal in the matrix extract is significantly lower (>20% difference), you have confirmed ion suppression.[2]

• Inefficient Extraction: The Freon 216 may not be effectively transferred from the sample matrix to the analysis phase (e.g., from soil into the headspace or solvent).

  • How to Confirm: Analyze a matrix spike . Add a known amount of Freon 216 to a blank sample before the extraction process. Process and analyze this spiked sample. If the recovery is low, but you have already ruled out ion suppression with a post-extraction spike, your extraction efficiency is the likely culprit.

Solutions:

• Improve Sample Cleanup: If suppression is confirmed, you need to remove the interfering compounds. While Freon 216 is volatile and extensive cleanup can lead to analyte loss, simple steps like using a solid-phase extraction (SPE) cartridge designed for VOCs can be effective for liquid samples.

• Optimize Sample Preparation: For soil samples, ensure you are following established methods like EPA Method 5035, which provides protocols for closed-system purge-and-trap to minimize analyte loss while ensuring efficient extraction.[5] For water samples, optimizing purge time and temperature in a purge-and-trap system (as in EPA Method 8260) can improve recovery.[6][7]

• Use a Compensation-Based Calibration Strategy: If cleanup is insufficient or impractical, you must compensate for the signal loss. The most effective strategies are:

  • Isotope Dilution Mass Spectrometry (IDMS): This is the gold standard.[8] An isotopically labeled version of Freon 216 is added to the sample at the very beginning. Since the labeled standard is chemically identical to the native analyte, it experiences the same extraction inefficiencies and ionization suppression, providing highly accurate correction.[9][10]

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is free of your analyte.[11][12] This ensures that your standards experience the same matrix effects as your samples, leading to more accurate quantification.

  • Method of Standard Additions: Add known amounts of a Freon 216 standard to several aliquots of your sample.[13][14] This method inherently corrects for matrix effects as the calibration is performed within the sample itself.

Q2: My results are inconsistent, and sometimes the signal for Freon 216 seems artificially high in my samples. What's going on?

A2: This points to signal enhancement , which is particularly common in GC analysis of complex samples.

Potential Causes & Diagnostic Steps:

• Matrix-Induced Enhancement: Active sites in your GC inlet liner or the front of your analytical column are being "shielded" by non-volatile, co-extracted matrix components. This prevents the thermal degradation or adsorption of Freon 216, leading to a larger, sharper peak compared to a clean solvent injection. This effect can be erratic as the "shielding" changes with each injection.

  • How to Confirm: Compare the peak area and shape of a Freon 216 standard in clean solvent versus one spiked into a blank matrix extract (a post-extraction spike). A significantly larger and/or sharper peak in the matrix extract confirms enhancement. You can also compare the slope of a solvent-based calibration curve to a matrix-matched curve; a steeper slope in the matrix-matched curve indicates enhancement.[15]

Solutions:

• Increase Inlet Maintenance: The buildup of matrix components is the root cause. Increase the frequency of replacing your GC inlet liner and trimming the front of your analytical column.

• Use an Inert Liner: Employ high-quality, deactivated (silanized) inlet liners to reduce the number of active sites available for analyte interaction.

• Use Matrix-Matched Calibration or Standard Additions: Just as with signal suppression, these calibration methods are highly effective at correcting for signal enhancement.[12][16] By preparing standards in the matrix, you ensure that the enhancement effect is consistent across both your calibrants and your unknown samples, canceling out the error.

Frequently Asked Questions (FAQs)

What exactly is Freon 216? Freon 216 is the trade name for Dichlorooctafluorobutane (C₄Cl₂F₈). It is a type of chlorofluorocarbon (CFC). Due to its chemical inertness and volatility, it requires sensitive analytical techniques for detection in environmental samples.

What is the difference between an internal standard and an isotopically labeled standard? An internal standard is a different chemical compound added to the sample to correct for variations in injection volume and instrument response. An isotopically labeled standard is a version of the analyte itself where some atoms have been replaced with their heavy isotopes (e.g., ¹³C for ¹²C). Labeled standards are far superior for correcting matrix effects because they behave almost identically to the native analyte during extraction, cleanup, and ionization.[10][17]

Can I just dilute my sample to eliminate matrix effects? Dilution can reduce the concentration of interfering matrix components, thereby lessening the matrix effect. However, it also dilutes your analyte, which may cause its concentration to fall below the limit of quantification (LOQ). Dilution can be a viable strategy for highly contaminated samples, but it is not a universal solution and its effectiveness must be validated.

When should I choose the Method of Standard Additions over Matrix-Matched Calibration? The Method of Standard Additions is ideal when you do not have access to a blank matrix (a sample of the same type that is known to be free of Freon 216).[13][14] It is, however, more labor-intensive as each individual sample requires multiple analyses. Matrix-matched calibration is more efficient for large batches of samples, provided a suitable blank matrix is available.[12][18]

Data & Strategy Summary

Table 1: Physicochemical Properties of Dichlorooctafluorobutane (Freon 216)

Property	Value
Chemical Formula	C₄Cl₂F₈
Molar Mass	270.93 g/mol
Boiling Point	~46-48 °C
Vapor Pressure	High
Water Solubility	Low

| Analysis Method | GC-MS |

Note: Properties can vary slightly between isomers.

Table 2: Comparison of Matrix Effect Compensation Strategies

Strategy	Principle	Pros	Cons	Best For
Improved Sample Cleanup	Removes interfering compounds before analysis.	Reduces instrument contamination; can allow for simpler calibration.	May lead to analyte loss; can be time-consuming.	Samples with known, removable interferences.
Matrix-Matched Calibration	Calibrants and samples have the same matrix, so effects are equalized.[12]	Highly effective; efficient for large sample batches.	Requires a verified "blank" matrix; a different matrix requires a new curve.	Routine analysis of many samples from a consistent matrix type.
Method of Standard Additions	A calibration curve is generated within each sample by "spiking" aliquots.[19]	Very accurate; does not require a blank matrix.[13]	Labor-intensive (multiple analyses per sample); consumes more sample.	Analyzing unique or complex samples where no blank matrix is available.

| Isotope Dilution | An isotopically labeled analog of the analyte is used as an internal standard.[8] | The "gold standard"; corrects for extraction loss and ionization effects simultaneously.[9] | Labeled standards can be expensive and may not be commercially available. | High-accuracy results are required; when cost is not the primary constraint. |

Visualized Workflows

General Analytical Workflow

The following diagram illustrates the key stages in the analysis of Freon 216 and highlights where matrix effects can be introduced and mitigated.

Caption: Workflow for Freon 216 analysis showing key mitigation points.

Troubleshooting Decision Tree

Use this flowchart to diagnose and select the appropriate corrective action when you suspect matrix effects are impacting your results.

Caption: Decision tree for troubleshooting matrix effects in GC-MS analysis.

Experimental Protocols

Protocol 1: Preparation of Matrix-Matched Standards (Soil)

This protocol describes how to create a set of calibration standards that account for matrix effects from a soil sample, based on principles from EPA methodologies.[11][20]

Objective: To create a calibration curve where the standards experience the same matrix effects as the unknown samples.

Materials:

• Verified blank soil (known to be free of Freon 216).

• Freon 216 standard stock solution in methanol.

• Methanol (pesticide residue grade).

• 40 mL VOA vials with septa caps.

• Analytical balance.

Procedure:

• Prepare Blank Matrix Extract:

  • Weigh 10 g of the blank soil into a 40 mL VOA vial.

  • Add 10 mL of methanol.

  • Seal the vial and vortex/shake vigorously for 2 minutes to extract the matrix components.

  • Allow the soil to settle, or centrifuge the vial to clarify the supernatant.

  • This methanol supernatant is your blank matrix extract .

• Prepare Calibration Standards:

  • Label a series of VOA vials for your calibration levels (e.g., Blank, 1, 5, 10, 50, 100 ng/mL).

  • To each vial, add an aliquot of the blank matrix extract (e.g., 990 µL).

  • Spike each vial with the appropriate volume of your Freon 216 stock solution to achieve the target concentrations. For the blank, add only methanol.

  • Ensure the final volume is the same in all vials (e.g., 1 mL).

  • These are your matrix-matched calibration standards. Analyze them using the same GC-MS method as your unknown samples.

QC Check: Prepare one calibration standard in clean methanol at a mid-range concentration. A significant difference in response factor compared to the equivalent matrix-matched standard confirms the presence of a matrix effect.

Protocol 2: Method of Standard Additions (Aqueous Sample)

This protocol outlines the procedure for quantifying Freon 216 in a water sample when a blank matrix is unavailable.[13][21][22]

Objective: To perform a quantitative analysis by creating a calibration curve within the sample itself, thereby negating constant multiplicative matrix effects.

Materials:

• Water sample with unknown Freon 216 concentration.

• Freon 216 standard solution.

• Autosampler vials or purge-and-trap sparging vessels.

• Micropipettes.

• Reagent water.

Procedure:

• Initial Analysis: First, analyze the unknown sample to get an estimate of the Freon 216 concentration. This will help you select appropriate spiking levels.

• Prepare Vials: Label at least four vials.

  • Vial 0: Add a precise volume of your unknown sample (e.g., 5.0 mL). Do not add any standard.

  • Vial 1, 2, 3...: Add the same precise volume of your unknown sample to each vial (e.g., 5.0 mL).

• Spike the Vials:

  • Add increasing, known amounts of the Freon 216 standard to Vials 1, 2, and 3. The amounts should be chosen to bracket and extend beyond the estimated concentration from Step 1 (e.g., add amounts equivalent to 0.5x, 1.0x, and 2.0x the estimated sample concentration).

  • Note: Use small volumes of a concentrated standard to avoid significantly changing the sample matrix.

• Analysis: Analyze all four vials (the unspiked sample and the three spiked samples) using your established GC-MS method.

• Data Analysis:

  • Plot the measured signal (peak area) on the y-axis against the concentration of the added standard on the x-axis.

  • Perform a linear regression on the data points.

  • Extrapolate the line back to the x-intercept (where y=0). The absolute value of the x-intercept is the concentration of Freon 216 in the original, unspiked sample.[19]

QC Check: The linear regression should have a correlation coefficient (r²) of >0.99. A poor correlation may indicate a non-linear detector response or issues with the spiking procedure.

References

Click to expand

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Relationship between the matrix effect and the physicochemical properties of analytes in gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. epa.gov [epa.gov]
• 6. teklabinc.com [teklabinc.com]
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Reference Data & Comparative Studies

validation of 1,2-Dichlorohexafluoropropane as an atmospheric tracer

Validation of 1,2-Dichlorohexafluoropropane (CFC-216ba) as an Atmospheric Tracer: A Comparative Technical Guide

Executive Summary: The Case for CFC-216ba

In the high-stakes arena of atmospheric dynamics and climate modeling, the "Age of Air" is a critical metric used to assess stratospheric circulation and the transport of pollutants.[1] While Sulfur Hexafluoride (

) has long been the gold standard, its limitations—specifically a mesospheric sink and non-linear growth rates—necessitate complementary tracers.

This guide validates 1,2-Dichlorohexafluoropropane (CFC-216ba) as a high-fidelity atmospheric tracer.[2] Unlike generic chlorofluorocarbons, CFC-216ba offers a unique combination of extreme stability (stratospheric lifetime ~135 years) and a distinct emission history, making it an indispensable tool for resolving the "tail" of age spectra in older air masses.

For the Pharmaceutical & Analytical Scientist: While primarily an atmospheric tool, the validation protocols detailed here—involving sub-ppq (parts per quadrillion) detection limits, isomer resolution, and cryogenic pre-concentration—represent the pinnacle of trace gas analysis. These methodologies are directly transferable to ultra-trace impurity profiling and leak detection in high-purity pharmaceutical manufacturing environments.[2]

Chemical Profile & Stability

CFC-216ba is a fully halogenated propane derivative.[2] Its resistance to tropospheric hydroxyl (

) radicals allows it to survive transport into the stratosphere, where it is eventually photolyzed.

Property	Specification	Relevance to Tracing
IUPAC Name	1,2-Dichloro-1,1,2,3,3,3-hexafluoropropane	Precise isomer identification is critical; often co-elutes with CFC-216ca.[2]
Formula		High fluorine content confers stability.[2]
CAS Number	661-97-2	Unique identifier for regulatory compliance.[2][3]
Boiling Point	33–34 °C	Volatile enough for gas phase transport; condensable for cryogenic trapping.[2]
Atmospheric Lifetime	~135 years (Stratospheric)	Long enough to trace global circulation without rapid degradation.[2]
ODP	~1.0 (CFC-11 eq.)[2][4]	High Ozone Depletion Potential; strictly regulated under Montreal Protocol.[2]

Comparative Analysis: CFC-216ba vs. Established Tracers

The following table contrasts CFC-216ba with the industry standard (

) and a common perfluorocarbon (PFC).

Table 1: Tracer Performance Metrics

Feature	CFC-216ba (Target)	Sulfur Hexafluoride ( )	PFC (e.g., PMCH)
Primary Loss Mechanism	Stratospheric Photolysis (UV)	Mesospheric Electron Attachment	Thermal Decomposition (Very Slow)
Atmospheric Lifetime	~135 Years	~1,278 - 3,200 Years	>2,000 Years
Growth Curve	Peaked ~1990s, now declining	Monotonic Increase (Linear)	Monotonic Increase
Analytical Challenge	Isomer Separation (ba vs ca)	Background Contamination	Extremely Low Solubility
Detection Limit (LOD)	~0.01 ppq	~0.05 fmol/kg	~0.1 fmol/L
Key Advantage	Dates "Old Air" : Declining curve resolves ages where is ambiguous.[2]	Simplicity : Linear growth makes "mean age" calculation easy.[2]	Inertness : No biological or chemical sinks.[2]

Expert Insight: Relying solely on

biases age estimates in the upper stratosphere due to its destruction by electron attachment in the mesosphere. CFC-216ba, degraded primarily by UV photolysis, provides a necessary correction factor, validating transport models in regions where data becomes unreliable.[2]

Experimental Validation Protocol

To validate CFC-216ba as a tracer, one must establish a Self-Validating Analytical System .[2] This protocol ensures that the detected signal is genuine CFC-216ba and not an interferent or isomer (CFC-216ca).[2]

Phase 1: Sampling Integrity (The Chain of Custody)

• Container: 3-L Silco-containers (Restek Corp) or electrochemically passivated stainless steel tanks (Rasmussen type).

• Passivation: Essential to prevent surface adsorption of halogenated compounds.[2]

• Pressure: Samples compressed to ~30 atm using metal bellows pumps (avoiding rubber seals which absorb CFCs).[2]

Phase 2: Analytical Workflow (GC-MS)

• Pre-concentration:

  • Drying: Pass sample through Magnesium Perchlorate (

    ) to remove moisture.[2]

  • Trapping: Cryogenic concentration (cold trap at -150°C) to accumulate trace gases.[2]

  • Desorption: Rapid heating injects the plug onto the GC column.[2]

• Chromatographic Separation (The Critical Step):

  • Challenge: CFC-216ba and CFC-216ca elute almost simultaneously on standard columns.

  • Solution: Use a 60-meter capillary column (e.g., DB-5ms or equivalent) to achieve baseline resolution.

  • Retention Time: CFC-216ba elutes at ~20.45 min; CFC-216ca at ~20.54 min (system dependent).[2][4]

• Mass Spectrometry (Detection):

  • Mode: Electron Impact (EI) - Selected Ion Recording (SIR).[2][4]

  • Target Ion: m/z 185.0 (

    fragment).[2]

  • Resolution: High sensitivity trisector MS tuned to mass resolution >1000.

Phase 3: Data Validation (QA/QC)

• Linearity: 5-point calibration curve using gravimetrically prepared standards (AGAGE scale).

• Precision: Replicate injections of air standards must yield <2% RSD.[2]

• Blank Check: Injection of purified Helium/Zero Air must show zero signal at m/z 185.0 to confirm no memory effects.

Visualizing the Validation Logic

Diagram 1: High-Sensitivity Analytical Workflow

This flowchart illustrates the self-validating pathway from sample collection to isomer-specific detection.[2]

Caption: Workflow for resolving CFC-216ba from interferents using cryo-focusing and high-resolution GC-MS.

Diagram 2: Atmospheric Transport & Loss

Understanding the "Life Cycle" of the tracer is essential for interpreting the data.

Caption: The atmospheric lifecycle of CFC-216ba, highlighting its stability in the troposphere and destruction in the stratosphere.

Regulatory & Environmental Context

While CFC-216ba is a powerful scientific tool, it is a Class I Ozone Depleting Substance.[2]

• Montreal Protocol: Production is banned globally.[2] Current atmospheric levels are remnants of historical emissions.[2]

• GWP: High Global Warming Potential (100-yr GWP > 1000, exact value varies by model but is significant due to C-F bonds).[2]

• Usage: Research use only. Any new synthesis or usage requires strict exemptions.[2]

References

• Atmospheric Abundances, Trends and Emissions of CFC-216ba and CFC-216ca. Source: MDPI / University of East Anglia [Link][2]

• Atmospheric Lifetime and Global Warming Potential of Sulfur Hexafluoride. Source: Atmospheric Chemistry and Physics (ACP) [Link][2]

• Observations of CFCs and SF6 as Ocean Tracers. Source: Annual Review of Marine Science [Link][2][5]

• NIST Chemistry WebBook: 1,2-Dichlorohexafluoropropane. Source: National Institute of Standards and Technology [Link][2][6]

• CFCs and SF6 for Groundwater Dating: A SWOT Analysis. Source: NERC / British Geological Survey [Link][2]

Sources

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• 2. 1,3-Dichloro-1,1,2,2,3,3-hexafluoropropane | C3Cl2F6 | CID 69580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,2-DICHLOROHEXAFLUOROPROPANE - Safety Data Sheet [chemicalbook.com]
• 4. Atmospheric Abundances, Trends and Emissions of CFC-216ba, CFC-216ca and HCFC-225ca [mdpi.com]
• 5. Observations of CFCs and SF6 as ocean tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1,2-Dichlorohexafluoropropane [webbook.nist.gov]

A Senior Application Scientist's Guide to Validating Polymer Swelling Properties: A Comparative Analysis Featuring 1,2-Dichlorohexafluoropropane

Authored for Researchers, Scientists, and Drug Development Professionals

The swelling behavior of a polymer is a critical determinant of its performance, particularly in applications such as controlled drug delivery, tissue engineering, and diagnostics. The extent and rate of swelling can dictate the release kinetics of a therapeutic agent, the biocompatibility of an implant, and the sensitivity of a sensor. Accurate and reliable validation of these swelling properties is therefore paramount. This guide provides an in-depth comparison of methodologies for characterizing polymer swelling, with a specific focus on the utility of 1,2-dichlorohexafluoropropane, benchmarked against established and alternative techniques.

The Fundamental Science of Polymer Swelling

At its core, polymer swelling is a kinetic process governed by the interplay of mass transport and mechanical deformation.[1] When a crosslinked polymer is exposed to a thermodynamically compatible solvent, solvent molecules diffuse into the polymer network. This influx of solvent is driven by the thermodynamic imperative to maximize the entropy of mixing between the polymer chains and the solvent molecules.

This process is elegantly described by the Flory-Huggins theory, which considers the Gibbs free energy of mixing.[2][3] The swelling process continues until the osmotic pressure driving the solvent into the network is counterbalanced by the elastic retractive force of the stretched polymer chains.[3][4] The equilibrium swelling state is influenced by several factors, including the polymer-solvent interaction parameter (Flory-Huggins χ), the crosslink density of the polymer network, and the properties of the solvent.[5] A lower χ parameter, indicating greater "happiness" or compatibility between the polymer and solvent, results in a higher degree of swelling.[5]

1,2-Dichlorohexafluoropropane: A Niche Porogen for Swelling Validation

While not a conventional swelling agent for many polymers due to its fluorinated nature, 1,2-dichlorohexafluoropropane can serve a unique role as a porogen during polymer synthesis. A porogen is a solvent used during polymerization to create a porous structure within the final polymer matrix.[6][7] This porous architecture is critical as it directly influences the swelling kinetics and equilibrium swelling ratio of the polymer in its intended application environment (e.g., aqueous media for hydrogels).

The rationale for using a specific porogen like 1,2-dichlorohexafluoropropane lies in its Hansen Solubility Parameters (HSP). HSP is a system that breaks down the total Hildebrand solubility parameter into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[8][9] For a porogen to be effective, its HSP should be sufficiently different from that of the polymer to induce phase separation during polymerization, yet compatible enough to form a stable pre-polymerization mixture. This controlled phase separation results in the formation of pores as the porogen is later removed.

The validation of swelling properties in a polymer synthesized using 1,2-dichlorohexafluoropropane would therefore involve a two-stage process:

• Porogen Removal: Ensuring the complete removal of 1,2-dichlorohexafluoropropane from the polymer matrix after synthesis, typically through vacuum drying.

• Swelling in Application-Relevant Media: Characterizing the swelling behavior of the now-porous polymer in the solvent of interest (e.g., water, phosphate-buffered saline).

The workflow for this validation process can be visualized as follows:

Caption: Workflow for synthesizing a porous polymer using a porogen and subsequent validation of its swelling properties.

Comparative Methodologies for Swelling Validation

The choice of method to validate polymer swelling depends on the desired precision, the nature of the polymer, and the experimental conditions. Below is a comparison of common techniques.

Gravimetric Method

The gravimetric method is the most common and straightforward technique for determining the swelling ratio. It relies on measuring the weight of the polymer before and after swelling.

Experimental Protocol:

• Prepare polymer samples of known initial dry weight (W_d). This is often achieved by drying the polymer in a vacuum oven until a constant weight is achieved.[10]

• Immerse the dry polymer samples in the solvent of interest at a controlled temperature.

• At predetermined time intervals, remove a sample from the solvent, gently blot the surface with a lint-free cloth to remove excess solvent, and immediately weigh the swollen sample (W_s).[10]

• Continue this process until the swollen weight remains constant, indicating that equilibrium swelling has been reached.

• The swelling ratio (SR) is typically calculated as the percentage increase in weight: SR (%) = [(W_s - W_d) / W_d] * 100.[11]

Causality Behind Experimental Choices:

• Drying to a constant weight: This ensures an accurate baseline for the initial polymer mass, free from any residual solvent or moisture.

• Controlled temperature: Swelling is a temperature-dependent process; maintaining a constant temperature is crucial for reproducibility.

• Blotting excess surface solvent: This step is critical for accuracy, as surface droplets can significantly inflate the measured swollen weight.[12] However, it must be done carefully and consistently to avoid compressing the swollen polymer and expelling absorbed solvent.

The ASTM D570 standard provides a formalized procedure for determining the water absorption of plastics, which is a specific application of the gravimetric method.[10][11][13][14][15]

Volumetric and Dimensional Analysis

This method involves measuring the change in the physical dimensions or volume of the polymer upon swelling.

Experimental Protocol:

• Measure the initial dimensions (e.g., diameter, thickness) or volume of the dry polymer sample.

• Immerse the sample in the chosen solvent.

• At various time points, remove the sample and measure its dimensions using calipers or a microscope with a calibrated stage.

• The volumetric swelling ratio (Q) can be calculated from the ratio of the swollen volume (V_s) to the dry volume (V_d): Q = V_s / V_d.[16]

Causality Behind Experimental Choices:

• Direct measurement: This method provides a direct assessment of the physical expansion of the polymer network.

• Microscopy: For small or irregularly shaped samples, microscopy allows for more accurate dimensional measurements.

Interferometric Method

Interferometry is a high-precision optical technique that can be used to study the kinetics of polymer swelling in real-time.[17]

Experimental Protocol:

• A thin film of the polymer is placed in a wedge-shaped interferometer cell.

• Solvent is introduced, and as it diffuses into the polymer, the refractive index of the swollen layer changes.

• This change in refractive index causes a shift in the interference fringes, which can be continuously monitored.

• The analysis of these interferograms allows for the determination of the concentration profile of the solvent within the polymer and the diffusion coefficient.[17][18]

Causality Behind Experimental Choices:

• High sensitivity: This method is extremely sensitive to small changes in the refractive index, providing detailed information about the diffusion process.

• Non-invasive: It is a non-destructive technique that allows for continuous monitoring of the swelling process.

Rheological Analysis

Rheology, the study of the flow and deformation of matter, can provide insights into the mechanical properties of a polymer as it swells.

Experimental Protocol:

• The polymer sample is placed in a rheometer.

• The solvent is introduced, and the changes in the storage modulus (G') and loss modulus (G'') are monitored over time.

• The storage modulus, which represents the elastic response of the material, typically decreases as the polymer swells and becomes softer.[19]

Causality Behind Experimental Choices:

• Mechanical properties: This method directly links the swelling behavior to changes in the mechanical integrity of the polymer.

• Viscoelastic behavior: It provides information on the viscoelastic properties of the swollen polymer network.[19]

Head-to-Head Comparison of Validation Methods

The selection of a suitable validation method requires a careful consideration of the specific research question and the available resources.

Method	Principle	Advantages	Disadvantages	Best Suited For
Gravimetric	Weight change	Simple, low cost, widely applicable.[12][20]	Can be labor-intensive for kinetic studies, susceptible to errors from surface moisture.[12]	Routine quality control, equilibrium swelling studies.
Volumetric/Dimensional	Change in physical size	Direct measurement of expansion, good for anisotropic swelling.	Less accurate for small or irregular samples, can be difficult to measure precisely.	Characterizing hydrogels and other soft polymers that undergo significant size changes.
Interferometric	Change in refractive index	High precision, provides detailed kinetic data and diffusion coefficients.[17]	Requires specialized equipment, limited to thin film samples.	In-depth mechanistic studies of swelling kinetics.
Rheological	Change in mechanical properties	Provides information on the mechanical integrity of the swollen polymer.[19]	Indirect measure of swelling, requires a rheometer.	Correlating swelling with the mechanical performance of the polymer.

Data Presentation and Interpretation

The data obtained from swelling experiments are typically presented as a swelling curve, which plots the swelling ratio as a function of time.[12] From this curve, several key parameters can be extracted:

• Equilibrium Swelling Ratio (ESR): The maximum swelling ratio achieved when the polymer is saturated with the solvent.

• Swelling Rate: The initial slope of the swelling curve, which reflects how quickly the polymer absorbs the solvent.

• Diffusion Coefficient: A measure of the rate of solvent transport through the polymer network, which can be calculated by fitting the swelling data to appropriate diffusion models.[1]

The swelling kinetics can provide insights into the mechanism of solvent transport. For instance, Fickian diffusion is characterized by a swelling rate that is proportional to the square root of time.[5]

The relationship between these methods can be visualized as follows:

Caption: Relationship between different swelling validation methods and their primary data outputs.

Conclusion and Recommendations

The validation of polymer swelling properties is a critical step in the development of advanced materials for a wide range of applications. While 1,2-dichlorohexafluoropropane plays a specialized role as a porogen in creating polymers with controlled porosity, the subsequent characterization of swelling relies on a suite of established techniques.

For routine analysis and quality control, the gravimetric method offers a robust and cost-effective solution. For applications where the physical dimensions of the polymer are critical, volumetric analysis provides direct and intuitive data. For researchers seeking a deeper understanding of the underlying transport phenomena, interferometry offers unparalleled precision. Finally, when the mechanical performance of the swollen polymer is of primary concern, rheological analysis is the method of choice.

Ultimately, a multi-faceted approach, potentially combining a simple method like gravimetry with a more advanced technique, will provide the most comprehensive and reliable validation of a polymer's swelling properties, ensuring its suitability for its intended application.

References

• Abbott, S. (n.d.). Polymer Swelling. Practical Solubility Science. Retrieved from [Link]

• Bajpai, A. K., & Gupta, R. (2007). Investigation of Swelling Behavior and Mechanical Properties of a pH-Sensitive Superporous Hydrogel Composite. Iranian Journal of Pharmaceutical Research, 6(3), 169-178.
• Barbu, A., et al. (2021). Evaluation of the Swelling Properties and Sorption Capacity of Maltodextrin-Based Cross-Linked Polymers. Polymers, 13(21), 3737.
• Che, F., et al. (2012). Swelling kinetics of polymer gels: comparison of linear and nonlinear theories.
• Dammak, M., et al. (2021). Experimentation, identification, and simulation of polymer swelling at extrusion die outlets. Journal of Applied Polymer Science, 138(48), 51433.
• Hajtáš, J., & Slobodian, P. (2014). The Measurement of Polymer Swelling Processes by an Interferometric Method and Evaluation of Diffusion Coefficients. Polymers, 6(10), 2588-2599.
• Krochmal, B., & Sadowski, Z. (2018). Porogenic Solvents in Molecularly Imprinted Polymer Synthesis: A Comprehensive Review of Current Practices and Emerging Trends.
• Li, J., et al. (2008). STUDY ON THE GRAVIMETRIC MEASUREMENT OF THE SWELLING BEHAVIORS OF POLYMER FILMS. Journal of the Chilean Chemical Society, 53(3), 1543-1547.

• ASTM International. (2018). Standard Test Method for Water Absorption of Plastics (D570-98(2018)). Retrieved from [Link]

• Singh, N., et al. (2013). Influence of porogens on the specific recognition of molecularly imprinted poly(acrylamide-co-ethylene glycol dimethacrylate). Journal of Molecular Recognition, 26(11), 531-539.

• Request PDF. (n.d.). Study on the gravimetric measurement of the swelling behaviors of polymer films. Retrieved from [Link]

• ResearchGate. (n.d.). Standard Test Method for - Water Absorption of Plastics1. Retrieved from [Link]

• R Discovery. (n.d.). Experimentation, identification, and simulation of polymer swelling at extrusion die outlets. Retrieved from [Link]

• Fiveable. (n.d.). Flory-Huggins theory. Retrieved from [Link]

• Zhang, J., et al. (2011). Swelling kinetics of polymer gels: Comparison of linear and nonlinear theories. Journal of the Mechanics and Physics of Solids, 59(1), 1-14.

• Abbott, S. (n.d.). HSP Basics. Practical Solubility Science. Retrieved from [Link]

• Royal Society of Chemistry. (2012). Swelling kinetics of polymer gels: comparison of linear and nonlinear theories. Retrieved from [Link]

• Anseth, K., & Peppas, N. (n.d.). Swelling. Hydrogel Design. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Emerging Trends in Porogens toward Material Fabrication: Recent Progresses and Challenges. Retrieved from [Link]

• Wewire. (2014). ASTM D 570 Standard Test Method for Water Absorption of Plastics- Testing Equipment. Retrieved from [Link]

• ResearchGate. (n.d.). study on the gravimetric measurement of the swelling behaviors of polymer films. Retrieved from [Link]

• van der Kooij, H. M., et al. (2006). Flory-Huggins swelling of polymer Bragg mirrors. Applied Physics Letters, 89(16), 163113.

• Intertek. (n.d.). Water Absorption ASTM D570. Retrieved from [Link]

• ResearchGate. (n.d.). Hansen solubility parameters (δ D , δ P , δ H in MPa 1/2 ) of four.... Retrieved from [Link]

• MDPI. (2022). Swelling Behavior of Anionic Hydrogels: Experiments and Modeling. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) The Measurement of Polymer Swelling Processes by an Interferometric Method and Evaluation of Diffusion Coefficients. Retrieved from [Link]

• CORE. (n.d.). Porous polymer particles – A comprehensive guide to synthesis, characterization, functionalization and applications. Retrieved from [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental investigation of water-swelling characteristics of polymer materials for tunnel sealing gasket. Retrieved from [Link]

• Micom Laboratories. (n.d.). ASTM D570 water absorption testing of plastics. Retrieved from [Link]

• Rodriques, S. (2016). Swelling of Hydrogels. MIT. Retrieved from [Link]

• YouTube. (2020). Lecture 3: Flory Full Free Energy Calculation for Polymer Swelling. Retrieved from [Link]

• MDPI. (2019). The Effect of Different Porogens on Porous PMMA Microspheres by Seed Swelling Polymerization and Its Application in High-Performance Liquid Chromatography. Retrieved from [Link]

• The Royal Society of Chemistry. (2015). Supporting Information for - Fast & Scalable Pattern Transfer via Block Copolymer Nanolithography. Retrieved from [Link]

• Stenutz. (n.d.). Hansen solubility parameters. Retrieved from [Link]

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• 2. fiveable.me [fiveable.me]
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• 5. Polymer Swelling | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
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• 8. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
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Comparative Guide: Solvent Effects of 1,2-Dichlorohexafluoropropane (R-216) vs. Fluorinated Alternatives

The following technical guide compares the solvent effects of 1,2-Dichlorohexafluoropropane (R-216) with other fluorinated solvents, focusing on its physicochemical properties, unique "fluorous" solvation mechanisms, and applications in drug development and synthesis.

[1]

Executive Summary & Chemical Identity

1,2-Dichlorohexafluoropropane (CAS: 661-97-2), commonly known as CFC-216ba or R-216 , is a chlorofluorocarbon solvent historically valued for its unique position between conventional organic solvents and perfluorinated fluids.[1] Unlike protic fluorinated solvents like Hexafluoroisopropanol (HFIP), R-216 is aprotic and non-polar , making it a benchmark for "fluorous" phase chemistry.[1]

• Primary Utility: Solubilization of highly fluorinated intermediates, fluorous-tagged reagents, and use as an inert reaction medium for halogenation.[1]

• Critical Constraint: As a Class I Ozone Depleting Substance (ODS), its use is restricted under the Montreal Protocol.[1] Modern research often utilizes it only in closed-loop systems or substitutes it with Hydrofluoroethers (HFEs).[1]

Physicochemical Comparison

The table below contrasts R-216 with common fluorinated solvents used in pharmaceutical research.

Property	1,2-Dichlorohexafluoropropane (R-216)	Hexafluoroisopropanol (HFIP)	Perfluorohexane (FC-72)	Dichloromethane (DCM)
Structure
Solvent Type	Aprotic, Fluorous-Hybrid	Protic, Polar	Aprotic, Perfluorous	Aprotic, Organic
Boiling Point	33–34 °C	58 °C	56 °C	40 °C
Density (g/mL)	~1.30	1.59	1.68	1.33
Polarity ( )	33.6 kcal/mol (Low)	65.3 kcal/mol (High)	~30 kcal/mol (Very Low)	40.7 kcal/mol
H-Bond Donor	None	Strong ( )	None	Weak
Solubilization	Fluorous tags, Halogenated oils	Peptides, Polar organics	Perfluorocarbons only	General organics

Key Technical Insight: The "Chlorine Effect"

R-216 differs from pure perfluorocarbons (like FC-72) due to its chlorine atoms.[1] While perfluorocarbons are extremely non-polarizable and often immiscible with almost everything (including many organic solvents), the chlorine atoms in R-216 increase its polarizability .[1] This allows R-216 to dissolve semi-fluorinated molecules (e.g., fluorous-tagged protecting groups) more effectively than FC-72, while still maintaining a distinct phase from water and standard organic solvents.[1]

Deep Dive: Solvent Mechanisms

A. The Fluorous Phase vs. The Protic Phase

The solvent effect of R-216 is defined by the "Like Dissolves Like" principle applied to fluorine content.

• R-216 (Fluorous Effect): The electron-withdrawing fluorine shell creates a "non-stick" solvent cage.[1] It does not stabilize ions or form hydrogen bonds.[1] It is ideal for Fluorous Biphasic Catalysis (FBC) , where a catalyst with a long perfluoroalkyl tag (

  ) is dissolved in R-216.[1] The catalyst remains in the R-216 layer, while reactants partition from an organic layer (e.g., Toluene).[1]

• HFIP (Solvophobic Effect): In contrast, HFIP is a potent hydrogen bond donor.[1] It solvates lone pairs on carbonyls or amides, stabilizing helical structures in peptides.[1] It is a "high ionizing" solvent, promoting

  reactions by stabilizing leaving groups.[1]

B. Diagram: Solvent Polarity & Phase Behavior

The following diagram illustrates where R-216 sits in the solvent landscape relative to miscibility.[1]

[1]

Experimental Protocols

Protocol 1: Fluorous Solid-Phase Extraction (F-SPE)

This workflow uses the solvent effect of R-216 (or its HFE equivalent) to purify reaction mixtures containing a fluorous-tagged compound.[1]

Objective: Isolate a fluorous-tagged product from non-fluorinated impurities. Materials: Fluorous Silica Gel, Methanol (fluorophobic), R-216 (fluorophilic).[1]

• Loading: Dissolve the crude reaction mixture in a minimum volume of DMF or THF. Load onto a Fluorous Silica Gel cartridge.

• Fluorophobic Wash: Elute with 80% Methanol / 20% Water .[1]

  • Mechanism: The non-fluorinated impurities partition into the polar mobile phase and wash off.[1] The fluorous-tagged product interacts strongly with the fluorous silica stationary phase (Fluorous interaction).[1]

• Fluorophilic Elution: Switch solvent to 100% R-216 (or HFE-7100).

  • Mechanism: R-216 competes with the stationary phase, dissolving the fluorous tag and eluting the pure product.[1]

• Concentration: Evaporate the R-216 (bp 33°C) under reduced pressure to recover the purified tagged compound.

Protocol 2: Biphasic Reaction Setup

Objective: Run a reaction where the catalyst is recycled in the fluorous phase.

• Phase Preparation:

  • Phase A (Fluorous): Dissolve 5 mol% of fluorous-tagged catalyst (e.g.,

    -Tin Hydride) in R-216 (2 mL).

  • Phase B (Organic): Dissolve reactants (substrate + reagent) in Toluene (2 mL).

• Reaction: Mix Phase A and Phase B. Heat to 80°C.

  • Note: At elevated temperatures, R-216 and Toluene may become miscible (homogeneous), increasing reaction rate.[1]

• Separation: Cool the mixture to room temperature.

  • Effect: The system separates back into two phases.[1] The catalyst retreats into the dense bottom layer (R-216), while the product remains in the top organic layer (Toluene).

• Extraction: Syringe off the top layer for workup.[1] The bottom R-216 layer containing the catalyst can be reused.[1]

Regulatory & Safety Profile

Researchers must be aware of the environmental and safety implications of using R-216.

• Ozone Depletion: R-216 is a Class I Ozone Depleting Substance .[1] Its production and import are generally banned under the Montreal Protocol, except for essential uses or feedstock applications.[1]

• Modern Replacements: For non-critical applications, Hydrofluoroethers (HFEs) such as HFE-7100 (

  ) or HFE-7200 are the standard replacements.[1] They offer similar boiling points and fluorous solubility without the ozone depletion potential.[1]

• Toxicity: Like many CFCs, R-216 can cause cardiac sensitization and asphyxiation at high concentrations.[1] It is chemically inert and generally low in acute toxicity, but vapors are heavier than air.[1]

References

• National Institute of Standards and Technology (NIST) . 1,2-Dichlorohexafluoropropane Thermophysical Properties. NIST Chemistry WebBook, SRD 69.[1][2] Available at: [Link]

• PubChem . 1,2-Dichlorohexafluoropropane Compound Summary. National Library of Medicine.[1] Available at: [Link]

• Reichardt, C. Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH, 2003.[1] (Referenced for

  polarity scales).

• Gladysz, J. A., & Curran, D. P. Fluorous Chemistry. Tetrahedron, 2002.[1] (Standard reference for fluorous biphasic catalysis principles).

• Environmental Protection Agency (EPA) .[1] Ozone-Depleting Substances (ODS) - Class I Substances.[1] Available at: [Link]

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• 2. 1,2-Dichlorohexafluoropropane [webbook.nist.gov]

A Researcher's Guide to the Spectroscopic Analysis of 1,2-Dichlorohexafluoropropane: Accuracy Assessment and Comparative Analysis

For researchers, scientists, and professionals in drug development, the precise characterization of chemical compounds is paramount. This guide provides an in-depth analysis of the spectroscopic data for 1,2-Dichlorohexafluoropropane (C₃Cl₂F₆), a halogenated propane of significant interest. We will delve into the nuances of its infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) spectra, offering a comparative analysis with structurally similar alternatives and presenting a framework for rigorous accuracy assessment. Our focus is on not just the "what" but the "why" of the experimental choices, ensuring a trustworthy and scientifically sound approach to spectroscopic validation.

The Structural Context: Conformational Isomers and Their Spectroscopic Impact

1,2-Dichlorohexafluoropropane is a molecule with rotational freedom around its carbon-carbon bonds, leading to the existence of different conformational isomers.[1][2] The relative populations of these conformers can be influenced by temperature and the physical state of the sample (gas, liquid, or solid), which in turn affects the observed spectroscopic features. Understanding these conformational dynamics is crucial for accurate spectral interpretation and assignment.

Vibrational Spectroscopy: A Tale of Two Techniques

Infrared (IR) and Raman spectroscopy are powerful, non-destructive techniques that probe the vibrational modes of a molecule.[3] While both provide a "fingerprint" of the compound, they are governed by different selection rules. IR spectroscopy measures the absorption of infrared radiation by molecular vibrations that cause a change in the dipole moment. In contrast, Raman spectroscopy measures the inelastic scattering of monochromatic light, with active vibrations causing a change in the polarizability of the molecule. For a molecule like 1,2-dichlorohexafluoropropane, which possesses a center of symmetry in some of its conformations, the rule of mutual exclusion may apply, meaning that vibrations that are IR active may be Raman inactive, and vice versa.[3]

Infrared (IR) Spectroscopy

The gas-phase IR spectrum of 1,2-Dichlorohexafluoropropane, available from the NIST Chemistry WebBook, exhibits strong absorption bands characteristic of C-F and C-Cl stretching vibrations.[4] The complexity of the spectrum in the fingerprint region (below 1500 cm⁻¹) is indicative of the various bending and stretching modes within the molecule.

Raman Spectroscopy

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Fluorine Environment

¹⁹F NMR spectroscopy is an exceptionally sensitive technique for characterizing organofluorine compounds due to the 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus.[5] The chemical shifts and coupling constants in the ¹⁹F NMR spectrum of 1,2-Dichlorohexafluoropropane provide detailed information about the electronic environment of each fluorine atom and their spatial relationships with neighboring atoms.

Comparative Spectroscopic Analysis: Distinguishing Isomers

The accurate identification of 1,2-Dichlorohexafluoropropane necessitates a comparative analysis with its isomers and other structurally related compounds. Subtle differences in molecular symmetry and the positions of the halogen atoms lead to distinct spectroscopic signatures.

Compound	Key Distinguishing Spectroscopic Features
1,2-Dichlorohexafluoropropane	Complex vibrational spectra due to lower symmetry in most conformations. ¹⁹F NMR will show multiple distinct fluorine environments.
1,3-Dichloro-1,1,2,2,3,3-hexafluoropropane	Likely to exhibit a simpler vibrational spectrum due to higher symmetry. The ¹⁹F NMR spectrum will reflect the more symmetric arrangement of fluorine atoms.
2,2-Dichloro-1,1,1,3,3,3-hexafluoropropane	Possesses a C₂ axis of symmetry, leading to fewer IR and Raman active bands compared to the 1,2-isomer. The ¹⁹F NMR will show a single resonance for the two CF₃ groups.
1,1,1,2,3,3-Hexafluoropropane	The absence of chlorine atoms will result in the disappearance of C-Cl vibrational modes and a significantly different pattern in the vibrational spectra. The ¹⁹F NMR will be distinct due to the presence of C-H bonds.

The Cornerstone of Confidence: Accuracy Assessment of Spectroscopic Data

Ensuring the accuracy of spectroscopic data is a critical step in any scientific investigation.[6] This involves a multi-faceted approach that combines experimental validation with statistical analysis.

Experimental Validation Workflow

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Conformational Isomers of Propane - Chemistry Steps [chemistrysteps.com]
• 3. hulis.free.fr [hulis.free.fr]
• 4. 1,2-Dichlorohexafluoropropane [webbook.nist.gov]
• 5. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 6. tandfonline.com [tandfonline.com]

A Comparative Guide to the Safe Handling of 1,2-Dichlorohexafluoropropane and Its Alternatives in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of laboratory research and pharmaceutical development, the selection of appropriate solvents and reagents is paramount, not only for the success of experimental outcomes but also for ensuring the safety of personnel and minimizing environmental impact. This guide provides a comprehensive analysis of the safety protocols for handling 1,2-Dichlorohexafluoropropane, a compound historically used in various applications, and compares its performance and safety profile with modern, more sustainable alternatives. As Senior Application Scientists, our goal is to equip you with the necessary data and insights to make informed decisions that uphold the principles of scientific integrity, safety, and environmental stewardship.

Understanding 1,2-Dichlorohexafluoropropane: Properties and Hazards

1,2-Dichlorohexafluoropropane, also known as CFC-216, is a chlorofluorocarbon (CFC) that has been utilized for its specific solvent properties. However, its chemical composition, which includes chlorine, fluorine, and carbon, places it in a category of substances with significant environmental repercussions.

Chemical and Physical Properties

Property	1,2-Dichlorohexafluoropropane
Chemical Formula	C₃Cl₂F₆
Molar Mass	220.93 g/mol
Boiling Point	35.5 °C
Density	1.58 g/cm³
Synonyms	CFC-216, Freon 216

Primary Hazard: Ozone Depletion

The most significant hazard associated with 1,2-Dichlorohexafluoropropane is its detrimental effect on the stratospheric ozone layer. The presence of chlorine in its structure contributes to the catalytic destruction of ozone molecules, a critical shield against harmful ultraviolet (UV) radiation from the sun. The GHS classification for this substance includes the hazard statement H420: "Harms public health and the environment by destroying ozone in the upper atmosphere"[1]. This has led to stringent regulations and a global phase-out of many CFCs under international agreements like the Montreal Protocol.

Health and Safety Considerations

While detailed toxicological data for 1,2-Dichlorohexafluoropropane is not as extensive as for more common solvents, the Safety Data Sheet (SDS) indicates that in case of inhalation, the victim should be moved to fresh air, and artificial respiration should be administered if breathing has stopped[1]. Standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as chemical-impermeable gloves and safety goggles, and ensuring adequate ventilation, are mandatory when handling this substance[1].

Safer Alternatives: The Rise of Hydrofluoroethers (HFEs)

In the quest for more environmentally benign and safer solvents, hydrofluoroethers (HFEs) have emerged as a promising class of compounds. Unlike CFCs, HFEs do not contain chlorine, and thus have a zero Ozone Depletion Potential (ODP). They are characterized by favorable toxicological profiles and are generally non-flammable.

This guide will focus on two prominent HFEs as alternatives:

• HFE-7100 (Methyl nonafluorobutyl ether)

• HFE-7200 (Ethyl nonafluorobutyl ether)

Comparative Overview of Safety and Environmental Profiles

Parameter	1,2-Dichlorohexafluoropropane	HFE-7100	HFE-7200
Ozone Depletion Potential (ODP)	High (contributes to ozone depletion)	0	0
Global Warming Potential (GWP)	High	Low	Low
Flammability	Non-flammable	Non-flammable	Non-flammable
Primary Health Hazards	Potential for respiratory irritation. Limited toxicological data.	Low toxicity.	Low toxicity.

Performance Comparison: A Qualitative and Semi-Quantitative Analysis

Direct, head-to-head experimental data comparing the performance of 1,2-Dichlorohexafluoropropane with HFEs in specific laboratory applications is scarce in publicly available literature. However, we can infer performance characteristics based on their physical properties and data from studies on similar compounds.

Solvency and Cleaning Efficacy

A study on hydrofluorocarbons (HFCs), a class of compounds similar to HFEs, demonstrated their effectiveness in removing various oils, with performance varying depending on the type of oil. This suggests that the choice of an alternative solvent may need to be tailored to the specific contaminant being removed.

Material Compatibility

Both 1,2-Dichlorohexafluoropropane and HFEs generally exhibit good compatibility with a wide range of materials, including most metals, plastics, and elastomers. This is a critical consideration in laboratory settings where delicate equipment and sensitive materials are often present.

Validating Safety Protocols: A Step-by-Step Guide for Handling

The following sections detail the necessary safety protocols for handling 1,2-Dichlorohexafluoropropane and its HFE alternatives. The causality behind each step is explained to foster a deeper understanding of the safety measures.

Risk Assessment and Preparation

A thorough risk assessment is the foundation of any safe laboratory procedure. This involves identifying the hazards associated with the chemical, the quantities being used, and the specific manipulations to be performed.

Caption: Workflow for the initial risk assessment and preparation phase.

Engineering and Administrative Controls

Engineering controls are the first line of defense in minimizing exposure to hazardous chemicals. Administrative controls involve establishing safe work practices.

• Ventilation: All work with 1,2-Dichlorohexafluoropropane and HFE solvents should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. This is crucial to prevent the accumulation of vapors and minimize inhalation exposure.

• Restricted Access: The area where these chemicals are being used should be clearly marked, and access should be restricted to authorized personnel.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is critical for personal safety.

Caption: Essential PPE for handling fluorinated solvents.

Safe Handling and Dispensing

• Containment: Use secondary containment (e.g., a tray) when transferring or dispensing these liquids to contain any potential spills.

• Avoid Incompatibilities: Keep these solvents away from strong oxidizing agents, acids, and bases.

• Grounding: For larger quantities, ensure containers are properly grounded to prevent static discharge, which could be a source of ignition for any flammable materials in the vicinity.

Emergency Procedures

Being prepared for emergencies is a critical component of laboratory safety.

• Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and follow your institution's emergency response procedures.

• Exposure:

  • Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention[1].

  • Skin Contact: Wash the affected area with soap and water.

  • Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.

Waste Disposal

Due to its ozone-depleting nature, 1,2-Dichlorohexafluoropropane waste must be disposed of as hazardous waste in accordance with local, state, and federal regulations. HFE waste, while less environmentally damaging, should also be disposed of through your institution's hazardous waste program. Never dispose of these chemicals down the drain.

Experimental Protocol: Comparative Cleaning Efficacy (A Representative Workflow)

While direct comparative data is lacking, the following protocol outlines a general procedure for evaluating the cleaning efficacy of a solvent for removing a common laboratory contaminant, such as cutting oil, from a substrate. This protocol can be adapted to compare 1,2-Dichlorohexafluoropropane with an HFE alternative.

Objective: To compare the effectiveness of 1,2-Dichlorohexafluoropropane and HFE-7100 in removing a standardized cutting oil from stainless steel coupons.

Materials:

• Stainless steel coupons (pre-cleaned and weighed)

• Standardized cutting oil

• 1,2-Dichlorohexafluoropropane

• HFE-7100

• Beakers

• Ultrasonic bath

• Analytical balance

• Fume hood

• Appropriate PPE

Procedure:

• Contamination: Apply a consistent, known amount of cutting oil to each pre-weighed stainless steel coupon. Record the initial weight of the contaminated coupon.

• Solvent Immersion:

  • Place a set of contaminated coupons in a beaker containing 1,2-Dichlorohexafluoropropane.

  • Place another set of contaminated coupons in a beaker containing HFE-7100.

• Ultrasonic Cleaning: Place the beakers in an ultrasonic bath for a set duration (e.g., 5 minutes).

• Rinsing: Remove the coupons and rinse them with fresh, clean solvent (the same solvent used for cleaning).

• Drying: Allow the coupons to air dry completely in the fume hood.

• Final Weighing: Once dry, weigh each coupon.

• Calculation of Cleaning Efficacy:

  • Cleaning Efficacy (%) = [(Initial weight of oil - Final weight of residual oil) / Initial weight of oil] x 100

Expected Outcomes and Discussion:

Based on the properties of the solvents, both are expected to show good cleaning efficacy for the cutting oil. However, the primary differentiator in this experiment is not just the performance but the context of the entire workflow. The handling of 1,2-Dichlorohexafluoropropane requires adherence to protocols mindful of its ozone-depleting nature, including stringent waste disposal procedures. The use of HFE-7100, on the other hand, aligns better with modern principles of green chemistry, offering a safer and more sustainable process without a significant compromise in performance for this type of application.

Sources

• 1. solvents.net.au [solvents.net.au]